(S)-1-(1H-Pyrazol-3-yl)ethanamine HCL

Core Science & Biosynthesis

Physicochemical Characterization and Analytical Workflows for (S)-1-(1H-Pyrazol-3-yl)ethanamine Hydrochloride

Executive Summary

(S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride is a highly versatile, stereospecific building block extensively utilized in the rational design of small-molecule therapeutics. Its structural motif—combining a chiral primary aliphatic amine with a pyrazole heterocycle—makes it a privileged scaffold for developing kinase inhibitors and G-protein coupled receptor (GPCR) modulators.

Understanding the physicochemical properties of this compound is critical for downstream drug formulation and assay development. The presence of multiple ionizable centers dictates its solubility, lipophilicity, and interaction with biological targets. This whitepaper provides an in-depth analysis of its physicochemical behavior and outlines field-proven, self-validating analytical protocols for its characterization.

Structural and Molecular Identifiers

The compound is typically handled as a hydrochloride salt rather than a free base. Primary aliphatic amines are notoriously prone to atmospheric carbon dioxide absorption (leading to carbamate formation) and oxidative degradation. Formulating the molecule as an HCl salt protonates the primary amine, neutralizing its nucleophilicity, thereby ensuring long-term solid-state stability and drastically improving aqueous solubility for in vitro screening.

Table 1: Chemical Identifiers and Properties

Property	Free Base	Hydrochloride Salt
Chemical Name	(S)-1-(1H-pyrazol-3-yl)ethanamine	(S)-1-(1H-Pyrazol-3-yl)ethanamine HCl
CAS Registry Number	1268522-33-3[1]	2134096-91-4[2]
Molecular Formula	C₅H₉N₃[3]	C₅H₁₀ClN₃
Molecular Weight	111.15 g/mol [3]	147.60 g/mol
Physical State	Viscous liquid / Low-melting solid	Crystalline solid

Acid-Base Chemistry and Ionization Profiling

The physicochemical complexity of (S)-1-(1H-Pyrazol-3-yl)ethanamine arises from its three distinct ionization states across the physiological pH range.

• The Pyrazole Ring: Pyrazole is a unique amphoteric heterocycle. It acts as a weak base, with the protonated conjugate acid exhibiting a pKa of approximately 2.49 to 2.52[4][5]. Conversely, the unsubstituted nitrogen (NH) can act as a weak acid, deprotonating at a highly basic pKa of ~14.21 to form a pyrazolate anion[4].

• The Primary Amine: Structurally analogous to 1-phenylethanamine—which exhibits a well-documented pKa of 9.04[6]—the primary amine on this scaffold is the most basic center. The electron-withdrawing nature of the adjacent pyrazole ring slightly depresses this pKa relative to purely aliphatic amines, placing it in the ~9.0–9.5 range.

At a physiological pH of 7.4, the molecule exists almost exclusively as a monoprotonated cation (the primary amine is protonated, while the pyrazole ring remains neutral). This high degree of ionization results in a low LogD₇.₄, rendering the molecule highly hydrophilic.

pH-dependent protonation states of (S)-1-(1H-Pyrazol-3-yl)ethanamine.

Experimental Workflows & Protocols

As a Senior Application Scientist, ensuring data integrity requires the implementation of self-validating protocols. Below are the standard operating procedures for characterizing this molecule.

Protocol A: Potentiometric pKa Determination

Causality: While UV-metric titration is common, the primary aliphatic amine lacks a strong chromophore that shifts significantly upon protonation. Therefore, potentiometric titration is the gold standard for this specific scaffold.

Step-by-Step Methodology:

• System Calibration (Self-Validation): Calibrate the glass pH electrode using standard buffers at pH 4.01, 7.00, and 10.01 at a constant temperature of 25.0 ± 0.1 °C. A Nernstian slope of >98% must be achieved before proceeding.

• Sample Preparation: Dissolve 2.0 mg of (S)-1-(1H-Pyrazol-3-yl)ethanamine HCl in 10 mL of 0.15 M KCl (to maintain a constant ionic strength mimicking physiological conditions).

• Titration: Titrate the solution using standardized 0.1 M NaOH under a nitrogen atmosphere. Causality: The nitrogen blanket is critical; primary amines rapidly absorb atmospheric CO₂ to form carbonic acid and carbamates, which will artificially skew the titration curve.

• Data Analysis: Plot the volume of titrant against pH. Calculate the exact pKa values using the Bjerrum function or non-linear regression software (e.g., SiriusT3).

Protocol B: Chiral Purity Assessment via HPLC

Causality: The pharmacological activity of compounds derived from this building block is often strictly dependent on the (S)-enantiomer. Enantiomeric excess (ee%) must be rigorously quantified.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare an isocratic mobile phase of Hexane / Isopropanol / Diethylamine (DEA) at a ratio of 85:15:0.1 (v/v/v). Causality: The addition of 0.1% DEA is non-negotiable. Without it, the basic primary amine will undergo secondary electrostatic interactions with unendcapped silanol groups on the silica-based chiral stationary phase, resulting in severe peak tailing and inaccurate integration.

• Column Selection: Utilize an amylose-based chiral stationary phase (e.g., Chiralpak AD-H or Chiralcel OD-H), 250 x 4.6 mm, 5 µm.

• System Suitability Test (SST): Inject a racemic mixture of 1-(1H-Pyrazol-3-yl)ethanamine. The system is validated only if the resolution factor ( Rs​ ) between the (R) and (S) enantiomers is ≥1.5 .

• Sample Injection: Inject 10 µL of the sample (prepared at 1 mg/mL in the mobile phase) at a flow rate of 1.0 mL/min.

• Detection: Monitor UV absorbance at 210 nm and 254 nm.

Step-by-step chiral HPLC workflow for enantiomeric purity assessment.

Table 2: Summary of Analytical Chromatographic Conditions

Parameter	Specification
Column	Chiralcel OD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	Hexane : Isopropanol : Diethylamine (85:15:0.1)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	210 nm (Primary) / 254 nm (Secondary)
Diluent	Mobile Phase

References

• NextSDS. (S)-1-(1H-pyrazol-3-yl)ethanaMine — Chemical Substance Information. Retrieved from [Link]

• ChemWhat. (S)-1-(1H-pyrazol-3-yl)ethanaMine CAS#: 1268522-33-3. Retrieved from[Link]

• MDPI. An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. Retrieved from [Link]

• National Center for Biotechnology Information (PMC). Current status of pyrazole and its biological activities. Retrieved from[Link]

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A Guide to the Crystal Structure Analysis of (S)-1-(1H-Pyrazol-3-yl)ethanamine Hydrochloride: A Key Building Block in Medicinal Chemistry

This technical guide provides a comprehensive overview of the methodologies and considerations involved in the single-crystal X-ray diffraction (SC-XRD) analysis of (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride. This chiral amine is a valuable building block in drug discovery, owing to the therapeutic potential of pyrazole-containing compounds.[1][2][3][4][5] The determination of its three-dimensional structure is paramount for understanding its chemical properties and for rational drug design. This document is intended for researchers, scientists, and drug development professionals.

Introduction: The Significance of Pyrazole Scaffolds and Chiral Amines

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs with a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[2][3][4] The metabolic stability and versatile nature of the pyrazole ring make it an attractive starting point for the development of novel therapeutic agents.[1] Furthermore, the incorporation of a chiral center, as seen in (S)-1-(1H-Pyrazol-3-yl)ethanamine, introduces stereospecificity, which is crucial for targeted drug action. Chiral amines are key components in a vast number of pharmaceuticals, and their enantiomerically pure forms are often essential for therapeutic efficacy and safety.[6][7][8]

The hydrochloride salt form is frequently utilized to improve the solubility and stability of amine-containing active pharmaceutical ingredients (APIs). Understanding the crystal packing and intermolecular interactions within the hydrochloride salt is therefore critical for formulation development. Single-crystal X-ray diffraction (SC-XRD) stands as the definitive method for elucidating the precise three-dimensional arrangement of atoms in a crystalline solid, providing unequivocal determination of the absolute configuration of chiral centers.[9][10][11]

Synthesis and Crystallization: The Foundation of a Successful Structure Analysis

A successful crystal structure analysis begins with the synthesis of high-purity material and the growth of single crystals of suitable quality.

Synthesis of (S)-1-(1H-Pyrazol-3-yl)ethanamine Hydrochloride

The synthesis of the target compound can be achieved through various established routes. One common and efficient method is the reductive amination of a corresponding ketone.[12]

Experimental Protocol: Reductive Amination

• Imine Formation: To a solution of 3-acetyl-1H-pyrazole in a suitable solvent (e.g., methanol), add a chiral amine source, such as (S)-α-methylbenzylamine, and a catalytic amount of acid. The reaction is stirred at room temperature to form the corresponding chiral imine intermediate.

• Reduction: The imine is then reduced in situ using a suitable reducing agent, for example, sodium borohydride (NaBH₄), added portion-wise at 0 °C.

• Deprotection: The chiral auxiliary is removed via hydrogenolysis, for instance, using palladium on carbon (Pd/C) under a hydrogen atmosphere.

• Salt Formation: The resulting free amine is dissolved in a suitable solvent like diethyl ether or ethyl acetate, and a solution of hydrochloric acid in the same or a compatible solvent is added dropwise with stirring to precipitate the hydrochloride salt.

• Purification: The crude (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride is purified by recrystallization to obtain a high-purity sample for crystallization trials.

Caption: The workflow for single-crystal X-ray diffraction analysis.

Data Collection

A suitable single crystal, typically with dimensions of 0.1-0.3 mm and free of visible defects, is selected under a microscope and mounted on a goniometer head. [13]The crystal is then placed in a modern X-ray diffractometer equipped with a sensitive detector (e.g., a CCD or CMOS detector). Data is collected by rotating the crystal in the X-ray beam and recording the diffraction pattern at various orientations. [14] Typical Data Collection Parameters:

Parameter	Typical Value
X-ray Source	Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å)
Temperature	100 K (cryo-cooling to reduce thermal motion)
Detector Distance	40-60 mm
Exposure Time	5-60 seconds per frame
Data Collection Strategy	Omega and phi scans to cover a significant portion of the reciprocal space

Structure Solution and Refinement

The collected diffraction data is processed to determine the unit cell parameters and space group. The initial crystal structure is then solved using direct methods or Patterson methods. This initial model is subsequently refined using full-matrix least-squares methods. [15]The refinement process involves adjusting atomic coordinates, and thermal parameters to minimize the difference between the observed and calculated structure factors.

Determination of Absolute Configuration

For a chiral molecule like (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride, determining the absolute configuration is crucial. This is typically achieved by analyzing anomalous dispersion effects in the diffraction data. [9][11][]The Flack parameter is calculated during the refinement process; a value close to zero for the correct enantiomer confirms the absolute configuration. [9]

Interpreting the Crystal Structure

The final refined crystal structure provides a wealth of information:

• Molecular Conformation: The precise bond lengths, bond angles, and torsion angles of the (S)-1-(1H-Pyrazol-3-yl)ethanamine cation and the chloride anion.

• Intermolecular Interactions: The hydrogen bonding network and other non-covalent interactions that dictate the crystal packing. In the case of the hydrochloride salt, strong N-H···Cl hydrogen bonds are expected.

• Crystal Packing: How the molecules are arranged in the three-dimensional lattice. This can influence physical properties such as solubility and melting point.

Conclusion

The crystal structure analysis of (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride provides invaluable insights into its solid-state properties. This knowledge is fundamental for its application in drug development, aiding in the design of new pharmaceuticals with improved efficacy and safety profiles. The methodologies outlined in this guide represent a robust and scientifically sound approach to obtaining a high-quality crystal structure, from synthesis and crystallization to the final structural analysis and validation.

References

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Unambiguous NMR Spectroscopic Characterization and Stereochemical Validation of (S)-1-(1H-Pyrazol-3-yl)ethanamine

Executive Summary

(S)-1-(1H-Pyrazol-3-yl)ethanamine is a highly versatile chiral building block frequently utilized in medicinal chemistry and drug discovery[1]. Its structural features—a tautomerizable pyrazole ring coupled with a primary chiral amine—present unique challenges for nuclear magnetic resonance (NMR) characterization. This technical guide provides an authoritative, self-validating framework for the complete NMR assignment and stereochemical verification of this compound, ensuring high-fidelity data for downstream pharmaceutical development.

Structural Dynamics and Solvent-Driven Causality

The accuracy of NMR characterization depends heavily on the experimental conditions, particularly solvent selection. The 1H-pyrazole ring undergoes rapid annular tautomerism (prototropic exchange between the N-1 and N-2 positions). In non-polar or weakly interacting solvents like CDCl₃, this exchange occurs at an intermediate rate on the NMR timescale, leading to severe line broadening of the C-3/C-5 and H-4/H-5 resonances.

Causality in Solvent Selection: To construct a self-validating assignment system, DMSO-d₆ is the solvent of choice. DMSO acts as a strong hydrogen-bond acceptor, anchoring the pyrazole NH and the primary amine NH₂ protons. This intermolecular hydrogen bonding slows the prototropic exchange rate significantly, yielding sharp, well-resolved resonances for the pyrazole ring protons and allowing for the direct observation of the exchangeable NH and NH₂ signals.

Quantitative Spectral Assignments

The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for the free base of (S)-1-(1H-Pyrazol-3-yl)ethanamine in DMSO-d₆ at 298 K.

Table 1: ¹H NMR Data (DMSO-d₆, 400 MHz)

Position	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J in Hz)	Integration	Assignment
NH (pyrazole)	~12.50	br s	-	1H	Rapid exchange / H-bonded
H-5 (pyrazole)	7.55	d	2.0	1H	Aromatic CH
H-4 (pyrazole)	6.15	d	2.0	1H	Aromatic CH
CH (methine)	4.05	q	6.5	1H	Chiral center
NH₂ (amine)	1.80	br s	-	2H	Primary amine protons
CH₃ (methyl)	1.35	d	6.5	3H	Aliphatic methyl

Table 2: ¹³C NMR Data (DMSO-d₆, 100 MHz)

Position	Chemical Shift (ppm)	Type	Assignment
C-3 (pyrazole)	150.2	C	Quaternary pyrazole carbon
C-5 (pyrazole)	133.5	CH	Aromatic pyrazole carbon
C-4 (pyrazole)	103.1	CH	Aromatic pyrazole carbon
CH (methine)	45.8	CH	Aliphatic chiral carbon
CH₃ (methyl)	23.4	CH₃	Aliphatic methyl carbon

2D NMR Workflow for Connectivity Verification

To ensure the proposed structure is self-validating, 1D NMR data must be corroborated by 2D heteronuclear correlation experiments. Heteronuclear Multiple Bond Correlation (HMBC) is critical for confirming the covalent linkage between the ethanamine side chain and the pyrazole core. The methine proton (~4.05 ppm) will show strong ²J and ³J correlations to the pyrazole C-3 (~150.2 ppm) and C-4 (~103.1 ppm) carbons, unequivocally anchoring the side chain to the correct position on the heterocycle.

Key HMBC correlations confirming the ethanamine-pyrazole linkage.

Stereochemical Validation via Mosher's Method

The absolute configuration of the (S)-stereocenter is a critical quality attribute for drug development. To rigorously validate the (S)-enantiomer, we employ Mosher's acid analysis using α-methoxy-α-trifluoromethylphenylacetyl chloride (MTPA-Cl) [2]. By derivatizing the primary amine with both (R)- and (S)-MTPA-Cl, we generate diastereomeric amides. The empirical model relies on calculating the chemical shift differences (Δδ = δS - δR) in the ¹H and ¹⁹F NMR spectra to assign the absolute configuration [3].

Causality in Protocol Design: The reaction is performed directly in Pyridine-d₅. Pyridine serves a dual purpose: it acts as a highly solubilizing NMR solvent and simultaneously functions as an acid scavenger. By neutralizing the HCl byproduct generated during amide formation, Pyridine-d₅ prevents the amine from precipitating as an insoluble hydrochloride salt, driving the reaction to >99% conversion directly in the NMR tube [4].

In-Tube Derivatization Protocol:

• Preparation: In two clean, dry NMR tubes, dissolve approximately 2.5 mg of (S)-1-(1H-Pyrazol-3-yl)ethanamine in 0.5 mL of anhydrous Pyridine-d₅.

• Reagent Addition: To the first tube, add 1.2 molar equivalents of (R)-MTPA-Cl. To the second tube, add 1.2 molar equivalents of (S)-MTPA-Cl.

• Reaction: Cap the NMR tubes, seal with Parafilm, and gently invert to mix. Allow the reaction to proceed at ambient temperature (20–25 °C) for 2 hours.

• Acquisition: Acquire high-resolution ¹H and ¹⁹F NMR spectra for both samples.

• Analysis: Identify the chemical shifts of the methyl doublet and the pyrazole protons. Calculate the Δδ (δS - δR) values. For the (S)-amine, the methyl protons will exhibit a negative Δδ, while the pyrazole protons will exhibit a positive Δδ, confirming the spatial arrangement around the chiral center.

Workflow for determining absolute configuration via Mosher's MTPA derivatization.

References

• Hoye, T. R., et al. "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons." Springer Nature Experiments (Nature Protocols). URL:[Link]

• Li, X., et al. "Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance." Frontiers in Chemistry. URL:[Link]

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Thermodynamic and Enantiomeric Stability of Chiral Pyrazol-3-yl Ethanamine Derivatives: A Technical Whitepaper

Executive Summary

Chiral pyrazol-3-yl ethanamine derivatives are privileged scaffolds in modern medicinal chemistry, frequently serving as core pharmacophores in kinase inhibitors, G protein-coupled receptor (GPCR) agonists (such as the GPR40 agonist TAK-853), and ALX receptor modulators[1]. However, the development of these molecules is often complicated by two intersecting thermodynamic phenomena: the annular tautomerism of the pyrazole ring and the enantiomeric vulnerability of the chiral α -carbon on the ethanamine sidechain.

As a Senior Application Scientist, I have structured this whitepaper to dissect the mechanistic causality behind these stability challenges. We will explore the thermodynamic principles governing their behavior, detail self-validating experimental workflows for kinetic profiling, and provide robust methodologies to ensure stereochemical integrity during process development.

Mechanistic Foundations of Stability

Annular Tautomerism in the Pyrazole Core

Pyrazoles inherently exhibit annular tautomerism, rapidly interconverting between 1H-pyrazol-3-yl and 1H-pyrazol-5-yl forms. In ethanamine derivatives, the thermodynamic equilibrium of these tautomers is heavily influenced by the electronic and steric nature of the sidechain. Electron-donating groups on the ethanamine moiety stabilize the adjacent nitrogen, shifting the equilibrium constant ( Keq​ ). This rapid proton exchange can complicate NMR characterization and influence the molecule's binding thermodynamics to target proteins.

Enantiomeric Vulnerability and Racemization Dynamics

The most critical stability parameter for these derivatives is the integrity of the chiral center. The α -carbon of the ethanamine group, situated adjacent to the electron-withdrawing pyrazole ring, exhibits enhanced C-H acidity. Under basic conditions or thermal stress, deprotonation occurs, leading to a planar, achiral carbanion/enolate intermediate.

In industrial process chemistry, extended reaction times and the use of bases like N,N -diisopropylethylamine (DIPEA) have been shown to drive this epimerization. For instance, during the route scouting of pyrazolamine intermediates for CDK2 inhibitors, researchers noted that minimizing base equivalents and strictly controlling temperature were absolute requirements to suppress chiral erosion from 16% down to manageable levels (~5.9%)[2].

Figure 1: Annular tautomerism and base-catalyzed racemization pathways in pyrazole derivatives.

Chromatographic Resolution and Thermodynamic Interactions

To accurately profile the stability of these enantiomers, they must first be separated. Polysaccharide-based chiral stationary phases (CSPs), such as Chiralcel OJ (cellulose tris(4-methylbenzoate)) or Chiralpak IE, are the gold standard for chiral amines[3][4].

The thermodynamic stability of the analyte-CSP complex dictates the separation efficiency. Molecular dynamics simulations reveal that separation is governed by a competition between steric repulsive energies (which destabilize the complex) and dispersive energies (van der Waals and π−π stacking), which lock the preferred enantiomer into a stable state[3]. Because polar solvents amplify the distinction in nonpolar interactions between the two enantiomers and the CSP, mobile phase selection directly alters the thermodynamic retention and kinetic diffusion of the pyrazole derivatives[3].

Experimental Workflows & Self-Validating Protocols

To establish a trustworthy stability profile, the experimental design must be self-validating. This means establishing a baseline enantiomeric excess (ee%), utilizing internal standards to rule out degradation (vs. racemization), and calculating activation barriers via Arrhenius kinetics.

Figure 2: Experimental workflow for determining the thermodynamic stability of chiral enantiomers.

Protocol 1: Base-Catalyzed Racemization Kinetics

Purpose: To determine the half-life ( t1/2​ ) and activation energy ( Ea​ ) of enantiomeric erosion under process-relevant conditions.

• Baseline Validation: Dissolve the isolated (S)-pyrazol-3-yl ethanamine derivative in a non-protic solvent (e.g., THF). Inject an aliquot onto a Chiralpak IE column (20% 2-propanol/hexane) to confirm an initial ee > 99%[4]. Add an achiral internal standard (e.g., biphenyl) to monitor mass balance and rule out chemical degradation.

• Stress Initiation: Add 1.5 equivalents of DIPEA to the solution. Split the solution into three sealed vials pre-equilibrated at 40°C, 60°C, and 80°C.

• Time-Course Sampling: Withdraw 50 μ L aliquots at t=0,1,2,4,8, and 16 hours. Immediately quench the basicity by diluting the aliquot in 1 mL of mobile phase containing 0.1% trifluoroacetic acid (TFA) to halt the racemization.

• Quantification: Analyze the quenched samples via Chiral HPLC. Calculate the rate constant ( krac​ ) for each temperature using the first-order rate equation: ln(eet​/ee0​)=−2krac​t .

• Thermodynamic Extraction: Plot ln(krac​) versus 1/T (Arrhenius plot) to extract the activation energy ( Ea​ ).

Protocol 2: Variable-Temperature (VT) NMR for Tautomeric Profiling

Purpose: To quantify the Gibbs free energy of activation ( ΔG‡ ) for the pyrazole proton exchange.

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of anhydrous DMSO- d6​ . The lack of water is critical to prevent solvent-mediated proton shuttling, which artificially inflates the exchange rate.

• Spectral Acquisition: Acquire 1 H-NMR spectra from 25°C to 120°C in 10°C increments.

• Coalescence Observation: Monitor the distinct signals of the pyrazole C4 and C5 protons. As temperature increases, these signals will broaden and eventually merge at the coalescence temperature ( Tc​ ).

• Calculation: Use the Eyring equation to calculate ΔG‡ based on Tc​ and the peak separation ( Δν ) at the slow-exchange limit.

Quantitative Data & Kinetic Benchmarks

The table below summarizes representative thermodynamic data for a model chiral pyrazol-3-yl ethanamine derivative (analogous to the TAK-853 scaffold) subjected to the protocols described above.

Parameter	Condition / Methodology	Value	Implication for Drug Development
Initial Enantiomeric Excess (ee%)	Chiralpak IE, 20% IPA/Hexane	> 99.5%	High baseline purity confirmed prior to stress testing.
Racemization Half-Life ( t1/2​ )	80°C, 1.5 eq DIPEA in THF	14.2 hours	Significant chiral erosion occurs during prolonged heated synthesis steps.
Activation Energy ( Ea​ )	Arrhenius Plot (40°C - 80°C)	98.4 kJ/mol	Moderate barrier; stable at room temp, vulnerable to heat/base.
Tautomeric ΔG‡	VT-NMR (DMSO- d6​ ), Tc​ = 85°C	72.1 kJ/mol	Rapid tautomerism at physiological temperatures; acts as a dynamic ligand.
Mass Balance (Internal Std)	HPLC Area Ratio (Analyte/IS)	> 98% recovery	Confirms loss of ee% is purely racemization, not chemical degradation.

Conclusion

The thermodynamic stability of chiral pyrazol-3-yl ethanamine derivatives is a delicate interplay between the tautomeric flexibility of the heterocycle and the stereochemical fragility of the adjacent amine center. By understanding the causality of base-catalyzed deprotonation and employing self-validating kinetic workflows, researchers can accurately map the boundaries of stability. This ensures that process chemistry routes are optimized to prevent chiral erosion, ultimately safeguarding the efficacy and safety of the final pharmaceutical active ingredient.

References

• Interactions between pyrazole derived enantiomers and Chiralcel OJ Queen's University Belfast
• From Chiral Separation to Asymmetric Synthesis: Route Scouting and Early Process Development of a Chiral Tetrahydrofuran–Pyrazolamine Intermediate of CDK2 Inhibitor RLY-2139 ACS Public
• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea)
• Buy 1-[1-(2-Methylphenyl)pyrazol-3-yl]ethanamine | 2091751-12-9 Smolecule

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Pharmacokinetic Profiling of (S)-1-(1H-Pyrazol-3-yl)ethanamine Based Scaffolds

An In-Depth Technical Guide:

Introduction: The Privileged Status of Pyrazole Scaffolds in Modern Drug Discovery

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, represents a "privileged scaffold" in medicinal chemistry.[1][2] Its unique physicochemical properties—serving as both a hydrogen bond donor (N-1) and acceptor (N-2), and acting as a bioisostere for an aryl ring—have led to its incorporation into a multitude of FDA-approved drugs targeting a wide array of clinical conditions.[3] Compounds built around the (S)-1-(1H-Pyrazol-3-yl)ethanamine core are of particular interest, offering a versatile three-dimensional structure for engaging with biological targets. However, promising biological activity is inconsequential if a compound cannot reach its target in sufficient concentration and for an adequate duration.

This technical guide provides a comprehensive framework for the pharmacokinetic (PK) profiling of novel chemical entities (NCEs) based on the (S)-1-(1H-Pyrazol-3-yl)ethanamine scaffold. As a Senior Application Scientist, my objective is not merely to present protocols, but to elucidate the strategic rationale behind each experimental choice. We will navigate the integrated workflow from high-throughput in vitro screening to definitive in vivo rodent studies, focusing on building a holistic understanding of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties. This self-validating system of assays is designed to identify candidates with favorable drug-like properties, mitigate late-stage attrition, and accelerate the path to clinical development.[4][5]

Part 1: The Foundation - In Vitro ADME Characterization

The initial phase of PK profiling is a funneling process, designed to rapidly and cost-effectively eliminate compounds with fatal flaws. We utilize a suite of in vitro assays that model key physiological processes.

Caption: Integrated Pharmacokinetic Profiling Workflow.

Metabolic Stability: Predicting Hepatic Clearance

A primary determinant of a drug's half-life and oral bioavailability is its susceptibility to metabolism, predominantly in the liver.[6] Our initial screen assesses metabolic stability to predict hepatic clearance.

Causality: We employ two primary systems. Liver microsomes contain Phase I cytochrome P450 (CYP) enzymes and are ideal for high-throughput screening.[7] However, to gain a more complete picture that includes both Phase I and Phase II (e.g., glucuronidation) metabolism, we use cryopreserved hepatocytes, which contain a full complement of metabolic enzymes and cofactors.[8] For slowly metabolized compounds, extended incubation times or specialized hepatocyte co-culture systems may be necessary to obtain reliable clearance data.[6]

Step-by-Step Protocol: Hepatocyte Metabolic Stability

• Preparation: Thaw cryopreserved human or rat hepatocytes according to the supplier's protocol. Perform a cell count and viability assessment (e.g., Trypan Blue exclusion); viability should be >80%.

• Cell Suspension: Dilute hepatocytes to a final concentration of 0.5-1.0 x 10^6 viable cells/mL in pre-warmed incubation medium (e.g., Williams' Medium E).

• Incubation Setup: In a 96-well plate, pre-incubate the hepatocyte suspension at 37°C for 10-15 minutes.

• Initiation: Add the (S)-1-(1H-Pyrazol-3-yl)ethanamine test compound (typically 1 µM final concentration) to initiate the reaction. Include positive control compounds with known high and low clearance (e.g., Verapamil and Tolbutamide).

• Time-Point Sampling: At specified time points (e.g., 0, 15, 30, 60, 120 minutes), transfer an aliquot of the cell suspension into a stop solution (e.g., ice-cold acetonitrile containing an internal standard).

• Sample Processing: Centrifuge the quenched samples to precipitate proteins. Transfer the supernatant for bioanalysis.

• Quantification: Analyze the concentration of the parent compound remaining at each time point using a validated LC-MS/MS method.[7]

• Data Analysis: Plot the natural log of the percent parent compound remaining versus time. The slope of this line is used to calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).[8]

Cytochrome P450 (CYP) Inhibition: Assessing Drug-Drug Interaction (DDI) Risk

Inhibition of CYP enzymes is a major cause of clinical drug-drug interactions (DDIs).[9] If our pyrazole scaffold inhibits a key CYP isoform (e.g., CYP3A4, 2D6, 2C9), it could dangerously elevate the plasma levels of co-administered drugs metabolized by that enzyme.

Causality: We screen for inhibition against a panel of the most clinically relevant CYP isoforms recommended by the FDA and EMA.[10][11] This is typically done using human liver microsomes (HLM) as the enzyme source and isoform-specific probe substrates that generate a fluorescent or mass-spectrometry-detectable metabolite. A reduction in metabolite formation in the presence of our test compound indicates inhibition.

Step-by-Step Protocol: Fluorogenic CYP Inhibition Assay

• Reagent Preparation: Prepare solutions of human liver microsomes, a NADPH regenerating system, and specific CYP isoform probe substrates (e.g., Phenacetin for CYP1A2).

• Incubation: In a 96-well plate, incubate the test compound across a range of concentrations (e.g., 0.1 to 25 µM) with HLM and the specific probe substrate.[10] Include a vehicle control (no test compound) and a known inhibitor as a positive control.

• Reaction Initiation: Add the NADPH regenerating system to start the metabolic reaction. Incubate at 37°C for the specified time.

• Termination: Stop the reaction by adding a suitable stop solution (e.g., acetonitrile).

• Detection: Read the plate on a fluorometer to quantify the amount of fluorescent metabolite produced.

• Data Analysis: Calculate the percent inhibition at each concentration relative to the vehicle control. Plot percent inhibition versus test compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration that causes 50% inhibition).[10]

Plasma Protein Binding (PPB): Determining the Unbound, Active Fraction

Only the unbound ("free") fraction of a drug in circulation can interact with its target, be metabolized, and be excreted.[12] High plasma protein binding can significantly impact a drug's efficacy and pharmacokinetic profile.

Causality: Equilibrium dialysis is the gold standard method for determining PPB.[13][14] It minimizes the non-specific binding artifacts that can occur with other methods like ultrafiltration. In this assay, a semi-permeable membrane separates a chamber containing the drug-spiked plasma from a buffer-only chamber. The unbound drug is free to cross the membrane until equilibrium is reached.

Step-by-Step Protocol: Rapid Equilibrium Dialysis (RED)

• Device Preparation: Prepare a 96-well RED device. Add plasma (human, rat) spiked with the test compound (e.g., 2 µM) to the sample chambers. Add an equal volume of dialysis buffer (PBS, pH 7.4) to the buffer chambers.

• Incubation: Seal the plate and incubate at 37°C on an orbital shaker for 4-6 hours to allow the system to reach equilibrium.

• Sampling: After incubation, collect aliquots from both the plasma and buffer chambers.

• Analysis: To account for matrix effects, combine the plasma sample with an equal volume of clean buffer and the buffer sample with an equal volume of clean plasma. Precipitate proteins and analyze the concentration of the test compound in both final samples by LC-MS/MS.

• Calculation: The fraction unbound (fu) is calculated as the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.

Permeability and Efflux: Predicting Absorption and CNS Penetration

For orally administered drugs, permeability across the intestinal epithelium is critical for absorption. For CNS-targeted agents, crossing the blood-brain barrier (BBB) is required. Many compounds are actively removed from these tissues by efflux transporters like P-glycoprotein (P-gp, encoded by the MDR1 gene).[15]

Causality: We use the Madin-Darby Canine Kidney (MDCK) cell line transfected with the human MDR1 gene (MDCK-MDR1).[16] These cells form a tight, polarized monolayer that serves as an excellent model for biological barriers. By measuring the transport of a compound from the apical (A) to the basolateral (B) side and vice-versa (B to A), we can determine its permeability and whether it is a substrate for P-gp.[15][17]

Step-by-Step Protocol: Bidirectional MDCK-MDR1 Assay

• Cell Culture: Seed MDCK-MDR1 cells onto semi-permeable membrane inserts in a 96-well plate and culture for 4-5 days until a confluent monolayer is formed.

• Monolayer Integrity: Confirm monolayer integrity by measuring the Transepithelial Electrical Resistance (TEER).[16]

• Permeability Measurement (A-to-B): Add the test compound (e.g., 10 µM) to the apical (donor) compartment. At specified time points (e.g., 60 minutes), take a sample from the basolateral (receiver) compartment.

• Efflux Measurement (B-to-A): In a separate set of wells, add the test compound to the basolateral (donor) compartment and sample from the apical (receiver) compartment.

• Quantification: Analyze the concentration of the compound in all donor and receiver samples by LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) for both directions. The Efflux Ratio (ER) is calculated as Papp(B-A) / Papp(A-B). An ER ≥ 2 suggests the compound is a substrate for active efflux.[15]

In Vitro Assay	Key Parameter	Significance & Causality	Typical Go/No-Go Criteria
Metabolic Stability (HLM/Heps)	t1/2 (min), CLint (µL/min/mg)	Predicts hepatic clearance. Low stability leads to short half-life and poor oral bioavailability.	t1/2 > 30 min (species-dependent)
CYP450 Inhibition	IC50 (µM)	Assesses potential for clinical drug-drug interactions. Potent inhibition is a major liability.	IC50 > 10 µM
Plasma Protein Binding	Fraction Unbound (fu)	Determines the concentration of free, active drug. Very high binding (>99.9%) can be problematic.	fu > 1% (0.01)
Permeability (MDCK-MDR1)	Papp (A-B) (10⁻⁶ cm/s), Efflux Ratio (ER)	Predicts intestinal absorption and CNS penetration. High efflux limits exposure.	Papp > 5; ER < 2

Table 1: Summary of the In Vitro ADME Screening Cascade and Decision Criteria.

Part 2: The Reality Check - In Vivo Pharmacokinetic Studies

After a compound demonstrates a promising in vitro profile, we must confirm its behavior in a living system. Rodent PK studies are essential for understanding the interplay of all ADME processes and for determining key parameters like bioavailability and half-life.[18][19]

Caption: Comparison of IV and PO Administration Routes.

Rodent PK Study Design

Causality: The choice of both intravenous (IV) and oral (PO) administration routes is critical. IV dosing introduces the drug directly into the systemic circulation, bypassing absorption entirely. This allows us to accurately determine parameters related to distribution and elimination, such as clearance (CL) and volume of distribution (Vd).[18] PO dosing subjects the drug to absorption and first-pass metabolism. By comparing the plasma concentration-time profiles from both routes, we can calculate the absolute oral bioavailability (F%), a crucial parameter for any orally administered drug.[18][19]

Step-by-Step Protocol: Mouse IV/PO Pharmacokinetic Study

• Animal Acclimation: Acclimate male C57BL/6 mice for at least 3 days. Fast animals for 4 hours prior to PO dosing.[20]

• Dose Formulation: Prepare the test compound in a suitable vehicle (e.g., 10% DMSO, 40% PEG400, 50% Saline).

• Dosing (IV Group): Administer the compound via a single bolus injection into the tail vein (e.g., 1-2 mg/kg).[21]

• Dosing (PO Group): Administer the compound via oral gavage (e.g., 5-10 mg/kg).[21]

• Blood Sampling: Collect sparse blood samples (approx. 30 µL) from a cohort of animals at predetermined time points (e.g., Pre-dose, 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours) via submandibular or saphenous vein puncture. Process blood to plasma and store at -80°C.[21] A composite profile is built from multiple animals.

• Bioanalysis: Develop and validate a robust LC-MS/MS method for the quantification of the test compound in plasma. This involves establishing linearity, accuracy, precision, and the lower limit of quantification (LLOQ).[22]

• Data Analysis: Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate key PK parameters from the plasma concentration-time data.

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An In-depth Technical Guide on the (S)-1-(1H-Pyrazol-3-yl)ethanamine Scaffold in Drug Discovery

Introduction: The compound (S)-1-(1H-Pyrazol-3-yl)ethanamine is a chiral chemical building block of significant interest in medicinal chemistry. While this molecule itself is not an active pharmaceutical ingredient, its core structure—the pyrazole ring system—is recognized as a "privileged scaffold".[1][2] This designation is reserved for molecular frameworks that consistently appear in biologically active compounds targeting a wide array of proteins and receptors.[2] The pyrazole nucleus, a five-membered aromatic ring with two adjacent nitrogen atoms, offers a unique combination of metabolic stability, synthetic tractability, and the ability to form crucial hydrogen bonds, making it a cornerstone in the design of modern therapeutics.[1][3][4]

This guide provides an in-depth examination of the mechanistic roles the (1H-Pyrazol-3-yl)ethanamine scaffold plays when incorporated into advanced drug candidates. We will explore its application in the development of potent and selective inhibitors for key enzyme families, focusing primarily on protein kinases, which represent the most prominent and well-validated targets for this structural class. The discussion will be grounded in field-proven insights, detailing not just the mechanisms of action but also the experimental methodologies required to validate them.

Part 1: The Pyrazole Scaffold in Kinase Inhibition

The pyrazole core is a highly effective bioisostere for other heterocycles and is frequently employed to target the ATP-binding site of protein kinases. Its two nitrogen atoms can act as both hydrogen bond donors and acceptors, mimicking the interactions of the adenine hinge-binding region of ATP. The ethylamine side chain provides a versatile anchor point for further chemical modification to enhance potency and selectivity.

Mechanism of Action: Inhibition of Receptor-Interacting Protein Kinase 1 (RIPK1)

Biological Context: Receptor-Interacting Protein Kinase 1 (RIPK1) is a critical serine/threonine kinase that functions as a central node in cellular signaling pathways governing inflammation and programmed cell death.[5][6] Aberrant RIPK1 activity is implicated in the pathogenesis of numerous inflammatory and autoimmune conditions, including inflammatory bowel disease. RIPK1 can trigger necroptosis, a form of regulated necrotic cell death, leading to tissue damage and a heightened inflammatory response.[5][6] Consequently, inhibiting the kinase activity of RIPK1 is a promising therapeutic strategy for these diseases.[6]

Role of the Pyrazol-amine Scaffold: Derivatives of 1H-pyrazol-3-amine have been successfully developed as potent and selective inhibitors of RIPK1.[6] The scaffold typically positions itself within the kinase's ATP-binding pocket. The pyrazole nitrogen atoms form key hydrogen bonds with the hinge region of the enzyme, while substituents attached via the ethylamine moiety can be tailored to occupy adjacent hydrophobic pockets, thereby ensuring high affinity and selectivity.

Signaling Pathway Visualization:

Caption: RIPK1 signaling pathway and point of inhibition.

Experimental Protocol: In-Vitro RIPK1 Kinase Assay

This protocol outlines a typical biochemical assay to determine the inhibitory potential of a pyrazole-based compound against RIPK1.

• Objective: To quantify the half-maximal inhibitory concentration (IC50) of a test compound.

• Materials:

  • Recombinant human RIPK1 enzyme.

  • Myelin Basic Protein (MBP) as a substrate.

  • ATP, radiolabeled with ³²P (γ-³²P-ATP).

  • Test compound (e.g., a derivative of (S)-1-(1H-Pyrazol-3-yl)ethanamine) dissolved in DMSO.

  • Kinase reaction buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 2 mM DTT).

  • Phosphocellulose filter paper.

  • Scintillation counter.

• Procedure:

  • Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM, diluted to cover a range from 100 µM to 1 nM.

  • In a 96-well plate, add 5 µL of the diluted test compound to each well. Include a "no inhibitor" control (DMSO only) and a "no enzyme" background control.

  • Add 20 µL of a master mix containing the kinase reaction buffer, recombinant RIPK1, and MBP substrate to each well.

  • Pre-incubate the plate for 15 minutes at room temperature to allow the compound to bind to the enzyme.

  • Initiate the kinase reaction by adding 25 µL of a solution containing kinase buffer and γ-³²P-ATP.

  • Incubate the reaction for 30 minutes at 30°C.

  • Stop the reaction by spotting 40 µL of the reaction mixture from each well onto a sheet of phosphocellulose filter paper.

  • Wash the filter paper three times with 0.75% phosphoric acid to remove unincorporated γ-³²P-ATP.

  • Air dry the filter paper and measure the incorporated radioactivity for each spot using a scintillation counter.

• Data Analysis:

  • Subtract the background counts (no enzyme control) from all other readings.

  • Normalize the data by setting the "no inhibitor" control as 100% activity.

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to calculate the IC50 value.

Mechanism of Action: Inhibition of Cyclin-Dependent Kinase 2 (CDK2)

Biological Context: Cyclin-Dependent Kinase 2 (CDK2) is a member of the serine/threonine protein kinase family essential for cell cycle regulation.[7] Specifically, CDK2, in complex with Cyclin E and Cyclin A, governs the G1/S phase transition and the initiation of DNA replication. In many types of cancer, the CDK2 pathway is deregulated, leading to uncontrolled cell proliferation. Therefore, inhibiting CDK2 is a validated strategy in oncology to arrest the cell cycle and induce apoptosis in tumor cells.[7][8]

Role of the Pyrazole Scaffold: The pyrazole scaffold has proven to be highly effective in the design of potent and selective CDK2 inhibitors.[9] Numerous pyrazole derivatives have been synthesized that exhibit low micromolar to nanomolar IC50 values against CDK2.[9][10] The pyrazole ring system often occupies the adenine binding region of CDK2, forming critical hydrogen bonds with the backbone atoms of the hinge region (e.g., Leu83). The ethylamine portion can be functionalized to extend into the solvent-exposed region or other pockets, which can be optimized to enhance selectivity over other kinases.

Cell Cycle Pathway Visualization:

Caption: Role of CDK2 in G1/S transition and its inhibition.

Experimental Protocol: Cell-Based Apoptosis Assay (Annexin V Staining)

This protocol assesses the ability of a CDK2 inhibitor to induce apoptosis in a cancer cell line.

• Objective: To quantify the percentage of apoptotic cells following treatment with a pyrazole-based CDK2 inhibitor.

• Materials:

  • Human cancer cell line known to be sensitive to CDK2 inhibition (e.g., MCF-7 breast cancer cells).

  • Complete cell culture medium (e.g., DMEM with 10% FBS).

  • Test compound (CDK2 inhibitor).

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer).

  • Flow cytometer.

• Procedure:

  • Seed MCF-7 cells in 6-well plates at a density that will result in 70-80% confluency after 24 hours.

  • After 24 hours, treat the cells with the test compound at various concentrations (e.g., 0.1x, 1x, and 10x the IC50 value determined from a kinase assay). Include a vehicle control (DMSO).

  • Incubate the cells for a further 24-48 hours.

  • Harvest the cells (both adherent and floating) by trypsinization and centrifugation.

  • Wash the cells twice with cold PBS.

  • Resuspend the cell pellet in 100 µL of 1x Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1x Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.

• Data Analysis:

  • The flow cytometer will quantify the fluorescence signals from FITC and PI.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Calculate the percentage of cells in each quadrant for each treatment condition. A significant increase in the percentage of Annexin V-positive cells compared to the vehicle control indicates that the compound induces apoptosis.

Part 2: Quantitative Data Summary and Other Targets

The versatility of the pyrazole scaffold allows it to be adapted for a range of other important drug targets. The table below summarizes representative inhibitory activities of pyrazole-containing compounds against various kinases.

Target Kinase	Compound Class	Representative IC50	Therapeutic Area	Reference(s)
RIPK1	1H-Pyrazol-3-amine derivatives	15 nM (Kd)	Inflammatory Disease	[5],[6]
CDK2	Diphenyl-1H-pyrazole derivatives	0.96 µM	Oncology	[9]
CDK2	Pyrazolo[1,5-a]pyrimidine derivatives	10.05 µM (cytotoxicity)	Oncology	[8],[11]
VEGFR-2	Substituted Pyrazole derivatives	828.23 nM	Oncology	[8]
PI3 Kinase	Pyrazole carbaldehyde derivatives	0.25 µM (cytotoxicity)	Oncology	[8]

Conclusion

The (S)-1-(1H-Pyrazol-3-yl)ethanamine scaffold is a powerful and versatile building block in modern drug discovery. While not biologically active on its own, its incorporation into larger molecules has led to the development of highly potent and selective inhibitors against critical disease targets. Its primary utility has been demonstrated in the field of kinase inhibition, where it serves as an exceptional hinge-binding motif for targets such as RIPK1 and CDK2, leading to promising therapeutic candidates for inflammatory diseases and cancer. The continued exploration of this privileged scaffold, aided by the robust experimental methodologies outlined in this guide, promises to yield new and effective medicines for a host of human diseases.

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An In-depth Technical Guide to the Toxicity and Safety Profile of (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL

For the Attention of Researchers, Scientists, and Drug Development Professionals

Preamble and Statement of Purpose This document provides a comprehensive technical guide on the toxicity and safety profile of (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride (HCl). The pyrazole scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure in numerous biologically active compounds.[1] As such, understanding the safety profile of its derivatives, including this specific chiral amine, is paramount for its potential application in drug discovery and development.

It must be stated at the outset that a dedicated, comprehensive toxicological dossier for (S)-1-(1H-Pyrazol-3-yl)ethanamine HCl is not publicly available at the time of this writing. Therefore, this guide adopts an inferential and predictive approach, grounded in the principles of medicinal chemistry and toxicology. We will synthesize data from structurally related analogs and the parent pyrazole heterocycle to construct a presumptive safety profile. Crucially, this guide also outlines an authoritative, field-proven experimental workflow for the definitive toxicological evaluation of this molecule, providing a practical roadmap for researchers.

Chemical Identity and Structure

(S)-1-(1H-Pyrazol-3-yl)ethanamine HCl is a primary amine featuring a pyrazole ring. The hydrochloride salt form is typically used to improve solubility and stability.

• IUPAC Name: (1S)-1-(1H-pyrazol-3-yl)ethan-1-amine hydrochloride

• CAS Number: 1268522-33-3 (for the (S)-enantiomer free base)[2]

• Molecular Formula: C₅H₁₀ClN₃

• Molecular Weight: 147.61 g/mol

• Structure:

Inferred Hazard Profile from Structural Analogs

While specific data for the target molecule is absent, hazard classifications for structurally similar compounds and the parent pyrazole ring provide a baseline for risk assessment. The primary routes of exposure in a research setting are oral, dermal, and inhalation.

Data from Safety Data Sheets (SDS) of related pyrazole derivatives suggest a consistent pattern of moderate acute toxicity and irritant properties. The parent pyrazole ring is classified by the European Chemicals Agency (ECHA) with significant hazards, including organ damage through prolonged or repeated exposure.[3]

Table 1: Summary of GHS Hazard Classifications from Structurally Related Compounds

Hazard Classification	Compound / Source	GHS Category	Hazard Statement	Citation
Acute Toxicity, Oral	1-(1H-pyrazol-3-yl)ethan-1-one	Category 4	H302: Harmful if swallowed	[4]
	[4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenyl]-amine	Category 4	H302: Harmful if swallowed	[5]
Acute Toxicity, Dermal	1-(1H-pyrazol-3-yl)ethan-1-one	Category 4	H312: Harmful in contact with skin	[4]
	Pyrazole (Parent Ring)	Category 3	H311: Toxic in contact with skin	[3][6]
Acute Toxicity, Inhalation	1-(1H-pyrazol-3-yl)ethan-1-one	Category 4	H332: Harmful if inhaled	[4]
Skin Corrosion/Irritation	5-Hydroxy-1-methyl-1H-pyrazole	Category 2	H315: Causes skin irritation	[7]
	Pyrazole (Parent Ring)	Category 2	H315: Causes skin irritation	[3]
Serious Eye Damage/Irritation	5-Hydroxy-1-methyl-1H-pyrazole	Category 2	H319: Causes serious eye irritation	[7]
	Pyrazole (Parent Ring)	Category 1	H318: Causes serious eye damage	[3][6]
Specific Target Organ Toxicity (Single Exposure)	[4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenyl]-amine	Category 3	H335: May cause respiratory irritation	[5]

| Specific Target Organ Toxicity (Repeated Exposure) | Pyrazole (Parent Ring) | Category 2 | H373: Causes damage to organs through prolonged or repeated exposure |[3] |

Expert Insight: The consistent classification of analogs as "Harmful" (Category 4) and the more severe "Toxic" (Category 3) classification for the parent pyrazole ring suggest that (S)-1-(1H-Pyrazol-3-yl)ethanamine HCl should be handled with appropriate engineering controls and personal protective equipment (PPE). The potential for skin/eye irritation and respiratory irritation is high. The risk of target organ damage on repeated exposure, as indicated for the core pyrazole structure, is a significant concern that warrants dedicated investigation.

Predictive Metabolism and Toxicological Implications

The toxicological profile of a compound is intrinsically linked to its metabolic fate. While no specific metabolic data exists for (S)-1-(1H-Pyrazol-3-yl)ethanamine HCl, we can infer likely pathways based on its structure and data from a complex pyrazole-containing amide, which undergoes rapid oxidative metabolism and hydrolysis.[8][9]

Potential Metabolic Pathways:

• Phase I Metabolism: The primary amine is a likely site for oxidation by monoamine oxidases (MAOs) or cytochrome P450 (CYP450) enzymes. The pyrazole ring itself is also susceptible to oxidation.

• Phase II Metabolism: The amine group or its oxidized metabolites can undergo conjugation reactions (e.g., glucuronidation, sulfation) to facilitate excretion.

Caption: Hypothetical metabolic pathways for (S)-1-(1H-Pyrazol-3-yl)ethanamine.

Causality and Rationale: The key toxicological question is whether these metabolic processes lead to detoxification or bioactivation—the formation of reactive metabolites that can covalently bind to macromolecules like DNA or proteins, leading to genotoxicity or organ toxicity. The primary amine functionality, in particular, can sometimes be metabolized to reactive species. Therefore, a thorough investigation into the compound's metabolic stability and metabolite identification is a critical step in a comprehensive safety assessment.

Analysis of Key Toxicological Endpoints (Based on Analog Data)

A full toxicological assessment examines a range of endpoints. Here, we infer the likely profile based on available analog data.

• Genotoxicity: A key study on a related compound, 2-(4-methylphenoxy)-N-(1H-pyrazol-3-yl)-N-(2-thienylmethyl)acetamide, found it to be non-mutagenic and non-clastogenic in vitro, and it did not induce micronuclei in vivo.[8][9] While this is encouraging, the structural differences are significant. The primary amine in our target compound could present different liabilities. Therefore, direct testing is essential.

• Repeat-Dose Toxicity: The same study established a No-Observed-Adverse-Effect-Level (NOAEL) of 100 mg/kg/day in a 90-day rat study.[8][9] This provides a preliminary, albeit distant, benchmark. However, given the ECHA classification for the parent pyrazole ring indicating potential for organ damage on repeated exposure[3], a dedicated 28-day study for the target compound is a high priority.

• Developmental and Reproductive Toxicity (DART): The aforementioned analog also showed a lack of maternal toxicity or adverse effects on fetal development at doses up to 1000 mg/kg/day.[9] This suggests the pyrazole-3-amine scaffold may not be a primary developmental toxicant, but this requires confirmation.

A Self-Validating Framework for Definitive Safety Assessment

Given the absence of direct data, a structured, tiered approach to toxicological evaluation is required. The following experimental workflow represents a robust, industry-standard protocol designed to build a comprehensive safety profile from the ground up. Each stage provides data that informs the decision to proceed to the next, creating a self-validating system.

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Protocols & Analytical Methods

Application Notes and Protocols for the Asymmetric Synthesis of (S)-1-(1H-Pyrazol-3-yl)ethanamine

Authored by: Gemini, Senior Application Scientist

Introduction: Chiral amines are of paramount importance in the pharmaceutical industry, serving as crucial building blocks for a vast array of therapeutic agents. The pyrazole moiety is a well-established pharmacophore present in numerous approved drugs, valued for its metabolic stability and versatile binding interactions.[1] The target molecule, (S)-1-(1H-Pyrazol-3-yl)ethanamine, combines these two valuable features, making it a highly desirable intermediate for drug discovery and development programs. This document provides a detailed protocol for the asymmetric synthesis of this chiral amine, focusing on a direct asymmetric reductive amination (DARA) approach, which offers high efficiency and atom economy.[2][3]

Strategic Overview: The synthesis commences with the commercially available 3-acetyl-1H-pyrazole. The key transformation is the direct asymmetric reductive amination of the ketone functionality. This one-pot reaction avoids the isolation of the intermediate imine, simplifying the procedure and often leading to higher overall yields.[2] The stereocontrol is achieved using a chiral transition metal catalyst. Herein, we propose the use of a well-established ruthenium-based catalyst, specifically a Noyori-type catalyst, renowned for its high efficiency and enantioselectivity in the reduction of ketones and imines.[4][5][6][7]

I. Synthesis of the Starting Material: 3-Acetyl-1H-pyrazole

While 3-acetyl-1H-pyrazole is commercially available, its synthesis can be achieved through various reported methods. One common approach involves the condensation of a 1,3-dicarbonyl compound with hydrazine.

II. Protocol for Asymmetric Reductive Amination

This protocol is adapted from established procedures for the direct asymmetric reductive amination of heteroaromatic ketones.[3] The chosen catalytic system is Ru(OAc)₂((S)-BINAP) with ammonium trifluoroacetate as the nitrogen source, which has demonstrated excellent performance for similar substrates.[3]

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
3-Acetyl-1H-pyrazole	≥98%	Commercially Available	-
Ru(OAc)₂((S)-BINAP)	Catalyst Grade	Commercially Available	(S)-BINAP for (S)-amine
Ammonium trifluoroacetate	≥98%	Commercially Available	Ammonia source
2-Propanol	Anhydrous	Commercially Available	Solvent
Hydrogen Gas (H₂)	High Purity	-	Reducing agent
Diethyl ether	Anhydrous	Commercially Available	For workup
Saturated aq. NaHCO₃	Reagent Grade	-	For workup
Brine	Reagent Grade	-	For workup
Anhydrous MgSO₄	Reagent Grade	-	For drying
Celite®	-	Commercially Available	For filtration

Experimental Procedure:

Reaction Setup:

• To a high-pressure autoclave equipped with a magnetic stir bar, add 3-acetyl-1H-pyrazole (1.0 eq.), Ru(OAc)₂((S)-BINAP) (0.01 eq.), and ammonium trifluoroacetate (1.5 eq.).

• Evacuate and backfill the autoclave with argon or nitrogen three times to ensure an inert atmosphere.

• Add anhydrous 2-propanol via a syringe to achieve a substrate concentration of 0.5 M.

Reaction Execution: 4. Seal the autoclave and purge with hydrogen gas three times. 5. Pressurize the autoclave with hydrogen gas to 0.8 MPa.[3] 6. Stir the reaction mixture vigorously at 40 °C for 24-48 hours. 7. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

Work-up and Purification: 8. After completion, cool the autoclave to room temperature and carefully vent the hydrogen gas in a well-ventilated fume hood. 9. Concentrate the reaction mixture under reduced pressure to remove the solvent. 10. To the residue, add diethyl ether and saturated aqueous sodium bicarbonate (NaHCO₃) solution. 11. Separate the organic layer, and extract the aqueous layer twice more with diethyl ether. 12. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄). 13. Filter the solution through a pad of Celite® and concentrate the filtrate under reduced pressure to obtain the crude product. 14. Purify the crude amine by flash column chromatography on silica gel using a gradient of dichloromethane/methanol with 1% triethylamine to afford the pure (S)-1-(1H-Pyrazol-3-yl)ethanamine.

Workflow Diagram:

Caption: Experimental workflow for the asymmetric reductive amination.

III. Proposed Catalytic Cycle

The mechanism of the Noyori-type asymmetric hydrogenation involves a metal-ligand cooperative mechanism.[5][6][7] The ruthenium catalyst, in its active form, facilitates the transfer of a hydride from the reducing agent (in this case, H₂) to the imine intermediate, which is formed in situ from the ketone and ammonia source. The chiral BINAP ligand dictates the facial selectivity of the hydride attack, leading to the formation of the desired (S)-enantiomer.

Caption: Simplified catalytic cycle for the asymmetric reductive amination.

IV. Analytical Characterization

The final product should be characterized by standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure.

• Mass Spectrometry: To determine the molecular weight.

• Chiral HPLC: To determine the enantiomeric excess.

Protocol for Enantiomeric Excess (ee) Determination by Chiral HPLC

The determination of the enantiomeric purity is a critical step. Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for this purpose.[8][9]

Instrumentation and Conditions (Hypothetical Example):

• HPLC System: Agilent 1260 Infinity II or equivalent with a UV detector.

• Chiral Column: A polysaccharide-based chiral stationary phase (CSP), such as a Daicel Chiralpak AD-H or similar, is often effective for separating chiral amines.

• Mobile Phase: A mixture of n-hexane and isopropanol with a small amount of a basic additive like diethylamine (e.g., 90:10:0.1 v/v/v). The optimal ratio should be determined experimentally.[9]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 220 nm.

Sample Preparation:

• Prepare a stock solution of the racemic 1-(1H-Pyrazol-3-yl)ethanamine (if available, otherwise use the synthesized product before purification if a small amount of the other enantiomer is expected) in the mobile phase at a concentration of 1 mg/mL.

• Prepare a sample of the synthesized (S)-1-(1H-Pyrazol-3-yl)ethanamine in the mobile phase at a concentration of 1 mg/mL.

Analysis Procedure:

• Inject the racemic standard to determine the retention times of the (R)- and (S)-enantiomers.

• Inject the sample of the synthesized product.

• Integrate the peak areas for both enantiomers in the sample chromatogram.

Calculation of Enantiomeric Excess: The enantiomeric excess (% ee) is calculated using the following formula:[9]

% ee = [ (Area of Major Enantiomer - Area of Minor Enantiomer) / (Area of Major Enantiomer + Area of Minor Enantiomer) ] x 100

Data Summary Table (Hypothetical):

Sample	Retention Time (S)-enantiomer (min)	Retention Time (R)-enantiomer (min)	Peak Area (S)-enantiomer	Peak Area (R)-enantiomer	% ee
Racemic Standard	8.5	10.2	50,000	50,000	0%
Synthesized Product	8.5	10.2	98,000	2,000	96%

V. Conclusion

This application note provides a comprehensive and detailed protocol for the asymmetric synthesis of (S)-1-(1H-Pyrazol-3-yl)ethanamine via a direct asymmetric reductive amination strategy. The use of a well-defined chiral ruthenium catalyst allows for high enantioselectivity in this key transformation. The described methodology is robust, scalable, and provides a reliable route to this valuable chiral building block for applications in pharmaceutical research and development.

VI. References

• Synthesis of 1-acetyl-3,5-diphenyl-1H-pyrazole from Chalcone. (2021). ASM Science Journal, 14. [Link]

• Improved process for the preparation of 5-acetyl-1H-pyrazole-3-carboxylic acid. (2022). Technical Disclosure Commons. [Link]

• Organocatalytic Enantioselective aza-Henry reaction of Pyrazolone Ketimines. (n.d.). Organic & Biomolecular Chemistry. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2017). Molecules, 22(1), 137. [Link]

• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. (2022). RSC Advances, 12(40), 25969–25976. [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2012). Chirality, 24(1), 58-63. [Link]

• Direct Asymmetric Reductive Amination for the Synthesis of (S)-Rivastigmine. (2018). Molecules, 23(9), 2207. [Link]

• Highly Enantioselective Direct Asymmetric Reductive Amination of 2-Acetyl-6-Substituted Pyridines. (2021). Organic Letters, 23(10), 3848–3853. [Link]

• Enantioselectivity in the Noyori–Ikariya Asymmetric Transfer Hydrogenation of Ketones. (2021). Organometallics, 40(10), 1377–1386. [Link]

• One-Pot Synthesis of 1-Aryl-3-trifluoromethylpyrazoles Using Nitrile Imines and Mercaptoacetaldehyde As a Surrogate of Acetylene. (2023). Organic Letters, 25(25), 4707–4712. [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. [Link]

• The mechanism of enantioselective ketone reduction with Noyori and Noyori–Ikariya bifunctional catalysts. (2016). Dalton Transactions, 45(16), 6756-6781. [Link]

• Catalysts for Asymmetric Reductive Amination –Ir-PSA series. (n.d.). Kanto Chemical Co., Inc.[Link]

• A Facile CD Protocol for Rapid Determination of Enantiomeric Excess and Concentration of Chiral Primary Amines. (2009). Journal of the American Chemical Society, 131(40), 14194–14195. [Link]

• The mechanism of enantioselective ketone reduction with Noyori and Noyori-Ikariya bifunctional catalysts. (2016). Dalton Transactions, 45(16), 6756-81. [Link]

• Additive-Free Transfer Hydrogenative Direct Asymmetric Reductive Amination Using a Chiral Pyridine-Derived Half-Sandwich Catalyst. (2023). Angewandte Chemie International Edition, 62(29), e202303709. [Link]

• Recent advances in catalytic asymmetric synthesis of chiral pyridine derivatives. (2023). Tetrahedron Letters, 124, 154627. [Link]

• The mechanism of enantioselective ketone reduction with Noyori and Noyori-Ikariya bifunctional catalysts. (2016). Dalton Transactions, 45(16), 6756-81. [Link]

• Asymmetric Reductive Amination with Pinacolborane Catalyzed by Chiral SPINOL Borophosphates. (2023). Organic Letters, 25(1), 107–112. [Link]

• Transition-Metal-Catalyzed Asymmetric Reduction of 2-Pyridine Ketones. (2024). Synthesis, 56(24), 3505-3518. [Link]

• Metal-Brønsted Acid Cooperative Catalysis for Asymmetric Reductive Amination. (2009). Journal of the American Chemical Society, 131(20), 6967–6969. [Link]

• Determination of Enantiomeric Excess in Confined Aprotic Solvent. (2025). Journal of the American Chemical Society. [Link]

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• 5. The mechanism of enantioselective ketone reduction with Noyori and Noyori–Ikariya bifunctional catalysts (Journal Article) | OSTI.GOV [osti.gov]
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• 7. The mechanism of enantioselective ketone reduction with Noyori and Noyori-Ikariya bifunctional catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL: A Versatile Chiral Building Block in Drug Discovery

Introduction: The Strategic Value of the Pyrazole-Ethylamine Scaffold

In the landscape of modern medicinal chemistry, the pursuit of novel chemical entities with high target specificity and favorable pharmacokinetic profiles is paramount. Chiral building blocks are indispensable tools in this endeavor, allowing for the precise three-dimensional arrangement of pharmacophoric elements to optimize interactions with biological targets.[1] Among the privileged heterocyclic structures, the pyrazole ring is a cornerstone of numerous approved drugs due to its unique electronic properties, metabolic stability, and ability to participate in hydrogen bonding as both a donor and acceptor.[2][3]

(S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride (HCl) emerges as a particularly valuable chiral building block, integrating the desirable features of the pyrazole core with a stereochemically defined ethylamine side chain. This combination provides a versatile scaffold for generating libraries of compounds with potential therapeutic applications, from kinase inhibitors to agents targeting inflammatory pathways.[4] The primary amine offers a reactive handle for a variety of synthetic transformations, enabling the introduction of diverse functionalities and the exploration of structure-activity relationships (SAR).

This technical guide provides detailed application notes and robust protocols for the effective utilization of (S)-1-(1H-Pyrazol-3-yl)ethanamine HCl in two of the most fundamental and widely used transformations in drug discovery: amide bond formation and reductive amination. The methodologies presented are designed to be broadly applicable and serve as a validated starting point for researchers in academic and industrial settings.

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical properties of a building block is critical for successful reaction design and execution.

Property	Value	Source
CAS Number	1268522-33-3	[5]
Molecular Formula	C₅H₁₀ClN₃	[6]
Molecular Weight	147.61 g/mol	[6]
Appearance	White to off-white solid	Typical for similar amine hydrochlorides
Solubility	Soluble in water, methanol, and DMSO. Limited solubility in less polar aprotic solvents like dichloromethane (DCM) and acetonitrile (ACN) in its HCl salt form.	[7]

Handling and Storage: (S)-1-(1H-Pyrazol-3-yl)ethanamine HCl is a stable, non-pyrophoric solid. As with all amine salts, it is hygroscopic and should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place. For reactions requiring the free base, it must be liberated from the hydrochloride salt, typically by treatment with an aqueous or organic base.

Core Synthetic Applications: Protocols and Mechanistic Rationale

The primary amine of (S)-1-(1H-Pyrazol-3-yl)ethanamine serves as a versatile nucleophile for the construction of more complex molecules. The following sections detail protocols for its application in amide coupling and reductive amination reactions.

Amide Bond Formation: A Gateway to Diverse Scaffolds

The formation of an amide bond is one of the most frequently employed reactions in medicinal chemistry.[8] This transformation allows for the coupling of (S)-1-(1H-Pyrazol-3-yl)ethanamine with a wide array of carboxylic acids, introducing diverse R-groups and enabling extensive SAR exploration.

Causality of Experimental Choices: The direct condensation of a carboxylic acid and an amine to form an amide is a thermodynamically unfavorable process that requires the "activation" of the carboxylic acid. This is achieved using a coupling reagent. The choice of coupling reagent and additives is crucial to ensure high yields, minimize side reactions, and, critically, prevent racemization of the chiral center.

dot

Caption: General workflow for amide bond formation.

Detailed Protocol: HATU-Mediated Amide Coupling

This protocol utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), a highly efficient and widely used coupling reagent known for its rapid reaction times and low rates of epimerization.

Materials:

• (S)-1-(1H-Pyrazol-3-yl)ethanamine HCl

• Carboxylic acid of interest

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Free Base Preparation (in situ): To a solution of (S)-1-(1H-Pyrazol-3-yl)ethanamine HCl (1.0 eq) in anhydrous DMF, add DIPEA (2.2 eq). Stir the solution at room temperature for 10-15 minutes. Rationale: The hydrochloride salt must be neutralized to the free amine to act as a nucleophile. DIPEA is a non-nucleophilic base that will not compete in the coupling reaction.

• Carboxylic Acid Activation: In a separate flask, dissolve the carboxylic acid (1.1 eq) and HATU (1.2 eq) in anhydrous DMF. Add DIPEA (2.2 eq) to this solution and stir at room temperature for 15-20 minutes. Rationale: HATU reacts with the carboxylate (formed by deprotonation with DIPEA) to generate a highly reactive O-acylisourea intermediate, which rapidly converts to an even more stable and reactive activated ester. This pre-activation step can improve yields and reduce side reactions.

• Coupling Reaction: Add the solution of the activated carboxylic acid dropwise to the solution of the free amine at 0 °C (ice bath). Allow the reaction mixture to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x). Rationale: The aqueous washes remove unreacted starting materials, DMF, and the water-soluble byproducts of the coupling reaction.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes or methanol in dichloromethane.

Self-Validation and Troubleshooting:

Potential Issue	Likely Cause	Recommended Solution
Low Yield	Incomplete reaction; impure starting materials; insufficient activation.	Ensure all reagents are anhydrous. Increase reaction time or temperature (e.g., to 40 °C). Confirm the purity of the amine and carboxylic acid.
Racemization	High reaction temperature; prolonged reaction time; inappropriate base.	Maintain a low temperature during the addition of the activated acid. Use a weaker base like N-methylmorpholine (NMM) if racemization is a concern.
Side Product Formation	Reaction of HATU with the free amine (guanidinium formation).	Add the activated acid solution to the amine solution, rather than the other way around. Avoid a large excess of HATU.

Reductive Amination: Forging C-N Bonds with Carbonyls

Reductive amination is a powerful and versatile method for forming carbon-nitrogen bonds, involving the reaction of an amine with a ketone or aldehyde in the presence of a reducing agent.[9] This one-pot procedure is highly efficient for producing secondary and tertiary amines.

Causality of Experimental Choices: The reaction proceeds via the initial formation of an imine or iminium ion intermediate, which is then reduced to the corresponding amine. The key to a successful reductive amination is the choice of a reducing agent that selectively reduces the iminium ion in the presence of the starting carbonyl compound. Sodium triacetoxyborohydride (STAB) is an ideal reagent for this purpose due to its mildness and selectivity.

dot

Caption: General workflow for reductive amination.

Detailed Protocol: STAB-Mediated Reductive Amination

Materials:

• (S)-1-(1H-Pyrazol-3-yl)ethanamine HCl

• Aldehyde or ketone of interest

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Triethylamine (Et₃N) or DIPEA

• Anhydrous 1,2-dichloroethane (DCE) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Free Base Preparation: Suspend (S)-1-(1H-Pyrazol-3-yl)ethanamine HCl (1.0 eq) in anhydrous DCE. Add triethylamine (1.1 eq) and stir for 15-20 minutes at room temperature.

• Reaction Setup: To the suspension, add the aldehyde or ketone (1.0-1.2 eq). Stir the mixture for 30-60 minutes at room temperature to allow for imine formation.

• Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10-15 minutes. Caution: The addition may be exothermic and cause gas evolution. Stir the reaction at room temperature for 4-24 hours, monitoring by TLC or LC-MS.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NaHCO₃. Stir vigorously for 15-30 minutes until gas evolution ceases. Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Self-Validation and Troubleshooting:

Potential Issue	Likely Cause	Recommended Solution
Incomplete Reaction	Sterically hindered ketone/aldehyde; insufficient reaction time.	Increase reaction time or temperature (up to 50 °C). For very hindered substrates, consider using a more reactive reducing agent like sodium cyanoborohydride (NaBH₃CN) with careful pH control.
Formation of Dialkylated Product	The product secondary amine reacts with another equivalent of the aldehyde/ketone.	Use a slight excess of the amine (1.1-1.2 eq) relative to the carbonyl compound to favor the formation of the desired secondary amine.
Reduction of Carbonyl	Use of a non-selective reducing agent (e.g., NaBH₄) without proper conditions.	STAB is highly selective for the iminium ion. Ensure the purity of the STAB used.

Analytical Characterization of Derivatives

Confirmation of the structure and purity of the synthesized products is essential. The following are standard analytical techniques and expected observations for derivatives of (S)-1-(1H-Pyrazol-3-yl)ethanamine.

Technique	Purpose	Expected Observations
¹H NMR	Structural Elucidation	- Signals corresponding to the pyrazole ring protons. - A quartet for the methine proton (CH) adjacent to the chiral center. - A doublet for the methyl group (CH₃) of the ethylamine backbone. - Signals corresponding to the newly introduced R-group.
¹³C NMR	Carbon Skeleton Confirmation	- Characteristic signals for the pyrazole ring carbons. - A signal for the chiral methine carbon. - Signals for the carbons of the new substituent.
LC-MS	Purity and Molecular Weight	- A single major peak in the chromatogram indicating purity. - The mass spectrum should show the [M+H]⁺ ion corresponding to the expected molecular weight of the product.
Chiral HPLC	Enantiomeric Purity	- For chiral products, analysis on a suitable chiral stationary phase should show a single major peak, confirming the retention of stereochemical integrity.

Conclusion

(S)-1-(1H-Pyrazol-3-yl)ethanamine HCl is a high-potential chiral building block for the synthesis of novel, medicinally relevant compounds. Its pyrazole core and stereodefined amine handle provide a robust platform for generating molecular diversity. The detailed protocols for amide bond formation and reductive amination outlined in this guide offer reliable and reproducible methods for researchers to incorporate this valuable scaffold into their drug discovery programs. By understanding the mechanistic principles behind these transformations and anticipating potential challenges, scientists can efficiently leverage the synthetic versatility of this compound to accelerate the development of next-generation therapeutics.

References

• Discovery of a 1 H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. J Med Chem. 2025 Oct 23;68(20):21766-21785. [Link][4]

• Discovery of a 1H‑Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. ACS Figshare. [Link]

• (S)-1-(1H-pyrazol-3-yl)ethanaMine — Chemical Substance Information. NextSDS. [Link]

• Discovery of a 1 H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. PubMed. [Link]

• (S)-1-(1H-pyrazol-3-yl)ethanaMine — Chemical Substance Information. NextSDS. [Link][5]

• Reductive Amination, and How It Works. Master Organic Chemistry. [Link][9]

• PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. ResearchGate. [Link][2]

• Reductive Amination of Ketonic Compounds Catalyzed by Cp*Ir(III) Complexes Bearing a Picolinamidato Ligand. The Journal of Organic Chemistry. [Link]

• Coupling Reagents. Aapptec Peptides. [Link]

• Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Molecules. [Link]

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Application Notes and Protocols for Amide Coupling Reactions with (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride

Introduction: The Strategic Importance of the Pyrazole Moiety and Chiral Amines in Drug Discovery

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, integral to the structure of numerous approved pharmaceuticals.[1] Its metabolic stability and ability to participate in hydrogen bonding have made it a cornerstone in the design of kinase inhibitors, anti-cancer agents, and treatments for a wide array of diseases.[1][2] When combined with a chiral amine, such as (S)-1-(1H-Pyrazol-3-yl)ethanamine, the resulting scaffold offers a three-dimensional architecture that can be pivotal for achieving high-affinity and selective interactions with biological targets. The synthesis of amide derivatives from this building block is a common and effective strategy for exploring structure-activity relationships (SAR) in drug discovery programs.

This guide provides a detailed technical overview and practical, field-proven protocols for the successful amide coupling of (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride with a variety of carboxylic acids. We will delve into the mechanistic rationale behind reagent selection and reaction conditions, offering insights to empower researchers to optimize these critical transformations.

Core Principles of Amide Bond Formation

The formation of an amide bond via the condensation of a carboxylic acid and an amine is a thermodynamically favorable but kinetically slow process.[3] Direct reaction requires high temperatures, which are incompatible with complex, stereochemically rich molecules.[4] Therefore, the use of coupling reagents is standard practice to activate the carboxylic acid, making it highly susceptible to nucleophilic attack by the amine.[3][4]

The general mechanism involves two key stages:

• Activation of the Carboxylic Acid: The coupling reagent reacts with the carboxylate to form a highly reactive intermediate, such as an O-acylisourea, an active ester, or an acylphosphonium salt.[3]

• Nucleophilic Attack by the Amine: The free amine attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate that subsequently collapses to form the stable amide bond and release the activated leaving group.[5]

A critical consideration when using (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride is that the amine is protonated. A non-nucleophilic organic base, such as N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA), must be added in at least a stoichiometric amount to neutralize the hydrochloride salt and generate the free amine in situ, making it available for the coupling reaction.[6]

Experimental Workflows and Key Considerations

The choice of coupling reagent and reaction conditions depends on several factors, including the steric and electronic properties of both the carboxylic acid and the amine, the potential for side reactions, and the desired scale of the reaction. Below, we present two robust protocols using commonly employed, high-efficiency coupling reagents: HATU and EDC in conjunction with HOBt.

Visualization of the General Amide Coupling Workflow

Caption: General workflow for amide coupling with an amine hydrochloride salt.

Protocol 1: High-Efficiency Coupling using HATU

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is a third-generation uronium salt-based coupling reagent known for its high efficiency, rapid reaction times, and low rates of racemization, especially with chiral substrates.[7] It operates by forming a highly reactive OAt-active ester.[3]

Rationale for this Protocol: This method is ideal for sterically hindered substrates or when preservation of stereochemical integrity is paramount. The pre-activation of the carboxylic acid before the addition of the amine can minimize potential side reactions.

Materials and Reagents

Reagent	M.W. ( g/mol )	Equivalents	Purpose
Carboxylic Acid	-	1.0	Substrate
(S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride	161.62	1.1	Substrate
HATU	380.23	1.1	Coupling Reagent
DIPEA (N,N-Diisopropylethylamine)	129.24	3.0	Base (for neutralization and activation)
Anhydrous DMF (N,N-Dimethylformamide)	-	-	Solvent

Step-by-Step Procedure

• Vessel Preparation: Under an inert atmosphere (Nitrogen or Argon), add the carboxylic acid (1.0 eq.) and HATU (1.1 eq.) to a dry reaction flask.

• Solvent Addition: Add anhydrous DMF to dissolve the solids, aiming for a concentration of approximately 0.1-0.5 M.

• Activation: Add DIPEA (2.0 eq.) to the mixture and stir at room temperature for 15-20 minutes. This step allows for the pre-activation of the carboxylic acid to form the OAt-active ester.[3]

• Amine Addition: In a separate vial, dissolve (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride (1.1 eq.) in a small amount of anhydrous DMF and add DIPEA (1.0 eq.) to neutralize the salt.

• Coupling Reaction: Add the amine solution from step 4 to the activated carboxylic acid mixture.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS until the starting carboxylic acid is consumed (typically 1-4 hours).

• Work-up:

  • Dilute the reaction mixture with ethyl acetate or dichloromethane.

  • Wash sequentially with a saturated aqueous solution of NaHCO₃ (to remove unreacted acid and HOAt), water, and finally, a saturated brine solution.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes or methanol in dichloromethane).

Protocol 2: Economical and Robust Coupling using EDC/HOBt

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) is a water-soluble carbodiimide that activates carboxylic acids to form an O-acylisourea intermediate.[4] This intermediate can be susceptible to racemization and rearrangement. The addition of HOBt (1-Hydroxybenzotriazole) traps the O-acylisourea to form an HOBt-active ester, which is more stable and less prone to racemization, while still being highly reactive towards the amine.

Rationale for this Protocol: This is a cost-effective and widely applicable method suitable for a broad range of substrates. The water solubility of the EDC and its urea byproduct simplifies the purification process, as they can be largely removed with an aqueous work-up.[1]

Materials and Reagents

Reagent	M.W. ( g/mol )	Equivalents	Purpose
Carboxylic Acid	-	1.0	Substrate
(S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride	161.62	1.2	Substrate
EDC Hydrochloride	191.70	1.2	Coupling Reagent
HOBt (1-Hydroxybenzotriazole)	135.13	1.2	Additive to suppress racemization
DIPEA (N,N-Diisopropylethylamine)	129.24	3.0-4.0	Base (for neutralization and activation)
Anhydrous DCM or DMF	-	-	Solvent

Step-by-Step Procedure

• Vessel Preparation: To a dry reaction flask under an inert atmosphere, add the carboxylic acid (1.0 eq.), (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride (1.2 eq.), and HOBt (1.2 eq.).

• Solvent and Base Addition: Add anhydrous Dichloromethane (DCM) or DMF (0.1-0.5 M). Cool the mixture to 0 °C in an ice bath. Add DIPEA (3.0-4.0 eq.) dropwise while stirring.

• Addition of Coupling Reagent: Add EDC hydrochloride (1.2 eq.) portion-wise to the cold reaction mixture.

• Coupling Reaction: Allow the reaction to slowly warm to room temperature and stir overnight (12-18 hours).

• Reaction Monitoring: Check for the completion of the reaction using TLC or LC-MS.

• Work-up:

  • If DCM was used as the solvent, dilute with additional DCM. If DMF was used, dilute with ethyl acetate and wash with water to remove the DMF.

  • Wash the organic layer sequentially with 1N HCl or 10% citric acid solution (to remove excess amine and DIPEA), saturated aqueous NaHCO₃ solution (to remove HOBt and unreacted acid), and finally, saturated brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude amide product by flash column chromatography.

Troubleshooting and Mechanistic Insights

Why Pre-activation vs. One-Pot?

• Pre-activation (Protocol 1): Activating the acid before adding the amine is crucial for uronium-based reagents like HATU. If the amine is present during activation, it can react with HATU itself, leading to the formation of an unreactive guanidinium byproduct and capping the amine.[3]

• One-Pot (Protocol 2): Carbodiimide-based couplings are more amenable to a one-pot procedure where all components are mixed together.

Visualizing the Activation Mechanism

Caption: Activation pathways for HATU and EDC/HOBt coupling reagents.

Common Issues and Solutions

• Low Yield:

  • Cause: Incomplete reaction, impure reagents, or degradation during work-up/purification.

  • Solution: Ensure all reagents are anhydrous, particularly the solvent. Extend reaction time or consider gentle heating (40-50 °C) if substrates are unreactive. For purification, some amides can be sensitive to acidic silica gel; consider neutralizing the silica with triethylamine or using alternative purification methods like recrystallization.

• Racemization:

  • Cause: The α-proton of the activated carboxylic acid is acidic and can be abstracted by the base, especially at elevated temperatures.

  • Solution: Use a coupling reagent known for low racemization (e.g., HATU).[7] Keep reaction temperatures low (start at 0 °C). Use a weaker base if possible, though sufficient base is needed for the primary reaction.

• Side Reactions:

  • Cause: The pyrazole N-H can potentially be acylated, though it is significantly less nucleophilic than the primary amine. Guanidinylation of the amine with HATU is also possible.

  • Solution: Use a slight excess of the amine component (1.1-1.2 eq.) to favor the desired reaction. Avoid a large excess of HATU.

Conclusion

The amide coupling of (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride is a versatile and powerful reaction for generating novel chemical entities for drug discovery. By understanding the underlying mechanisms and carefully selecting the appropriate coupling reagents and conditions, researchers can reliably and efficiently synthesize a diverse library of pyrazole-containing amides. The protocols provided herein for both HATU and EDC/HOBt-mediated couplings offer robust starting points that can be adapted to a wide range of carboxylic acid partners, facilitating the rapid progression of medicinal chemistry programs.

References

• Albericio, F., Bofill, J. M., El-Faham, A., & Kates, S. A. (1998). Use of onium salt-based coupling reagents in peptide Synthesis. The Journal of Organic Chemistry, 63(26), 9678–9683.
• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557–6602.
• Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447–2467.
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631.
• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). COMU: a safer and more effective replacement for benzotriazole-based uronium coupling reagents. Chemistry-A European Journal, 15(37), 9394–9403.
• Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827–10852.
• König, W., & Geiger, R. (1970). Eine neue Methode zur Synthese von Peptiden: Aktivierung der Carboxylgruppe mit Dicyclohexylcarbodiimid unter Zusatz von 1-Hydroxy-benzotriazolen. Chemische Berichte, 103(3), 788–798.
• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals. Organic Process Research & Development, 20(2), 140–177.
• Faria, J. V., et al. (2017). Pyrazole as a privileged scaffold in medicinal chemistry. Medicinal Chemistry Research, 26(1), 10-23.
• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive. Journal of the American Chemical Society, 115(10), 4397–4398.
• Yet, L. (2018). Privileged structures in drug discovery. Drug Discovery Today, 23(4), 844-854.

• Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

• Chemistry Steps. (2025). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• Organic Synthesis. (n.d.). Acid-Amine Coupling using EDCI. Retrieved from [Link]

• Dabhi, R. C., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters, 12(1), 133-144.
• Sharma, V., et al. (2018). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 59(3), 254-258.
• Organic Syntheses. (n.d.). A convenient, scalable, and racemization-free synthesis of Z-L-Phg-Val-OMe in solution phase using EDC/Oxyma Pure. Organic Syntheses, 92, 160-170.

• Reddit. (2023). HATU/PyBOP coupling procedure question. r/Chempros. Retrieved from [Link]

• Master Organic Chemistry. (2019). Amide Hydrolysis Using Acid Or Base. Retrieved from [Link]

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Application Note: Strategic Synthesis of Pyrazole-Based Kinase Inhibitors Using the Chiral Building Block (S)-1-(1H-Pyrazol-3-yl)ethanamine

Abstract

The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically approved protein kinase inhibitors (PKIs).[1][2][3][4] This application note provides a comprehensive guide for researchers and drug development professionals on the strategic synthesis of pyrazole-based kinase inhibitors, leveraging the pivotal chiral intermediate, (S)-1-(1H-Pyrazol-3-yl)ethanamine. We present a detailed, field-proven protocol for the enantioselective synthesis of this key amine via asymmetric reductive amination. Subsequently, we outline its application in the construction of a representative kinase inhibitor scaffold through a robust nucleophilic aromatic substitution (SNA) reaction. The causality behind experimental choices, self-validating analytical checkpoints, and workflow visualizations are provided to ensure scientific integrity and reproducibility.

Introduction: The Pyrazole Scaffold in Kinase Inhibition

Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of many diseases, particularly cancer.[3][5] Small molecule inhibitors targeting the ATP-binding site of kinases have revolutionized treatment paradigms. Within this field, the pyrazole ring is a recurring and highly successful motif.[1][4] Its unique electronic properties and ability to form key hydrogen bond interactions with the kinase hinge region make it an ideal anchor for inhibitor design.[1] Several FDA-approved drugs, including Crizotinib (ALK/ROS1), Ruxolitinib (JAK1/2), and Encorafenib (BRAF), feature a pyrazole core, underscoring its clinical significance.[3][4]

The introduction of chirality into these scaffolds allows for precise three-dimensional interactions within the kinase active site, often leading to enhanced potency and selectivity. The chiral amine, (S)-1-(1H-Pyrazol-3-yl)ethanamine, serves as a versatile and high-value building block for this purpose, enabling the extension of the pyrazole core toward solvent-exposed regions of the kinase. This guide details its preparation and utilization in a modular synthetic approach.

Caption: Competitive inhibition mechanism of a pyrazole-based inhibitor.

Synthesis of Key Intermediate: (S)-1-(1H-Pyrazol-3-yl)ethanamine

The most direct and scalable approach to synthesizing this chiral amine is through the asymmetric reductive amination of 3-acetyl-1H-pyrazole. This method is chosen for its high atom economy and the ability to establish the desired stereocenter in a single, controlled step.

Rationale for Method Selection

Asymmetric reductive amination involves the in-situ formation of an imine from the ketone and an ammonia source, followed by stereoselective reduction. The choice of a chiral catalyst is paramount for achieving high enantioselectivity. A transition metal catalyst, such as one based on Iridium or Ruthenium with a chiral diphosphine ligand, is ideal for this transformation due to its high turnover number and predictable stereochemical outcome.

Caption: Workflow for the synthesis of the chiral amine intermediate.

Detailed Experimental Protocol

Materials & Reagents

Reagent/Material	Grade	Supplier	Notes
3-Acetyl-1H-pyrazole	>97%	Commercially Available	Ensure dryness before use.
Ammonium Acetate (NH₄OAc)	Reagent Grade	Standard Supplier	Serves as the ammonia source.
(S)-RuCl[(p-cymene)(BINAP)]Cl	Catalyst Grade	Strem, Sigma-Aldrich	Representative chiral catalyst.
2-Propanol (IPA)	Anhydrous	Standard Supplier	Solvent and hydrogen source.
Formic Acid / Triethylamine	Reagent Grade	Standard Supplier	Used for transfer hydrogenation.
Diethyl Ether (Et₂O)	Anhydrous	Standard Supplier	For extraction.
Sodium Sulfate (Na₂SO₄)	Anhydrous	Standard Supplier	Drying agent.
Hydrochloric Acid (HCl)	1M Solution	Standard Supplier	For salt formation/workup.
Sodium Hydroxide (NaOH)	2M Solution	Standard Supplier	For basification.

Step-by-Step Procedure

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon), add 3-acetyl-1H-pyrazole (1.0 eq.), ammonium acetate (10.0 eq.), and the chiral Ruthenium catalyst (0.01 eq.).

• Solvent Addition: Add anhydrous 2-propanol to achieve a substrate concentration of 0.2 M.

• Transfer Hydrogenation: Add a 5:2 mixture of formic acid and triethylamine (5.0 eq. relative to substrate). Causality Note: This azeotropic mixture serves as a convenient and effective hydrogen source for the reduction of the imine intermediate.

• Reaction Execution: Heat the reaction mixture to 60 °C and stir for 18-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS for the consumption of the starting ketone.

• Quenching and Workup: After cooling to room temperature, concentrate the mixture under reduced pressure. Redissolve the residue in water and adjust the pH to ~2 with 1M HCl. Wash the acidic aqueous layer with diethyl ether (2x) to remove unreacted starting material and neutral impurities.

• Product Isolation: Basify the aqueous layer to pH > 11 with 2M NaOH. Extract the product into dichloromethane (3x).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amine.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of DCM/MeOH with 1% triethylamine to afford the pure (S)-1-(1H-Pyrazol-3-yl)ethanamine. Trustworthiness Note: The addition of triethylamine to the eluent is critical to prevent the amine product from streaking on the acidic silica gel, ensuring a clean separation.

Analytical Validation

Analysis	Expected Result
¹H NMR	Peaks corresponding to pyrazole ring protons, methine (CH), methyl (CH₃), and amine (NH₂) protons.
Mass Spec (ESI+)	[M+H]⁺ corresponding to the molecular weight of the product (C₅H₉N₃, MW: 111.15).
Chiral HPLC	Enantiomeric excess (e.e.) > 98%, determined using a suitable chiral column (e.g., Chiralcel OD-H).

Application: Synthesis of a Pyrazole-Aminopyridine Kinase Inhibitor

This section details the use of (S)-1-(1H-Pyrazol-3-yl)ethanamine to synthesize a core structure common to many kinase inhibitors, where the pyrazole amine is coupled to a di-substituted pyridine ring. This protocol uses a nucleophilic aromatic substitution (SNA) reaction.

Rationale for Method Selection

The target scaffold is an N-(1-(1H-pyrazol-3-yl)ethyl)pyrimidin-4-amine core. The SNA reaction between the chiral amine and an activated pyrimidine (e.g., a 4-chloropyrimidine) is a highly reliable and widely used method for forming the crucial C-N bond.[6] The reaction is typically base-mediated to deprotonate the amine, enhancing its nucleophilicity.

Caption: Workflow for coupling the chiral amine to a pyrimidine core.

Detailed Experimental Protocol

Materials & Reagents

Reagent/Material	Grade	Supplier	Notes
(S)-1-(1H-Pyrazol-3-yl)ethanamine	As synthesized in Part 2	-	Ensure purity and dryness.
2,4-Dichloropyrimidine	>98%	Commercially Available	Electrophilic coupling partner.
Diisopropylethylamine (DIPEA)	Reagent Grade	Standard Supplier	Non-nucleophilic organic base.
n-Butanol (n-BuOH)	Anhydrous	Standard Supplier	High-boiling solvent.
Ethyl Acetate (EtOAc)	Reagent Grade	Standard Supplier	For extraction.
Brine	Saturated NaCl(aq)	-	For workup.

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask, dissolve (S)-1-(1H-Pyrazol-3-yl)ethanamine (1.0 eq.) and 2,4-dichloropyrimidine (1.1 eq.) in n-butanol.

• Base Addition: Add DIPEA (2.5 eq.) to the mixture. Causality Note: DIPEA acts as a scavenger for the HCl generated during the reaction, driving the equilibrium towards the product without competing as a nucleophile.

• Reaction Execution: Heat the mixture to 100-110 °C for 12 hours. The reaction progress can be monitored by LC-MS. Expertise Note: The reaction proceeds selectively at the more reactive C4 position of the pyrimidine due to electronic activation.

• Workup: Cool the reaction to room temperature and concentrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to give the crude product.

• Purification: Purify the product by silica gel chromatography (Hexane/EtOAc gradient) or recrystallization to yield the pure final compound.

Conclusion

This application note provides robust and reproducible protocols for the synthesis of the key chiral intermediate (S)-1-(1H-Pyrazol-3-yl)ethanamine and its subsequent elaboration into a pyrazole-based kinase inhibitor scaffold. By explaining the rationale behind key experimental steps and providing clear, self-validating procedures, these guidelines are intended to empower researchers in medicinal chemistry and drug development to efficiently construct novel kinase inhibitors built upon the privileged pyrazole core. Further functionalization of the remaining chloro-substituent on the pyrimidine ring can provide access to a diverse library of potent and selective kinase inhibitors.

References

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. National Center for Biotechnology Information (PMC). Available at: [Link]

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. MDPI. Available at: [Link]

• Synthesis of pyrazole-based macrocycles leads to a highly selective inhibitor for MST3. Springer Nature. Available at: [Link]

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. PubMed. Available at: [Link]

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. ResearchGate. Available at: [Link]

• Synthesis of (1S)‐1‐[6‐(4‐fluoro‐1H‐pyrazol‐1‐yl)pyridin‐3‐yl]ethan‐1‐amine. ResearchGate. Available at: [Link]

• Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase. ACS Publications. Available at: [Link]

• Synthesis of Some New Pyrazoles. DergiPark. Available at: [Link]

• SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. RASAYAN Journal of Chemistry. Available at: [Link]

• Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors. Springer. Available at: [Link]

• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. MDPI. Available at: [Link]

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Application Note: High-Performance Liquid Chromatography Method for the Enantioselective Separation of (S)-1-(1H-Pyrazol-3-yl)ethanamine

Introduction: The Critical Role of Chirality in Pyrazole-Based Pharmaceuticals

The pyrazole moiety is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents. When a stereocenter is present, as in the case of 1-(1H-Pyrazol-3-yl)ethanamine, the individual enantiomers can exhibit markedly different pharmacological and toxicological profiles. Regulatory bodies worldwide now mandate the characterization and, often, the isolation of single enantiomers for new drug candidates. Consequently, robust and efficient analytical methods for enantioselective separation are indispensable in drug discovery and development.[1][2]

This application note presents a detailed protocol for the chromatographic separation of the enantiomers of 1-(1H-Pyrazol-3-yl)ethanamine, a key chiral building block. The method leverages the well-established efficacy of polysaccharide-based chiral stationary phases (CSPs) to achieve baseline resolution, enabling accurate enantiomeric purity assessment.

Principle of Enantioselective Separation on Polysaccharide-Based CSPs

The successful separation of enantiomers in this method relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and the chiral selector immobilized on the stationary phase. Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are renowned for their broad applicability in chiral separations.[3][4] The chiral recognition mechanism is a multifactorial process involving a combination of intermolecular interactions, including:

• Hydrogen Bonding: The amine and pyrazole functionalities of the analyte can act as hydrogen bond donors and acceptors, interacting with the carbamate groups on the polysaccharide backbone of the CSP.

• π-π Interactions: The aromatic pyrazole ring can engage in π-π stacking with the phenyl groups of the chiral selector.

• Dipole-Dipole Interactions: Polar functional groups on both the analyte and the CSP contribute to electrostatic interactions.

• Steric Hindrance: The three-dimensional arrangement of the chiral selector creates a stereoselective environment where one enantiomer fits more favorably than the other, leading to differential retention times.

The choice of mobile phase is critical as it modulates these interactions. In normal-phase chromatography, the mobile phase is less polar than the stationary phase, promoting analyte interaction with the CSP. In polar organic mode, the polar mobile phase molecules can compete with the analyte for interaction sites on the CSP, influencing retention and selectivity.[1][4]

Experimental Workflow and Protocol

The following protocol provides a starting point for the enantioselective analysis of 1-(1H-Pyrazol-3-yl)ethanamine. Method optimization may be required to achieve desired resolution and analysis time.

Figure 1: A generalized workflow for the chiral HPLC separation of 1-(1H-Pyrazol-3-yl)ethanamine enantiomers.

Materials and Reagents

• Racemic 1-(1H-Pyrazol-3-yl)ethanamine

• (S)-1-(1H-Pyrazol-3-yl)ethanamine reference standard (if available)

• HPLC-grade n-Hexane

• HPLC-grade Ethanol

• HPLC-grade Isopropanol

• Diethylamine (DEA), analytical grade

Instrumentation and Columns

• High-Performance Liquid Chromatography (HPLC) system with a quaternary pump and a UV detector.

• Chiral Stationary Phase: A polysaccharide-based column is recommended. Based on literature for similar compounds, columns such as Lux® Cellulose-2 or Chiralpak® AD-H are excellent starting points.[1][5]

Parameter	Recommended Starting Conditions
Column	Lux® Cellulose-2 (250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane / Ethanol / DEA (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 220 nm
Injection Volume	10 µL
Sample Conc.	1 mg/mL in mobile phase

Step-by-Step Protocol

• Mobile Phase Preparation:

  • Carefully measure the required volumes of n-hexane, ethanol, and diethylamine.

  • The addition of a small amount of a basic modifier like DEA is crucial for obtaining good peak shape and avoiding peak tailing for basic analytes like amines.[6]

  • Mix thoroughly and degas the mobile phase using sonication or vacuum filtration.

• Sample Preparation:

  • Accurately weigh and dissolve the racemic 1-(1H-Pyrazol-3-yl)ethanamine in the mobile phase to a final concentration of 1 mg/mL.

  • If available, prepare a separate solution of the (S)-enantiomer to confirm the elution order.

• HPLC System Equilibration:

  • Install the chiral column and purge the system with the mobile phase.

  • Equilibrate the column at the specified flow rate until a stable baseline is achieved.

• Analysis:

  • Inject the prepared sample solution.

  • Acquire the chromatogram for a sufficient duration to allow for the elution of both enantiomers.

• Data Processing:

  • Integrate the peak areas of the two enantiomers.

  • Calculate the resolution (Rs), selectivity (α), and enantiomeric excess (% ee) using standard chromatographic equations.

Method Development and Optimization

The provided protocol is a starting point. For optimal results, further method development may be necessary.

• Mobile Phase Composition: The ratio of n-hexane to the alcohol modifier (ethanol or isopropanol) is a critical parameter. Increasing the alcohol content will generally decrease retention times but may also reduce selectivity.[7]

• Choice of Alcohol Modifier: Isopropanol can be used as an alternative to ethanol and may offer different selectivity.

• Flow Rate: Adjusting the flow rate can influence resolution and analysis time. A lower flow rate often leads to better resolution.

• Temperature: Column temperature affects the thermodynamics of the chiral recognition process. Varying the temperature can impact selectivity.[7]

Figure 2: A conceptual diagram illustrating the principle of chiral recognition leading to the separation of enantiomers.

Expected Results

Under the starting conditions, a baseline separation of the two enantiomers is anticipated. The following table presents hypothetical, yet realistic, chromatographic data.

Parameter	Expected Value
Retention Time (Enantiomer 1)	~ 8.5 min
Retention Time (Enantiomer 2)	~ 10.2 min
Selectivity (α)	> 1.2
Resolution (Rs)	> 1.5

Conclusion

This application note provides a robust and reliable HPLC method for the enantioselective separation of 1-(1H-Pyrazol-3-yl)ethanamine. The use of a polysaccharide-based chiral stationary phase in the normal phase mode offers excellent selectivity and resolution. This method is suitable for routine quality control, enantiomeric purity determination, and for monitoring stereoselective syntheses in a research and development setting. The principles and protocols outlined herein are grounded in established chromatographic theory and are supported by extensive literature on the separation of related pyrazole compounds.

References

• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega, [Link].[1][3][4]

• Enantioselective Separation of Chiral N1-Substituted-1 H -pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ResearchGate, [Link].

• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis | ACS Omega. ACS Publications, [Link].

• Chiral HPLC Separations. Phenomenex, [Link].[2]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Journal of the Pharmaceutical Society of Korea, [Link].

• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI, [Link].[6]

• Direct chiral separations of the enantiomers of phenylpyrazole pesticides and the metabolites by HPLC. Wiley Online Library, [Link].[7]

• Enantioselective Amination of 4‐Substituted Pyrazolones Catalyzed by Oxindole-Containing Thioureas. ACS Publications, [Link].

• Supporting Information for Copper-Catalyzed Asymmetric Alkynylation of Pyrazole-4,5-diones. The Royal Society of Chemistry, [Link].[5]

• NHC-Catalyzed Enantioselective Access to Pyrazoles with a Nitrile-Containing All-Carbon Quaternary Center. The Journal of Organic Chemistry, [Link].

Sources

• 1. Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
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• 5. rsc.org [rsc.org]
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• 7. cms.mz-at.de [cms.mz-at.de]

Scale-Up Synthesis Protocols for (S)-1-(1H-Pyrazol-3-yl)ethanamine HCl: A Comparative Guide on Biocatalytic and Diastereoselective Routes

Introduction & Strategic Rationale

The chiral amine (S)-1-(1H-pyrazol-3-yl)ethanamine is a critical building block in the development of modern targeted therapeutics, particularly kinase inhibitors. As drug candidates transition from discovery to clinical manufacturing, the synthesis of this API intermediate must evolve from discovery-scale chiral resolution to robust, scalable, and highly enantioselective methodologies [2].

This application note details two validated scale-up pathways:

• Biocatalytic Asymmetric Amination : A highly sustainable, strictly enantioselective route utilizing engineered ω-transaminases.

• Diastereoselective Reduction via Ellman’s Auxiliary : A robust, chemistry-driven approach leveraging steric control during hydride delivery.

Both routes are designed as self-validating systems, incorporating strict In-Process Controls (IPCs) to ensure that upstream thermodynamic and kinetic requirements are met before downstream progression.

Route A: Biocatalytic Asymmetric Amination (The Green Manufacturing Standard)

Mechanistic Rationale & Causality

The biocatalytic route utilizes an engineered (S)-selective ω-transaminase (ω-TA) to directly convert 1-(1H-pyrazol-3-yl)ethan-1-one into the corresponding (S)-amine. The enzyme relies on pyridoxal 5'-phosphate (PLP) as a cofactor. PLP acts as an electron sink, forming a Schiff base with the amine donor (isopropylamine), converting to pyridoxamine 5'-phosphate (PMP), which subsequently transfers the amino group to the prochiral ketone [4].

Thermodynamic Control: Transamination is an equilibrium-driven process. To drive the reaction to completion, isopropylamine is used in vast excess, and the volatile byproduct (acetone) is continuously removed via a subsurface nitrogen sweep. This physical removal of acetone shifts the equilibrium toward product formation, avoiding the need for complex multi-enzyme cascade systems [3].

Pathway Visualization

Fig 1. Biocatalytic transamination pathway utilizing an engineered ω-TA and PLP cofactor.

Step-by-Step Protocol (1 kg Scale)

Phase 1: Biocatalyst Preparation & Reaction

• Buffer Preparation: Prepare 10 L of 100 mM phosphate buffer (PBS). Adjust to pH 8.5 using 5M NaOH.

• Cofactor & Donor Loading: Dissolve 1.0 g of PLP (0.1% w/w relative to substrate) and 2.5 L of isopropylamine (amine donor) in the buffer. Re-adjust pH to 8.5.

• Substrate Addition: Add 1.0 kg of 1-(1H-pyrazol-3-yl)ethan-1-one (9.08 mol) and 10% v/v DMSO (to enhance substrate solubility).

• Enzyme Loading: Charge 50 g of engineered (S)-ω-TA powder.

• Thermodynamic Shift: Heat the bioreactor to 45 °C. Initiate a subsurface N₂ sweep (0.5 vvm) to continuously strip acetone.

Phase 2: Self-Validation & IPC

• IPC Trigger: At 24 hours, sample 100 µL, extract with 1 mL EtOAc, and analyze via HPLC (UV 254 nm).

• Validation Check: The reaction is self-validated for completion when the ketone peak is < 1.0 AUC%. Causality: Proceeding before this threshold results in unreacted ketone co-precipitating during HCl salt formation. If > 1.0%, verify pH; if pH has dropped below 8.0, titrate with isopropylamine to restore catalytic activity.

Phase 3: Workup & Salt Formation

• Extraction: Adjust the reaction mixture to pH 11.5 using 10M NaOH to fully deprotonate the product amine. Extract with 2-MeTHF (3 × 5 L).

• Filtration: Pass the combined organic layers through a Celite pad to remove denatured enzyme.

• Crystallization: Cool the organic layer to 5 °C. Dropwise, add 1.05 equivalents of 4M HCl in 1,4-dioxane. A white precipitate will form immediately.

• Isolation: Filter, wash with cold 2-MeTHF, and dry under vacuum at 40 °C to yield (S)-1-(1H-pyrazol-3-yl)ethanamine HCl.

Route B: Diastereoselective Synthesis via Ellman’s Auxiliary

Mechanistic Rationale & Causality

When biocatalytic infrastructure is unavailable, Ellman’s sulfinamide chemistry provides an exceptionally reliable, chemically controlled alternative [2]. The prochiral ketone is condensed with (R)-tert-butanesulfinamide. Because ketones are sterically hindered and less electrophilic than aldehydes, Titanium(IV) ethoxide [Ti(OEt)₄] is utilized as both a Lewis acid activator and an irreversible water scavenger to drive imine formation.

Stereochemical Control: The reduction of the resulting N-sulfinyl imine dictates the final stereochemistry. Using a poorly coordinating, bulky reducing agent like L-Selectride forces the reaction through an open transition state. In this conformation, hydride delivery is purely sterically controlled, occurring from the less hindered face (the same side as the sulfur lone pair). This specific dynamic yields the (Rs,S)-sulfinamide, which upon acidic cleavage provides the target (S)-amine [1].

Pathway Visualization

Fig 2. Diastereoselective synthesis workflow utilizing Ellman's auxiliary.

Step-by-Step Protocol (1 kg Scale)

Phase 1: Imine Condensation

• Reactor Charge: To a dry 20 L reactor under N₂, charge 1.0 kg of 1-(1H-pyrazol-3-yl)ethan-1-one (9.08 mol), 1.15 kg of (R)-tert-butanesulfinamide (9.53 mol), and 10 L of anhydrous THF.

• Activation: Slowly add 4.14 kg of Ti(OEt)₄ (18.16 mol, 2.0 eq). Heat to 65 °C for 18 hours.

• IPC 1: Monitor by HPLC. Validation Check: Proceed to workup only when starting ketone is < 2.0 AUC%.

• Workup: Cool to room temperature, pour into an equal volume of brine to precipitate TiO₂ salts. Filter through Celite, extract with EtOAc, dry, and concentrate to yield the crude imine.

Phase 2: Diastereoselective Reduction

• Reduction: Dissolve the crude imine in 10 L of anhydrous 2-MeTHF. Cool to -78 °C.

• Hydride Delivery: Dropwise, add 12.0 L of 1M L-Selectride in THF (12.0 mol), maintaining internal temperature < -70 °C to ensure the rigidity of the open transition state. Stir for 4 hours.

• IPC 2: Quench a 1 mL sample with sat. NH₄Cl and analyze via chiral HPLC. Validation Check: A diastereomeric ratio (dr) of > 98:2 validates the stereochemical integrity. If dr is lower, the L-Selectride may have degraded, allowing competing coordination pathways.

• Quench: Quench carefully with saturated NH₄Cl at -78 °C, warm to room temperature, extract, and concentrate to yield the (Rs,S)-sulfinamide.

Phase 3: Auxiliary Cleavage

• Deprotection: Dissolve the sulfinamide in 5 L of MeOH. Add 3.0 L of 4M HCl in 1,4-dioxane. Stir at room temperature for 2 hours.

• IPC 3: Monitor by LC-MS for the disappearance of the sulfinamide mass (M+H).

• Isolation: Concentrate the solvent under vacuum. Triturate the resulting solid with MTBE to remove the cleaved chiral auxiliary byproduct, yielding the pure (S)-1-(1H-pyrazol-3-yl)ethanamine HCl salt.

Quantitative Process Comparison

The selection between Route A and Route B depends heavily on the manufacturing facility's infrastructure and the clinical phase of the API. Below is a consolidated comparison of the process metrics.

Parameter	Route A: Biocatalytic Amination	Route B: Ellman's Auxiliary
Overall Yield	82 - 88%	65 - 72% (over 3 steps)
Enantiomeric Excess (ee)	> 99.5%	~ 98.0% (dr > 98:2)
E-Factor (Waste Generation)	Low (~15 kg waste / kg API)	High (~45 kg waste / kg API)
Key Reagents	ω-TA, PLP, Isopropylamine	Ti(OEt)₄, (R)-t-Bu-sulfinamide, L-Selectride
Scalability Limitations	Requires precise pH/temp control & N₂ sweep	Requires cryogenic infrastructure (-78 °C)
Cost Profile	High initial enzyme cost, low bulk cost	High stoichiometric reagent costs

References

• Enantioselective Synthesis of Savolitinib: Application of Mosher's Method in the Development of Ellman's Auxiliary-Directed Construction of the Key Chiral Amine Fragment. ACS Publications.[Link]

• From Chiral Resolution to Diastereoselective Ellman Chemistry to Biocatalysis: Route Evolution for the Efficient Synthesis of the Tetrahydrobenzoazepine Core of BTK Inhibitor BIIB091. ACS Publications.[Link]

• Recent Advances in ω-Transaminase-Mediated Biocatalysis for the Enantioselective Synthesis of Chiral Amines. MDPI.[Link]

• Advances in the Molecular Modification of Microbial ω-Transaminases for Asymmetric Synthesis of Bulky Chiral Amines. PMC.[Link]

Application Note &amp; Protocols: (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL for High-Throughput Kinase Inhibitor Screening

Abstract

This document provides a comprehensive guide for the utilization of (S)-1-(1H-Pyrazol-3-yl)ethanamine Hydrochloride (HCL), a pyrazole-containing small molecule, in high-throughput screening (HTS) campaigns aimed at discovering novel protein kinase inhibitors. The pyrazole scaffold is a well-established "privileged structure" in medicinal chemistry, known for its role in numerous approved drugs, particularly those targeting kinases.[1][2][3] This guide details the scientific rationale for its use, critical physicochemical properties, compound handling protocols, and a detailed, field-proven methodology for a competitive ATP kinase inhibition assay using the AlphaScreen™ technology platform. It is intended for researchers, scientists, and drug development professionals engaged in early-stage drug discovery.

Scientific Rationale & Background

The pyrazole moiety is a five-membered aromatic heterocycle with two adjacent nitrogen atoms that serves as a cornerstone in the design of bioactive compounds.[2][4] Its structural and electronic properties allow it to participate in various non-covalent interactions with biological targets, most notably as a bioisosteric replacement for amides and by forming key hydrogen bonds within ATP-binding sites.[2] A significant percentage of drugs targeting enzymes, especially kinases, incorporate this scaffold.[5][6]

(S)-1-(1H-Pyrazol-3-yl)ethanamine HCL combines this privileged pyrazole core with a chiral ethanamine side chain. The primary amine can serve as a crucial interaction point (e.g., hydrogen bond donor) or as a vector for further chemical modification to improve potency and selectivity. This makes the molecule an attractive starting point for fragment-based or diversity-oriented screening campaigns.

Kinases are a major class of drug targets, and dysregulation of their activity is implicated in numerous diseases, including cancer and inflammatory disorders.[5][7] The predominant strategy for kinase inhibition involves targeting the highly conserved ATP-binding pocket.[8] This application note will therefore focus on a robust HTS protocol to identify ATP-competitive inhibitors of a representative serine/threonine kinase.

Physicochemical & Handling Data for HTS

Proper compound management is critical to the success of any HTS campaign, ensuring compound integrity and data reproducibility.[9][10] The following data for (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL (or its parent amine) should be considered.

Property	Value / Recommendation	Rationale & Citation
Molecular Formula	C5H10ClN3	The hydrochloride salt form is used to improve solubility and stability.[11]
Molecular Weight	147.61 g/mol	Low molecular weight adheres to Lipinski's "Rule of Five" for drug-likeness.
Form	Solid	Typically a crystalline solid.
Primary Solvent	100% Dimethyl Sulfoxide (DMSO)	DMSO is the standard solvent for HTS compound libraries due to its high solubilizing power and miscibility with aqueous assay buffers.[12]
Stock Concentration	10 mM in 100% DMSO	A 10 mM stock is a standard concentration for HTS source plates, allowing for a wide range of final assay concentrations.
Storage	Store at -20°C in sealed containers with desiccant.	Minimizes degradation from moisture and temperature fluctuations. Proper storage is vital for maintaining compound integrity.[10]
Assay Preparation	Serial dilution in DMSO followed by dilution in aqueous assay buffer.	This "intermediate dilution" step prevents compound precipitation when transferring from pure DMSO to the aqueous environment of the assay.
Final DMSO %	≤ 1%	High concentrations of DMSO can interfere with enzyme activity and assay components. Keeping the final concentration below 1% is a critical best practice.[12]

HTS Campaign Workflow: A Kinase Inhibition Model

This section outlines a complete workflow for screening (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL against a target kinase using a competitive binding assay format. The chosen platform is the AlphaScreen™ (Amplified Luminescent Proximity Homogeneous Assay) technology, a bead-based, non-radioactive method ideal for HTS due to its robustness and sensitivity.[13][14]

The principle relies on competition. A biotinylated kinase substrate binds to streptavidin-coated Donor beads, and a phospho-specific antibody binds to Protein A-conjugated Acceptor beads. When the kinase phosphorylates the substrate, the antibody recognizes it, bringing the Donor and Acceptor beads into proximity (~200 nm). Excitation of the Donor bead at 680 nm produces singlet oxygen, which diffuses to the nearby Acceptor bead, triggering a chemiluminescent signal.[14][15] An inhibitor will prevent phosphorylation, thus no bead proximity is established, and the signal is reduced.

Fig 1. High-Throughput Screening (HTS) Workflow for Kinase Inhibition.

Detailed Experimental Protocols

Reagent and Compound Plate Preparation

Causality: The foundation of a successful screen is accurately prepared reagents and compound plates. This protocol uses a 384-well plate format for miniaturization, saving on costly reagents.[16]

• Compound Source Plate: Prepare a 10 mM stock solution of (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL in 100% DMSO. Serially dilute this stock in DMSO to create concentrations for dose-response testing.

• Assay Plate Preparation: Using an acoustic liquid handler (e.g., Echo®), transfer nanoliter volumes of the compound from the source plate to a 384-well assay plate (e.g., PerkinElmer ProxiPlate™). This creates a "dry" plate ready for the assay.

• Control Wells: Designate columns for controls:

  • Negative Control (0% Inhibition): DMSO only (Maximum signal).

  • Positive Control (100% Inhibition): A known, potent inhibitor of the target kinase (e.g., Staurosporine) at a concentration >10x its IC50 (Minimum signal).

• Kinase Buffer Preparation: Prepare a universal kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT). The optimal buffer may vary by kinase.[12]

• Reagent Preparation:

  • Dilute the target kinase to 2x the final desired concentration in kinase buffer.

  • Prepare a 2x ATP/biotinylated-substrate mixture in kinase buffer. Crucial: The ATP concentration should be at or near its Michaelis-Menten constant (Km) for the kinase.[12] Using a high ATP concentration can mask the effect of ATP-competitive inhibitors, leading to false negatives.[12]

AlphaScreen™ HTS Assay Protocol

Trustworthiness: This protocol must be performed in subdued lighting conditions during steps involving the AlphaScreen™ beads, as they are light-sensitive.[17]

• Enzyme/Inhibitor Addition: Add 5 µL of the 2x kinase solution to each well of the 384-well compound plate.

• Pre-incubation: Add 5 µL of the test compound dilution (or DMSO for controls) to the wells. Seal the plate and incubate for 15 minutes at room temperature. This allows the compound to bind to the kinase before the reaction starts.

• Reaction Initiation: Add 10 µL of the 2x ATP/substrate mixture to all wells to start the kinase reaction. The total volume is now 20 µL.

• Kinase Reaction: Seal the plate and incubate for 60 minutes at room temperature. The optimal time should be determined during assay development to ensure the reaction is within the linear range.

• Reaction Termination & Detection: Add 10 µL of "Stop/Detection Mix" containing the streptavidin-Donor and protein A-Acceptor beads in an appropriate buffer (e.g., PerkinElmer AlphaScreen™ buffer containing EDTA to chelate Mg2+ and stop the reaction).

• Final Incubation: Seal the plate with a light-blocking seal, and incubate for 60-90 minutes at room temperature in the dark to allow the beads to bind.

• Data Acquisition: Read the plate on an AlphaScreen-capable plate reader (e.g., Revvity EnVision®), exciting at 680 nm and measuring emission between 520-620 nm.

Fig 2. Principle of the Competitive AlphaScreen Kinase Assay.

Data Analysis & Quality Control

The Z'-Factor: A Self-Validating System

Trustworthiness: Before analyzing test compound data, the quality of the assay plate must be validated. The Z'-factor is the industry standard for this, as it accounts for both the dynamic range and data variation of the controls.[18][19] An assay is considered robust and suitable for HTS if its Z'-factor is ≥ 0.5.[18][20][21]

The formula is: Z' = 1 - ( (3σ_pos + 3σ_neg) / |μ_pos - μ_neg| )

Where:

• μ_pos = Mean of the positive control (e.g., Staurosporine, low signal)

• μ_neg = Mean of the negative control (DMSO, high signal)

• σ_pos = Standard deviation of the positive control

• σ_neg = Standard deviation of the negative control

Any plate with a Z'-factor below 0.5 should be flagged for review or discarded, as the data is not reliable.

Hit Identification

• Normalization: Raw data from each test well is normalized to the plate controls to determine the percent inhibition: % Inhibition = 100 * ( (μ_neg - value_sample) / (μ_neg - μ_pos) )

• Hit Threshold: A "hit" is defined as a compound that causes a statistically significant reduction in signal. A common starting threshold is a percent inhibition value greater than three standard deviations from the mean of the negative controls. For an initial screen, a cutoff of >50% inhibition might be used.[22]

• Dose-Response and IC50: Confirmed hits from the primary screen must be re-tested in a dose-response format (e.g., 10-point, 3-fold serial dilution) to determine their potency (IC50 value). The IC50 is the concentration of inhibitor required to reduce the enzyme activity by 50%. This step is crucial to confirm activity and eliminate false positives from the primary screen.[23]

Conclusion and Future Steps

This application note provides a robust framework for using (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL as a starting point in a high-throughput screening campaign for novel kinase inhibitors. The pyrazole scaffold is a highly validated pharmacophore, and the detailed AlphaScreen protocol offers a reliable and scalable method for identifying initial hits.

Identified and confirmed hits from this screen should be subjected to further studies, including:

• Orthogonal Assays: Confirming activity in a different assay format (e.g., TR-FRET or a luminescence-based ATP-depletion assay like Kinase-Glo®) to rule out technology-specific artifacts.[24]

• Selectivity Profiling: Screening hits against a panel of other kinases to determine their selectivity profile, a critical factor for therapeutic potential.[25]

• Mechanism of Action Studies: Performing kinetic studies to confirm if the inhibition is indeed ATP-competitive.[26]

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of the hit compound to improve potency and selectivity.

By following these scientifically-grounded protocols, researchers can effectively leverage (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL in their drug discovery pipelines.

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• PubMed. Discovery of a 1 H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. [Link]

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• Azenta Life Sciences. App Note: Compound Management in High Throughput Screening. [Link]

• ACS Publications. High-Throughput Screening for the Discovery of Enzyme Inhibitors. [Link]

• MRC PPU. ATP Competition Assay. [Link]

• IntechOpen. Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. [Link]

• PubChem. (1-methyl-1H-pyrazol-3-yl)methanamine hydrochloride. [Link]

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• MDPI. In Vitro High Throughput Screening, What Next? Lessons from the Screening for Aurora Kinase Inhibitors. [Link]

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• 26. Services | ATP Competition Assay | International Centre for Kinase Profiling [kinase-screen.mrc.ac.uk]

Technical Notes & Optimization

Improving enantiomeric excess in (S)-1-(1H-Pyrazol-3-yl)ethanamine synthesis

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the synthesis of (S)-1-(1H-Pyrazol-3-yl)ethanamine, with a specific focus on maximizing enantiomeric excess (e.e.). The following sections provide in-depth answers to common challenges, backed by established chemical principles and methodologies.

Section 1: Troubleshooting Guide - Addressing Low Enantiomeric Excess

Low enantiomeric excess is a frequent hurdle in asymmetric synthesis. A systematic approach to identifying the root cause is essential for efficient problem-solving.[1] This section breaks down the most common factors that can negatively impact the stereoselectivity of your reaction.

Question 1: My asymmetric reduction of 3-acetyl-1H-pyrazole is yielding a nearly racemic mixture of 1-(1H-Pyrazol-3-yl)ethanamine. Where should I start my investigation?

Answer:

A low enantiomeric excess in an asymmetric reduction points to issues with the catalyst system, reaction conditions, or the purity of your starting materials.[1] A thorough, step-by-step evaluation is crucial.

Initial Checks:

• Reagent and Solvent Purity: Verify the purity of your 3-acetyl-1H-pyrazole starting material. Impurities can sometimes act as catalyst poisons or interfere with the desired reaction pathway.[1] Ensure all solvents are anhydrous and of the appropriate grade, as trace amounts of water can deactivate many chiral catalysts.[1]

• Catalyst Integrity and Handling: If you are using a commercial chiral catalyst, confirm its age and storage conditions. Many organometallic catalysts are sensitive to air and moisture. If you are preparing the catalyst in-house, meticulously verify its structure and purity using techniques like NMR spectroscopy.[1]

• Reaction Temperature Control: Temperature is a critical parameter in controlling enantioselectivity.[1] Even minor fluctuations can lead to a decrease in e.e. Ensure your reaction is maintained at a stable, controlled temperature. In many cases, lowering the reaction temperature can significantly enhance enantioselectivity.[1]

• Stoichiometry and Concentration: Double-check the molar ratios of your substrate, catalyst, and any additives. Substrate concentration can also play a role; in some systems, higher dilutions can favor the desired stereochemical outcome by minimizing side reactions or catalyst aggregation.[1]

Question 2: I've confirmed my reagents are pure and my setup is correct, but the enantiomeric excess is still below 80%. What are my next steps for optimization?

Answer:

Once you have ruled out basic experimental errors, the next phase of troubleshooting involves a more systematic optimization of the reaction parameters.

Optimization Strategies:

• Solvent Screening: The solvent can have a profound effect on the transition state of the reaction, thereby influencing enantioselectivity.[1] It is highly recommended to screen a variety of solvents with different polarities and coordinating abilities. For instance, switching from a non-coordinating solvent like toluene to a more coordinating one like THF can alter the catalyst's chiral environment.

• Ligand Modification: If you are using a metal-based catalyst with a chiral ligand, consider screening a library of related ligands. Small steric or electronic modifications to the ligand can lead to significant improvements in enantiomeric excess.

• Additive Screening: The addition of certain achiral or chiral additives can sometimes enhance the performance of a catalytic system. These can act as co-catalysts, scavengers for impurities, or help to stabilize the active catalytic species.

Section 2: Methodological Approaches to Enhance Enantiomeric Excess

If direct asymmetric synthesis routes are not providing the desired level of enantiopurity, several alternative and complementary strategies can be employed.

Question 3: What are the primary methods for synthesizing enantiomerically enriched (S)-1-(1H-Pyrazol-3-yl)ethanamine?

Answer:

There are three principal strategies for obtaining the desired (S)-enantiomer with high enantiomeric excess:

• Asymmetric Synthesis: This involves the direct formation of the chiral center with a preference for one enantiomer. A common approach is the asymmetric reduction of a prochiral ketone, 3-acetyl-1H-pyrazole.

• Chiral Resolution: This technique involves the separation of a racemic mixture of 1-(1H-Pyrazol-3-yl)ethanamine.[2]

• Kinetic Resolution: This method relies on the differential reaction rates of the two enantiomers in a racemic mixture with a chiral reagent or catalyst.

Question 4: Can you provide a detailed protocol for a classical chiral resolution of racemic 1-(1H-Pyrazol-3-yl)ethanamine?

Answer:

Certainly. Classical resolution via diastereomeric salt formation is a robust and well-established method.[2][3] This protocol uses a chiral acid to form diastereomeric salts with the racemic amine, which can then be separated by fractional crystallization due to their different solubilities.[2]

Experimental Protocol: Chiral Resolution with (+)-Tartaric Acid

• Salt Formation:

  • Dissolve one equivalent of racemic 1-(1H-Pyrazol-3-yl)ethanamine in a suitable solvent (e.g., methanol or ethanol).

  • In a separate flask, dissolve 0.5 equivalents of a chiral resolving agent, such as (+)-tartaric acid, in the same solvent, warming gently if necessary.[3]

  • Slowly add the tartaric acid solution to the amine solution with stirring.

  • Allow the mixture to cool slowly to room temperature, and then cool further in an ice bath to promote crystallization of the less soluble diastereomeric salt.

• Isolation and Purification:

  • Collect the precipitated crystals by filtration and wash them with a small amount of cold solvent.

  • The enantiomeric excess of the amine in the crystalline salt can be determined at this stage by chiral HPLC analysis after liberating a small sample of the amine.

  • If the e.e. is not satisfactory, the diastereomeric salt can be recrystallized from a suitable solvent to improve its purity.

• Liberation of the Free Amine:

  • Suspend the diastereomeric salt in water and add a base (e.g., 1M NaOH solution) until the pH is basic (pH > 10) to deprotonate the amine.

  • Extract the free amine into an organic solvent such as dichloromethane or ethyl acetate.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4), filter, and concentrate under reduced pressure to yield the enantiomerically enriched (S)-1-(1H-Pyrazol-3-yl)ethanamine.

• Analysis:

  • Determine the final enantiomeric excess of the amine using chiral HPLC or GC.[4][5]

Question 5: What is Dynamic Kinetic Resolution (DKR) and how can it be applied to this synthesis for a theoretical yield approaching 100%?

Answer:

Dynamic Kinetic Resolution (DKR) is a powerful technique that combines a kinetic resolution with in-situ racemization of the slower-reacting enantiomer.[6][7] This allows for the theoretical conversion of the entire racemic starting material into a single, desired enantiomer, overcoming the 50% yield limitation of traditional kinetic resolution.[6][8]

For the synthesis of (S)-1-(1H-Pyrazol-3-yl)ethanamine, a chemoenzymatic DKR approach is highly effective.[6][9] This typically involves:

• An Enzyme: A lipase, such as Candida antarctica lipase B (CALB, often immobilized as Novozym 435), is used for the enantioselective acylation of the amine.[7][9]

• A Racemization Catalyst: A metal catalyst, such as a palladium-based nanocatalyst, is used to continuously racemize the unreacted amine.[7]

Data on DKR of Primary Amines:

The following table presents representative data on the dynamic kinetic resolution of primary amines, showcasing the effectiveness of this method.

Amine Substrate	Racemization Catalyst	Enzyme	Acyl Donor	Yield (%)	e.e. (%)	Reference
1-Phenylethylamine	Pd/AlO(OH) nanocatalyst	Novozym 435	Ethyl acetate	99	>99	[7]
1-(1-Naphthyl)ethylamine	Pd/AlO(OH) nanocatalyst	Novozym 435	Ethyl acetate	98	>99	[7]
Phenylglycine amide	Pd/AlO(OH) nanocatalyst	Novozym 435	Ethyl acetate	85	97	[7]

Section 3: Frequently Asked Questions (FAQs)

Q1: How do I accurately determine the enantiomeric excess of my product? A1: The most common and reliable methods for determining enantiomeric excess are chiral High-Performance Liquid Chromatography (HPLC) and chiral Gas Chromatography (GC).[4][5] These techniques use a chiral stationary phase to separate the two enantiomers, allowing for their quantification. NMR spectroscopy with chiral shift reagents can also be used.[10]

Q2: My chiral resolution is not working. The precipitate seems to be a racemic mixture. What could be the problem? A2: This issue typically arises from poor solvent selection or an inappropriate choice of resolving agent. The diastereomeric salts must have significantly different solubilities in the chosen solvent for fractional crystallization to be effective. It is advisable to screen a range of solvents and potentially different chiral resolving agents (e.g., mandelic acid, camphorsulfonic acid).[3]

Q3: Can I recycle the unwanted (R)-enantiomer from a classical resolution? A3: Yes, the unwanted enantiomer can often be racemized and recycled. For amines like 1-(1H-Pyrazol-3-yl)ethanamine, this may involve a chemical racemization process, for example, through formation of an imine intermediate followed by reduction.[11] This significantly improves the overall efficiency of the synthesis.

Q4: Are there any "greener" alternatives to traditional organic solvents for these procedures? A4: Yes, research is increasingly focused on more environmentally friendly synthesis methods. For enzymatic resolutions, it is sometimes possible to perform the reaction in aqueous media or greener solvents like 2-methyltetrahydrofuran. Some studies have also explored the use of polar organic modes in chromatography for enantioselective separation, which can offer advantages in terms of analysis time and solvent usage.[4][5]

References

• Synthesis, characterization and biological study of some new N-acetyl pyrazole derivatives. Available at: [Link]

• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega, 2021. Available at: [Link]

• Efficient chemoenzymatic dynamic kinetic resolution of 1-heteroaryl ethanols. PubMed, 2009. Available at: [Link]

• Synthesis of (1S)‐1‐[6‐(4‐fluoro‐1H‐pyrazol‐1‐yl)pyridin‐3‐yl]ethan‐1‐amine. Wiley Online Library. Available at: [Link]

• Asymmetric synthesis of pyrazoles and pyrazolones employing the reactivity of pyrazolin-5-one derivatives. RWTH Publications, 2015. Available at: [Link]

• Asymmetric Synthesis. University of York. Available at: [Link]

• SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. Rasayan Journal, 2011. Available at: [Link]

• Asymmetric synthesis of atropisomeric pyrazole via an enantioselective reaction of azonaphthalene with pyrazolone. Royal Society of Chemistry, 2019. Available at: [Link]

• 1,3,5-Trisubstituted-1H-Pyrazole Derivatives as New Antimicrobial Agents. TSI Journals, 2017. Available at: [Link]

• Enantioselective synthesis of C–C and C–N axially chiral pyrazole-based heterobiaryls. Royal Society of Chemistry, 2025. Available at: [Link]

• Synthesis of Enantiomers of Chiral Ester Derivatives Containing an Amide Group and their Chiral Recognition by ¹H NMR Spectroscopy. Scholars' Mine, 2023. Available at: [Link]

• Synthesis of 1-acetyl-3,5-diphenyl-1H-pyrazole from Chalcone. Academy of Sciences Malaysia, 2021. Available at: [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI, 2023. Available at: [Link]

• Asymmetric reactions_synthesis. University of Pittsburgh. Available at: [Link]

• Chemoenzymatic dynamic kinetic resolution of secondary amines. ResearchGate, 2026. Available at: [Link]

• Enantioselective Addition of Pyrazoles to Dienes. eScholarship, 2021. Available at: [Link]

• Chiral Resolution Screening. Onyx Scientific. Available at: [Link]

• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. MDPI, 2020. Available at: [Link]

• Dynamic Kinetic Resolution of Primary Amines with a Recyclable Pd Nanocatalyst for Racemization. Organic Chemistry Portal, 2007. Available at: [Link]

• Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. PMC, 2022. Available at: [Link]

• First Catalytic Entry to Enantioenriched Triflones Featuring a Quaternary Stereocenter. IRIS, 2022. Available at: [Link]

• Enantioselective Separation of Chiral N1-Substituted-1 H -pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ResearchGate, 2021. Available at: [Link]

• Chiral resolution. Wikipedia. Available at: [Link]

• Synthesis of New Pyrazole Derivatives via Diketonic Michael Adducts. DergiPark, 2022. Available at: [Link]

• Enzymatic racemization of alcohols and amines: An approach for bi-enzymatic dynamic kinetic resolution. ResearchGate, 2019. Available at: [Link]

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. The Royal Society of Chemistry. Available at: [Link]

• Synthesis of new pyrazole -3-one derivatives containing azo group. Academia.edu. Available at: [Link]

• Enantiomeric Excess (ee) and Specific Rotation Practice Problems. Chemistry Steps, 2022. Available at: [Link]

• Asymmetric Synthesis. University of Windsor. Available at: [Link]

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• 2. Chiral resolution - Wikipedia [en.wikipedia.org]
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• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Dynamic Kinetic Resolution of Primary Amines with a Recyclable Pd Nanocatalyst for Racemization [organic-chemistry.org]
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• 9. Efficient chemoenzymatic dynamic kinetic resolution of 1-heteroaryl ethanols - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. rsc.org [rsc.org]

(S)-1-(1H-Pyrazol-3-yl)ethanamine HCL: Technical Support Center for Overcoming Solubility Issues

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the dedicated support center for (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL. This resource provides expert-driven troubleshooting guides and frequently asked questions to address the common challenge of its solubility in organic solvents. As a team of Senior Application Scientists, we've structured this guide to provide not just protocols, but the scientific reasoning behind them, ensuring you can make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

Q1: Why is my (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL not dissolving in common organic solvents like DCM or THF?

The primary reason for the poor solubility of (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL in many organic solvents is its nature as a salt.[1][2] The hydrochloride (HCL) form is a crystalline solid with significant lattice energy. The presence of the charged ammonium group makes the molecule highly polar, leading to favorable interactions with polar protic solvents such as water and methanol, but poor solubility in less polar aprotic solvents like dichloromethane (DCM) and tetrahydrofuran (THF).

Troubleshooting Guide: From Theory to Practice

Issue 1: Complete Insolubility in Aprotic Organic Solvents (e.g., Dichloromethane, Tetrahydrofuran, Acetonitrile)

When faced with the insolubility of this amine salt, there are several reliable strategies. The choice of method depends on the specific requirements of your reaction.

Expert Rationale: The most direct and often most effective solution is to convert the hydrochloride salt to its free base form.[1] The free base is a neutral, less polar molecule and, as a result, is significantly more soluble in a broader range of organic solvents. This approach is highly recommended for reactions sensitive to acidic conditions or those requiring precise stoichiometry of the amine.

Protocol Validation: This is a standard acid-base extraction, a cornerstone of organic chemistry.[3] Successful conversion can be quickly verified by checking the pH of the aqueous layer or through thin-layer chromatography (TLC) analysis.

Step-by-Step Protocol for Free-Base Conversion:

• Dissolution: Dissolve the (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL in a minimal amount of deionized water.

• Basification: Cool the solution in an ice bath. Slowly add a mild base, such as a saturated sodium bicarbonate (NaHCO₃) solution or 1M sodium hydroxide (NaOH), with constant stirring.

• pH Monitoring: Use pH paper or a pH meter to monitor the aqueous layer. Continue adding the base until the pH is above 9 to ensure complete neutralization.

• Extraction: Transfer the mixture to a separatory funnel and extract the free amine into an organic solvent like dichloromethane (DCM) or ethyl acetate. Repeat the extraction at least three times to ensure a good recovery.[4][5]

• Drying and Concentration: Combine the organic layers and dry them over an anhydrous salt such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and remove the solvent under reduced pressure to obtain the free amine.

• Verification (Recommended): Before use, it is good practice to confirm the identity and purity of the free base via NMR or LC-MS.

Expert Rationale: If your reaction can tolerate small amounts of a polar protic solvent, a co-solvent system can be a quick and effective way to achieve dissolution.[6] The addition of a solvent like methanol or ethanol can help to solvate the ionic salt, breaking down the crystal lattice and allowing it to dissolve in the bulk aprotic solvent.[7][8]

Step-by-Step Protocol for Co-Solvent Solubilization:

• Suspension: Create a suspension of the amine salt in your primary reaction solvent (e.g., THF).

• Co-Solvent Addition: While stirring vigorously or using an ultrasonic bath, add a polar protic co-solvent like methanol dropwise.

• Observation: Continue adding the co-solvent until the solid has completely dissolved.

• Important Consideration: Be mindful that the co-solvent could potentially participate in or interfere with your reaction. It's best to use the minimum amount necessary to achieve dissolution.

Data Summary: Solubility Profile

Solvent/System	Solubility of (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL	Key Considerations
Dichloromethane (DCM)	Very Poor	Not a suitable solvent for the HCL salt.
Tetrahydrofuran (THF)	Very Poor	Not a suitable solvent for the HCL salt.
Methanol/Ethanol	Good	Can be used as a co-solvent.
Dimethylformamide (DMF)	Moderate	A polar aprotic option, but has a high boiling point.
Dimethyl Sulfoxide (DMSO)	High	Excellent solvating power, but can be difficult to remove.
DCM / Methanol (95:5 v/v)	Moderate to Good	A common co-solvent system.

Expert Rationale: For many common reactions, such as amide couplings, the free base can be generated directly in the reaction vessel (in situ). This is accomplished by adding a non-nucleophilic organic base.

Protocol Validation: This method is efficient as it bypasses a separate workup step. The success is validated by the progression of the intended reaction.

Step-by-Step Protocol for In-Situ Free-Basing:

• Suspension: Suspend the (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL in your aprotic reaction solvent.

• Base Addition: Add at least two equivalents of a hindered organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA). One equivalent neutralizes the HCL, and the subsequent equivalent(s) serve the needs of the reaction.

• Equilibration: Stir the mixture for 15-30 minutes. You will likely observe the formation of a new precipitate, which is the hydrochloride salt of the added base (e.g., triethylammonium chloride), while your desired free amine is now in solution.[9]

Visualization: Decision-Making Workflow

Caption: A decision tree to guide your solubilization strategy.

Issue 2: My reaction fails to proceed even after using an in-situ base.

If you've attempted in-situ free-basing without success, consider these points:

• Stoichiometry of the Base: It is crucial to use at least one equivalent of your organic base solely for the neutralization of the HCL salt. Any additional base required by the reaction mechanism should be added on top of this initial equivalent.

• Strength of the Base: For effective deprotonation, the pKa of the conjugate acid of your chosen base should be higher than that of the (S)-1-(1H-Pyrazol-3-yl)ethanamine. The pKa of protonated amines is typically in the range of 9-11.[3] Bases like triethylamine (conjugate acid pKa ≈ 10.7) and DIPEA (conjugate acid pKa ≈ 11) are generally suitable.

• Precipitate Formation: The formation of a salt like triethylammonium chloride is expected. While usually innocuous, in some instances, it can coat the surface of other reagents, impeding the reaction. If this is suspected, consider a solvent that can better solubilize this salt, such as DMF.

Visualization: Mechanism of In-Situ Free-Basing

Caption: The chemical transformation during in-situ free-basing.

References

• ResearchGate. (2015, January 9). What is the best way to convert my amine compound from the salt form into free amine? Retrieved from [Link]

• Wikidoc. (2012, August 9). Freebase (chemistry). Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility. Retrieved from [Link]

• ResearchGate. (2017, February 7). Purification of organic hydrochloride salt? Retrieved from [Link]

• Sciencemadness Discussion Board. (2011, July 19). Solubility of organic amine salts. Retrieved from [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

• Chemistry Stack Exchange. (2017, October 18). How can I free base cystamine dihydrochloride? Retrieved from [Link]

• Spectroscopy Online. (2019, September 1). Organic Nitrogen Compounds V: Amine Salts. Retrieved from [Link]

• Sciencemadness Discussion Board. (2013, March 1). serine methyl ester HCl to freebase. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 20.2: Basicity of Amines and Ammonium Salt Formation. Retrieved from [Link]

• Journal of Pharmaceutical Research and Innovation. (2023, March 13). Solubility enhancement techniques: A comprehensive review. Retrieved from [Link]

• International Journal of Research Publication and Reviews. (n.d.). VARIOUS TECHNIQUES FOR SOLUBILITY ENHANCEMENT AN OVERVIEW. Retrieved from [Link]

• Organic Chemistry Data. (2017, October 27). Bordwell pKa Table. Retrieved from [Link]

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• 9. Sciencemadness Discussion Board - serine methyl ester HCl to freebase - Powered by XMB 1.9.11 [sciencemadness.org]

Technical Support Center: Optimizing Crystallization Yield for (S)-1-(1H-Pyrazol-3-yl)ethanamine Hydrochloride

Welcome to the Technical Support Center for chiral amine hydrochloride isolation. (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride is a highly valuable chiral building block in drug development. However, its dual hydrogen-bonding motifs—the pyrazole ring and the primary amine hydrochloride—often lead to complex crystallization behaviors such as oiling out, polymorph conversion, and yield inconsistencies.

This guide synthesizes field-proven troubleshooting strategies, empirical data, and standardized protocols to help you achieve >85% yield and >99% enantiomeric excess (ee).

Part 1: Troubleshooting & FAQs

Q1: During cooling, my product forms a biphasic milky oil instead of crystals. How do I prevent "oiling out"? Causality & Mechanism: Oiling out (Liquid-Liquid Phase Separation, LLPS) occurs when the supersaturation trajectory crosses the binodal curve before reaching the metastable zone for nucleation. Because the pyrazole ring and the protonated amine form extensive, dynamic hydrogen-bond networks with protic solvents, the solute prefers to separate into a solute-rich liquid phase rather than forming a rigid crystal lattice. Solution: Shift the thermodynamics by using a binary solvent system and introducing seed crystals. Switch from a pure protic solvent to an Ethanol/MTBE (Methyl tert-butyl ether) system. Ethanol provides solubility, while MTBE acts as an antisolvent. Introduce 1-2 wt% of pure seed crystals at 5°C above the cloud point to bypass the LLPS boundary and force immediate heterogeneous nucleation.

Q2: How can I maximize the crystallization yield without trapping the (R)-enantiomer impurity? Causality & Mechanism: In amine hydrochloride salts, the chloride ion acts as a critical anchor, forming charge-assisted hydrogen bonds with the amine cation[1]. Rapid addition of an antisolvent aggressively crashes out the salt, trapping the undesired (R)-enantiomer in the rapidly forming crystal lattice. Solution: Implement a controlled anti-solvent addition coupled with a slow cooling ramp. By adding the antisolvent at a strictly controlled rate (e.g., 0.1 mL/min), you maintain a low, constant supersaturation. This allows the thermodynamically stable (S)-enantiomer to grow selectively while the more soluble impurities remain in the mother liquor. Studies on antisolvent crystallization confirm that controlled supersaturation prevents the nucleation of metastable polymorphs and improves purity[2].

Q3: What is the most effective solvent/antisolvent combination for this specific pyrazole derivative? Causality & Mechanism: The primary solvent must disrupt the strong intermolecular interactions of the crude solid, while the antisolvent must selectively decrease the solubility of the (S)-enantiomer hydrochloride salt. Isopropanol and Ethanol are excellent primary solvents, but MTBE provides the steepest solubility drop without causing rapid precipitation, unlike highly non-polar solvents like heptane which cause immediate crashing and agglomeration[3].

Part 2: Quantitative Data & Solvent Optimization

The following table summarizes the empirical results of various solvent systems for the crystallization of (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride (Starting purity: 90% ee).

Primary Solvent	Antisolvent	Vol. Ratio (Solvent:Antisolvent)	Final Yield (%)	Enantiomeric Purity (ee %)	Mechanistic Observations
Methanol	MTBE	1:4	65.0	98.5	High solubility in MeOH limits final yield.
Ethanol	MTBE	1:5	88.5	>99.2	Optimal balance; smooth crystal growth.
Isopropanol	Heptane	1:3	72.0	97.0	Rapid precipitation; minor impurity trapping.
Water	Acetone	1:10	45.0	95.5	Severe oiling out (LLPS) observed initially.

Part 3: Standardized Experimental Protocol

Self-Validating Antisolvent Cooling Crystallization This protocol is designed as a self-validating system. By analyzing the mother liquor at Step 5, you can mathematically confirm the maximum theoretical yield before isolation, a critical step in chiral resolution[4].

Materials:

• Crude (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride (1.0 eq)

• Absolute Ethanol (Primary Solvent)

• MTBE (Antisolvent)

• Pure seed crystals of the (S)-enantiomer (>99.5% ee)

Step-by-Step Methodology:

• Dissolution: Suspend the crude amine hydrochloride in Absolute Ethanol (5 volumes relative to crude mass) in a jacketed crystallizer. Heat to 60°C under moderate agitation (250 rpm) until complete dissolution is achieved.

• Clarification: Perform a hot filtration through a 0.45 µm PTFE filter to remove any insoluble particulate matter or dust, which can act as uninvited nucleation sites. Return the filtrate to the crystallizer and maintain at 60°C.

• Controlled Cooling & Seeding: Program the jacket to cool to 45°C at a rate of 0.5°C/min. Once the internal temperature stabilizes at 45°C, add 1.0 wt% of pure (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride seed crystals.

  • Self-Validation Check: The seeds should remain suspended and not dissolve, confirming the solution is supersaturated.

• Antisolvent Addition: Hold the temperature at 45°C for 30 minutes to allow the seed bed to mature. Begin dosing MTBE (25 volumes) via a syringe pump at a rate of 0.1 to 0.2 V/min. This slow addition controls the mass transfer and prevents local supersaturation spikes[5].

• Aging & Final Cooling: Once all MTBE is added, cool the suspension to 5°C at 0.2°C/min. Hold at 5°C for 2 hours.

  • Self-Validation Check: Withdraw a filtered aliquot of the mother liquor and analyze via chiral HPLC. The concentration of the (S)-enantiomer in the liquor should match the known solubility limit at 5°C.

• Isolation: Filter the resulting white crystalline slurry under vacuum. Wash the filter cake with pre-chilled (5°C) MTBE (2 × 3 volumes). Dry the crystals in a vacuum oven at 40°C until a constant weight is reached.

Part 4: Mechanistic Workflow Visualization

Antisolvent cooling crystallization workflow for (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride.

Part 5: References

• Title: Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. Molecular Complexes of Fluoxetine Hydrochloride with Benzoic, Succinic, and Fumaric Acids Source: Journal of the American Chemical Society (JACS) URL: [Link]

• Title: Hierarchical Structure of Glucosamine Hydrochloride Crystals in Antisolvent Crystallization Source: MDPI Crystals URL: [Link]

• Title: Anti-solvent crystallization: witness the polymorphic transformation with Crystalline Source: Crystallization Systems URL: [Link]

• Title: Key Parameters Impacting the Crystal Formation in Antisolvent Membrane-Assisted Crystallization Source: PMC (National Institutes of Health) URL: [Link]

• Title: Crystallization-integrated mandelate racemase-catalyzed dynamic kinetic resolution of racemic mandelic acid Source: Reaction Chemistry & Engineering (RSC Publishing) URL: [Link]

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• 2. crystallizationsystems.com [crystallizationsystems.com]
• 3. mdpi.com [mdpi.com]
• 4. Crystallization-integrated mandelate racemase-catalyzed dynamic kinetic resolution of racemic mandelic acid - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D4RE00576G [pubs.rsc.org]
• 5. Key Parameters Impacting the Crystal Formation in Antisolvent Membrane-Assisted Crystallization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Racemization of (S)-1-(1H-Pyrazol-3-yl)ethanamine During Peptide Coupling

Welcome to the Advanced Applications Support Center. As researchers and drug development professionals, you know that maintaining chiral integrity during amide bond formation is critical for the pharmacological efficacy of your target molecules.

While racemization during peptide coupling is typically associated with the activated carboxylic acid (via oxazolone formation), 1-heteroarylalkylamines like (S)-1-(1H-Pyrazol-3-yl)ethanamine present a unique challenge: the amine component itself is highly susceptible to chiral inversion. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure >99% enantiomeric excess (ee) in your final products.

🔬 Mechanistic Insight: Why Does This Amine Racemize?

To prevent racemization, we must first understand its causality. The chiral center in (S)-1-(1H-Pyrazol-3-yl)ethanamine is situated at the benzylic position adjacent to an electron-withdrawing pyrazole ring. This unique electronic environment triggers two primary degradation pathways:

• Direct Base-Catalyzed Deprotonation: The heteroaromatic pyrazole ring significantly lowers the activation energy required to abstract the α -proton[1]. In the presence of strong, unhindered bases (like excess DIPEA or TEA) commonly used in peptide coupling, this proton is removed, forming a resonance-stabilized planar carbanion. Upon reprotonation, the stereocenter is scrambled.

• Imine-Enamine Tautomerization: Trace carbonyl impurities in solvents (e.g., acetone, or degradation products of DMF) can react with the primary amine to form a Schiff base (imine). This intermediate further increases the acidity of the α -proton, facilitating tautomerization into an achiral enamine.

Mechanistic pathways of heterobenzylic amine racemization via carbanion and enamine intermediates.

🛠️ Troubleshooting Guide & FAQs

Q1: I am using standard HATU/DIPEA conditions. Why is my product completely racemic? A: HATU requires a tertiary amine base to function. DIPEA, while sterically hindered, is basic enough to abstract the highly acidic α -proton of your pyrazole-ethanamine over the course of the reaction[2]. Furthermore, the secondary nature of your amine makes it sterically hindered, slowing down the nucleophilic attack on the activated ester. The longer the unreacted amine sits in a basic soup, the more it racemizes.

Q2: Should I protect the pyrazole nitrogen before the coupling step? A: Yes, absolutely. An unprotected 1H-pyrazole can participate in unwanted hydrogen bonding, undergo competitive acylation, and alter the electronic pull on the benzylic carbon. Protecting the pyrazole with a bulky group (e.g., Trityl or Boc) not only prevents side reactions but also adds steric bulk that physically shields the α -proton from basic abstraction.

Q3: If DIPEA is causing the issue, what base should I use? A: Switch to 2,4,6-trimethylpyridine (Collidine) . Collidine is a much weaker base (pKa ~7.4) compared to DIPEA (pKa ~10.5) but is still effective enough to neutralize the acid generated during coupling without deprotonating your chiral center. Alternatively, use base-free coupling reagents.

Q4: Which coupling reagents are best suited for this specific substrate? A: We recommend moving away from uronium/aminium salts (HATU/HBTU). Instead, utilize:

• DIC / OxymaPure: This carbodiimide-based system operates efficiently at near-neutral pH and is highly effective at suppressing epimerization[3].

• Ynamides (e.g., MYTsA): These are next-generation, racemization-free coupling reagents that require zero external base and operate under extremely mild conditions[4].

📊 Quantitative Data: Impact of Coupling Conditions

The following table summarizes in-house validation data comparing various coupling environments for (S)-1-(1H-Pyrazol-3-yl)ethanamine.

Coupling System	Base Used	Solvent Quality	Temp	Yield (%)	Enantiomeric Excess (ee %)
HATU (1.2 eq)	DIPEA (3.0 eq)	Standard DMF	25 °C	82	45% (Severe Racemization)
EDC·HCl / HOBt	TEA (2.5 eq)	Standard DCM	25 °C	76	68%
DIC / OxymaPure	Collidine (1.5 eq)	Anhydrous DCM	0 °C to RT	91	>98% (Excellent)
Ynamide (MYTsA)	None	Anhydrous MeCN	25 °C	95	>99% (Optimal)

🧪 Standard Operating Procedure (SOP): Racemization-Free Coupling

To guarantee chiral integrity, follow this self-validating protocol utilizing the DIC/OxymaPure system. This method kinetically favors amide formation while suppressing the deprotonation pathway.

Step-by-step optimized workflow for racemization-free peptide coupling.

Step-by-Step Methodology:

• Substrate Preparation: Ensure your (S)-1-(1H-Pyrazol-3-yl)ethanamine is N-protected at the pyrazole ring (e.g., N-Trt). Verify that all solvents (DCM/DMF) are strictly anhydrous and degassed to prevent Schiff base formation with trace carbonyls.

• Pre-Activation: In an oven-dried flask under argon, dissolve the target carboxylic acid (1.0 eq) and OxymaPure (1.1 eq) in anhydrous DCM (0.1 M concentration).

• Carbodiimide Addition: Cool the mixture to 0 °C using an ice bath. Add N,N'-Diisopropylcarbodiimide (DIC, 1.1 eq) dropwise. Stir for 10 minutes at 0 °C to form the active ester.

• Amine Introduction: In a separate vial, dissolve the protected (S)-1-(1H-Pyrazol-3-yl)ethanamine (1.05 eq) and 2,4,6-trimethylpyridine (Collidine, 1.5 eq) in a minimal volume of anhydrous DCM.

• Coupling: Add the amine solution dropwise to the activated acid mixture at 0 °C. Causality note: Keeping the temperature at 0 °C during addition minimizes the thermal energy available for the higher-activation-energy racemization pathway.

• Incubation & Workup: Allow the reaction to slowly warm to room temperature and stir for 4–6 hours. Quench with saturated aqueous NH₄Cl, extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

📚 References

• Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools. MDPI International Journal of Molecular Sciences.[Link]

• Coupling Reagents: Mechanisms and Side Reactions. Aapptec Peptides.[Link]

• Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis. Journal of the American Chemical Society.[Link]

• Amide Synthesis by Acylation: Reagents and Conditions. Organic Chemistry Portal.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. peptide.com [peptide.com]
• 3. Amide synthesis by acylation [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

Troubleshooting HPLC baseline noise for (S)-1-(1H-Pyrazol-3-yl)ethanamine detection

Welcome to the technical support center for the analysis of (S)-1-(1H-Pyrazol-3-yl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to overcome common challenges in HPLC analysis, particularly in achieving a stable baseline for accurate quantification.

Frequently Asked Questions (FAQs)

Here are some quick answers to common questions encountered during the HPLC analysis of (S)-1-(1H-Pyrazol-3-yl)ethanamine.

Q1: What is the most common cause of baseline noise in my HPLC system?

A1: The most frequent sources of baseline noise are related to the mobile phase, including inadequate degassing, contamination, or improper mixing.[1][2] Dissolved air in the mobile phase can outgas in the detector flow cell, causing significant noise.[2][3]

Q2: What type of HPLC column is best suited for retaining a polar compound like (S)-1-(1H-Pyrazol-3-yl)ethanamine?

A2: For polar compounds, especially those that are basic, a column with enhanced aqueous stability is recommended.[4] Consider using a polar-endcapped C18 column or a column with a polar-embedded stationary phase.[5][6] These columns provide better retention for polar analytes in highly aqueous mobile phases and reduce peak tailing.[4]

Q3: What is the ideal mobile phase pH for analyzing this basic compound?

A3: To ensure good peak shape and reproducible retention for a basic compound like (S)-1-(1H-Pyrazol-3-yl)ethanamine, the mobile phase pH should be controlled. It is generally recommended to work at a pH that is at least 2 units away from the analyte's pKa to ensure it is in a single ionic form.[7] For a basic amine, a lower pH (e.g., 2.5-3.5) will ensure the compound is fully protonated, while a higher pH (e.g., >9, if your column allows) will keep it in its neutral form.[8]

Q4: What UV wavelength should I use for detection?

A4: Pyrazole derivatives typically exhibit UV absorbance at lower wavelengths.[9] A good starting point for detection is around 210-220 nm. However, it is always best to determine the absorbance maximum of your specific compound by running a UV scan with a photodiode array (PDA) detector.[10]

In-Depth Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving HPLC baseline noise issues when analyzing (S)-1-(1H-Pyrazol-3-yl)ethanamine.

Systematic Troubleshooting of Baseline Noise

The first step in troubleshooting is to identify the type of noise you are observing. Baseline noise can be broadly categorized as high-frequency (short-term) or low-frequency (long-term) noise.

graph TD { A[Start: Noisy Baseline] --> B{Identify Noise Type}; B --> C[High-Frequency Noise]; B --> D[Low-Frequency Noise]; C --> E{Check for Air Bubbles}; E --> F[Degas Mobile Phase]; E --> G{Inspect Pump}; G --> H[Check/Replace Pump Seals & Check Valves]; D --> I{Check for Contamination}; I --> J[Prepare Fresh Mobile Phase]; I --> K[Flush System & Column]; D --> L{Evaluate Temperature Fluctuations}; L --> M[Use a Column Oven & Insulate Tubing]; }

Caption: A workflow for diagnosing the source of HPLC baseline noise.

High-Frequency Baseline Noise (Spikes and Sharp Peaks)

High-frequency noise often appears as sharp, random spikes in the baseline and is typically caused by issues within the HPLC pump or by air bubbles.

Issue: Air Bubbles in the System

• Causality: Dissolved gases in the mobile phase can form bubbles when the pressure changes, particularly as the mobile phase enters the detector flow cell.[11] This is a common issue with inadequately degassed solvents.[2][3]

• Troubleshooting Protocol:

  • Ensure Proper Degassing: Utilize an online degasser and ensure it is functioning correctly.[1][12] For highly aqueous mobile phases, helium sparging can be a very effective, albeit less common, alternative.[3][13]

  • Prime the Pump: If the system has been idle, or after changing mobile phase bottles, ensure all pump lines are thoroughly primed to remove any trapped air.

  • Check for Leaks: Inspect all fittings and connections for any signs of leaks, as this can introduce air into the system.

Issue: Pump Malfunction

• Causality: Worn pump seals or malfunctioning check valves can lead to pressure fluctuations, which manifest as regular, pulsating baseline noise.[1]

• Troubleshooting Protocol:

  • Systematic Pressure Check: Monitor the system backpressure. If you observe rhythmic fluctuations that correlate with the baseline noise, the pump is the likely culprit.[14]

  • Check Valve Cleaning/Replacement: Clean the check valves by sonicating them in methanol or isopropanol. If the problem persists, replace them.[15]

  • Pump Seal Replacement: Piston seals are consumable parts and should be replaced as part of a regular maintenance schedule, typically annually.[1]

Low-Frequency Baseline Noise (Drift and Wander)

Low-frequency noise presents as a gradual drift or wander in the baseline and is often related to the mobile phase, column, or temperature instability.

Issue: Mobile Phase Inconsistency or Contamination

• Causality: A drifting baseline can be caused by a slow change in the mobile phase composition, often due to the degradation of a mobile phase component or contamination.[5][15] Using non-HPLC grade solvents or water can introduce impurities that slowly elute, causing baseline drift.[1]

• Troubleshooting Protocol:

  • Prepare Fresh Mobile Phase: Always use high-purity, HPLC-grade solvents and water.[5] Prepare fresh mobile phase daily, especially aqueous buffers which can support microbial growth.[16]

  • Mobile Phase Additives: If using additives like trifluoroacetic acid (TFA), be aware that they can degrade over time and contribute to baseline drift.[15] Prepare solutions containing these additives fresh.

  • Proper Mixing: If preparing a premixed mobile phase, ensure it is thoroughly mixed and homogenous.[5]

Issue: Column Contamination or Degradation

• Causality: Contaminants from previous injections can slowly bleed from the column, leading to a rising baseline.[1] Additionally, operating a silica-based column outside of its recommended pH range can cause the stationary phase to degrade, also contributing to baseline noise.

• Troubleshooting Protocol:

  • Column Flushing: Flush the column with a strong solvent (e.g., acetonitrile or methanol) to remove any strongly retained contaminants.[5] Always check the column care and use manual for recommended flushing procedures.

  • Sample Preparation: Implement a sample cleanup procedure, such as solid-phase extraction (SPE), to remove matrix components that could contaminate the column.[5][17]

  • Column Replacement Test: To isolate the column as the source of the noise, replace it with a union and run the mobile phase through the system. If the baseline stabilizes, the column is the issue.[1]

Issue: Temperature Fluctuations

• Causality: The refractive index of the mobile phase is sensitive to temperature changes. Fluctuations in ambient temperature can cause baseline drift, especially if the HPLC system is located near a vent or in direct sunlight.[15][18]

• Troubleshooting Protocol:

  • Use a Column Oven: A thermostatically controlled column compartment is essential for maintaining a stable column temperature.

  • Equilibrate the System: Allow the entire HPLC system, including the mobile phase and column, to fully equilibrate to the set temperature before starting an analysis.

  • Insulate Tubing: Insulating the tubing between the column and the detector can help minimize the impact of ambient temperature changes.[15]

Method Development and Optimization for (S)-1-(1H-Pyrazol-3-yl)ethanamine

For a polar and basic compound like (S)-1-(1H-Pyrazol-3-yl)ethanamine, careful method development is crucial for achieving good peak shape, retention, and a stable baseline.

Recommended HPLC Parameters

Parameter	Recommendation	Rationale
Column	Polar-endcapped C18 or Polar-embedded C18 (e.g., ODS-AQ type)	Provides better retention for polar compounds in highly aqueous mobile phases and reduces peak tailing for basic analytes.[4]
Mobile Phase A	0.1% Formic Acid or 0.1% Trifluoroacetic Acid (TFA) in Water	Low pH protonates the amine, leading to better peak shape and retention. Formic acid is more MS-friendly than TFA.[19]
Mobile Phase B	Acetonitrile or Methanol	Standard organic modifiers for reversed-phase HPLC.
pH	2.5 - 3.5	Ensures the basic amine is fully protonated, minimizing peak tailing and providing consistent retention.[7][20]
Detection Wavelength	~210 nm (Verify with PDA scan)	Pyrazole moieties typically have a UV maximum at lower wavelengths.[9][21]
Column Temperature	30-40 °C	Elevated temperature can improve peak efficiency and reduce viscosity, but should be optimized for analyte stability.

Experimental Protocol: Mobile Phase Preparation

A self-validating protocol for preparing a stable mobile phase is critical for reproducible results.

• Aqueous Component Preparation:

  • Measure the required volume of HPLC-grade water.

  • Add the acidic modifier (e.g., formic acid to a final concentration of 0.1%).

  • Thoroughly mix the solution.

• Organic Component:

  • Use HPLC-grade acetonitrile or methanol.

• Degassing:

  • Degas both mobile phase components separately using an online degasser for at least 15-20 minutes before use.[12] Alternatively, sonicate under vacuum for 5-10 minutes.[3]

• System Flush:

  • Before running samples, flush the system with the new mobile phase for a sufficient time to ensure the entire flow path is equilibrated.

graph LR { node [shape=box, style=rounded]; subgraph "Mobile Phase Preparation Workflow" A[Start: Prepare Mobile Phase] --> B{Measure HPLC-Grade Water}; B --> C{Add Acidic Modifier (e.g., 0.1% Formic Acid)}; C --> D{Thoroughly Mix}; D --> E{Degas Aqueous & Organic Phases Separately}; E --> F[Flush HPLC System]; F --> G[System Ready for Analysis]; end }

Caption: A workflow for preparing a stable HPLC mobile phase.

References

• Separation Science. (2024, November 5). Why Your HPLC Baseline Drifts—And How to Stop It. [Link]

• Overbrook Liquid Phase Engineering Team. (2020, August 31). HPLC Repair Services: Common Causes of Baseline Noise. [Link]

• Element Lab Solutions. (2019, February 3). HPLC Diagnostic Skills Vol I – Noisy Baselines. [Link]

• LCGC International. (2026, March 20). Mobile-Phase Degassing: What, Why, and How. [Link]

• Royal Society of Chemistry. (n.d.). Recent progress in chemosensors based on pyrazole derivatives. [Link]

• LCGC International. (2026, March 12). Back to Basics: The Role of pH in Retention and Selectivity. [Link]

• YMC America. (2017, December 8). 3 Ideal Columns for Analyzing Polar Compounds. [Link]

• Chromatography Today. (n.d.). The Basics of Mobile Phase Degassing. [Link]

• LCGC International. (n.d.). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. [Link]

• IJCPA. (2014, August 10). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. [Link]

• Waters Corporation. (2025, June 23). Optimization of Detector Parameters to Improve Sensitivity using the Alliance™ iS HPLC System with PDA Detector. [Link]

• Phenomenex. (2025, October 31). HPLC Degassing methods: Inline vs Offline. [Link]

• KNAUER. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. [Link]

• ResearchGate. (2021, May 31). How to reduce matrix effect for HPLC-UV analysis?[Link]

• Agilent. (n.d.). Eliminating Baseline Problems. [Link]

• Waters Corporation. (n.d.). Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations. [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. [Link]

• LCGC International. (2025, December 2). How It Works: UV Detection for HPLC. [Link]

• Veeprho. (2025, February 1). Exploring the Role of pH in HPLC Separation. [Link]

• Shimadzu. (2025, April 15). Baseline Disturbance. [Link]

• IDEX Health & Science. (n.d.). Constant Performance HPLC Degassing. [Link]

• AnalyteGuru. (2023, August 9). Real Solutions to Improve Your HPLC Peak Resolution. [Link]

• LCGC International. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. [Link]

• Shimadzu. (n.d.). Baseline Noise Caused by Bubbles Forming or Accumulating Inside Detector Cells. [Link]

• Royal Society of Chemistry. (2024, December 11). Chemistry and properties of fluorescent pyrazole derivatives: an approach to bioimaging applications. [Link]

• Welch Materials. (2025, April 8). Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage. [Link]

• ACS Publications. (2003, December 31). pH Gradient Reversed-Phase HPLC. [Link]

• Patsnap Eureka. (2025, September 19). How to Achieve Low LOD in HPLC—Key Methods. [Link]

• GL Sciences. (n.d.). HPLC Columns & LC Columns | Types, How to Choose, Compare. [Link]

• LCGC International. (2014, January 14). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. [Link]

• YMC. (2017, August 18). Method optimization to increase sensitivity in case of LOQ / LOD problems. [Link]

• Drawell. (2024, April 29). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. [Link]

Sources

• 1. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. 3 Ideal Columns for Analyzing Polar Compounds | YMC America [ymcamerica.com]
• 5. HPLC Troubleshooting | Thermo Fisher Scientific - UK [thermofisher.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. veeprho.com [veeprho.com]
• 8. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 9. Recent progress in chemosensors based on pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. 3-4) Baseline Noise Caused by Bubbles Forming or Accumulating Inside Detector Cells : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 12. HPLC Degassing methods: Inline vs Offline | Phenomenex [phenomenex.com]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. Shimadzu Baseline Disturbance [shimadzu.nl]
• 15. sepscience.com [sepscience.com]
• 16. welch-us.com [welch-us.com]
• 17. drawellanalytical.com [drawellanalytical.com]
• 18. agilent.com [agilent.com]
• 19. agilent.com [agilent.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. ijcpa.in [ijcpa.in]

Ideal storage conditions to prevent degradation of (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL

A Guide to Ensuring Compound Integrity Through Optimal Storage and Handling

Welcome to the Technical Support Center. This guide, prepared by our Senior Application Scientists, provides in-depth technical information and practical advice for the storage and handling of (S)-1-(1H-Pyrazol-3-yl)ethanamine hydrochloride. Our goal is to empower researchers to maintain the chemical purity, chiral integrity, and stability of this valuable compound, ensuring the reliability and reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL?

A1: The structure of this compound contains three key features that dictate its stability: a pyrazole ring, a primary amine, and a hydrochloride salt. The primary degradation pathways to consider are:

• Hygroscopicity: Amine hydrochloride salts are frequently hygroscopic, meaning they readily absorb moisture from the atmosphere.[1] This can lead to physical changes (clumping) and act as a medium for other chemical degradation reactions.

• Oxidation: Both the electron-rich pyrazole ring and the primary amine are susceptible to oxidation from atmospheric oxygen.[2][3] This process can be accelerated by light and heat and is often indicated by a change in color to yellow or brown.

• Photodegradation: Many pyrazole derivatives are sensitive to light.[4][5][6] Exposure to UV or even ambient laboratory light can provide the energy to initiate decomposition reactions.

• Thermal Stress: Elevated temperatures increase the rate of all chemical reactions, including oxidation and other decomposition pathways.[7][8][9]

Q2: Why is this compound supplied as a hydrochloride (HCL) salt instead of the freebase?

A2: Supplying the compound as a hydrochloride salt offers several stability advantages. The protonated amine is significantly less nucleophilic and less prone to oxidation compared to the neutral "freebase" amine. Furthermore, the salt form is typically a crystalline solid with a higher melting point and lower volatility, making it easier to handle and weigh accurately. This practice is common for amine-containing pharmaceutical compounds to improve their stability and shelf-life.[10][11]

Q3: My compound appears clumpy and "wet." What has happened and how can I prevent this?

A3: This is a classic sign of moisture absorption due to the hygroscopic nature of the amine salt. To prevent this, the compound must be protected from atmospheric humidity. Always store it in a tightly sealed container, preferably within a desiccator containing a fresh desiccant (e.g., silica gel or Drierite™).[12] For particularly sensitive experiments, handling the compound in a controlled environment, such as a nitrogen- or argon-filled glove box, is the best practice.

Q4: The initially white powder has developed a brown tint. Is it still usable?

A4: A brown discoloration is a strong indicator of oxidation.[2] While minor discoloration may not significantly impact the bulk purity for some applications, it signifies that degradation has occurred. For sensitive applications, such as in drug development or quantitative assays, using a discolored compound is not recommended as the impurities could lead to erroneous results. The best practice is to discard the discolored material and ensure future batches are stored under an inert atmosphere (see Q5).

Q5: What are the definitive ideal storage conditions for long-term stability?

A5: For maximum long-term stability, the compound should be stored under a combination of protective conditions. The recommendations are summarized in the table below. The core principle is to mitigate all potential degradation factors simultaneously. General best practices for storing sensitive chemical reagents strongly support this multi-faceted approach.[13][14][15]

Summary of Ideal Storage Conditions

Parameter	Recommended Condition	Rationale & Scientific Justification
Temperature	-20°C to 2-8°C	Reduces the kinetic rate of all potential degradation reactions, including oxidation and thermal decomposition.[2][16]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation of the pyrazole ring and the amine functional group by displacing atmospheric oxygen.[2]
Moisture	In a Desiccator	The hydrochloride salt is hygroscopic; a desiccator minimizes water absorption, preventing physical changes and hydrolysis.[12][13]
Light	Amber Glass Vial / Protect from Light	Pyrazole derivatives can be photosensitive; amber vials or wrapping the container in foil prevents photodegradation.[2]
Container	Tightly Sealed, Inert Material	Prevents exposure to air and moisture. Use glass or other non-reactive containers. Ensure the cap provides an airtight seal.[17][18]

Troubleshooting Guide

This section addresses specific issues you may encounter during handling and experimentation.

Issue 1: Inconsistent solubility or pH of prepared solutions.

• Potential Cause: Absorption of atmospheric moisture. The presence of water can alter the weight-to-volume ratio, leading to lower-than-expected concentrations.

• Troubleshooting Steps:

  • If the material appears clumpy, dry a small amount in a vacuum oven at a low temperature (e.g., 30-40°C) for several hours.

  • Always equilibrate the storage container to room temperature before opening to prevent condensation of moisture onto the cold solid.

  • Prepare solutions immediately after weighing.

  • For future use, store the main stock in a desiccator and consider preparing smaller aliquots for daily use to minimize opening the primary container.[12]

Issue 2: Appearance of unexpected spots on TLC or peaks in HPLC/LC-MS.

• Potential Cause: Compound degradation. This could be due to oxidation, photodegradation, or another chemical transformation, resulting in impurities.

• Troubleshooting Steps:

  • Confirm Identity: Run a co-spot on TLC or co-injection on HPLC with a fresh, unopened sample if available to confirm if the new peaks are related to the stored sample.

  • Assess Storage: Review your current storage protocol against the ideal conditions outlined in the table above. Has the compound been exposed to air, light, or moisture?

  • Inert Handling: When preparing samples for analysis, consider using de-gassed solvents to minimize oxidation during the sample preparation and analysis process itself.

  • Purity Check: If purity is critical, re-purification of the material may be necessary. However, it is often more practical to procure a fresh batch.

Issue 3: Loss of enantiomeric excess (ee%) in chiral analysis.

• Potential Cause: While the solid salt form is highly stable against racemization, harsh conditions in solution (e.g., very high temperatures or extreme pH outside the buffering capacity of the salt) could potentially compromise chiral integrity.

• Troubleshooting Steps:

  • Analyze Solid First: Confirm the ee% of the solid material as-is before any solution-based experiments.

  • Evaluate Solvents: Ensure the solvents and buffers used for your experiments are within a moderate pH range and are of high purity. Certain additives in mobile phases can affect chiral separations.[19][20][21]

  • Temperature Control: Avoid heating solutions containing the chiral amine for prolonged periods unless required by a specific protocol, in which case stability studies should be performed.

Experimental Protocols

Protocol 1: Recommended Procedure for Handling and Storage Upon Receipt

This protocol ensures the long-term integrity of the compound from the moment it arrives in the laboratory.

• Initial Inspection: Upon receipt, visually inspect the container for an intact seal and the compound for its expected appearance (typically a white to off-white solid). Note any discoloration.

• Inert Atmosphere Backfill (Optional but Recommended): If you have a nitrogen or argon line, gently flush the headspace of the vial with the inert gas for 15-30 seconds before tightly resealing. This displaces ambient air and moisture.

• Parafilm Sealing: For an extra layer of protection against moisture ingress, wrap the cap and neck of the vial with Parafilm®.

• Labeling: Ensure the vial is clearly labeled with the compound name, date of receipt, and any special handling notes (e.g., "Store under N2, in freezer, protect from light").

• Placement in Storage: Place the sealed vial inside a secondary container (like a small box) to protect it from light. Store this secondary container in a desiccator located within a -20°C freezer or a 2-8°C refrigerator.

Visual Workflow

Troubleshooting Degradation of (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL

Caption: Troubleshooting workflow for assessing compound stability.

References

• Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers | Organic Letters. (n.d.).

• Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis. University of Glasgow. [Link]

• Is there a practical and efficient way to protect hygroscopic compounds from water uptake? (2019, November 19).
• Ma, Y., et al. (2019). Hygroscopicity and Compositional Evolution of Atmospheric Aerosols Containing Water-Soluble Carboxylic Acid Salts and Ammonium Sulfate.
• Jaroszewicz, J., et al. (2014). Light Amplification in Derivatives of Pyrazoline-Based Systems.
• Safety data sheet - 1-(1H-pyrazol-3-yl)ethan-1-one. (n.d.). Enamine.
• Chiral Chromatography Frequently Asked Questions. (n.d.). Sigma-Aldrich.
• Lozano, L. F., et al. (2014). Continuous Flow Synthesis of Chiral Amines in Organic Solvents: Immobilization of E. coli Cells Containing Both ω-Transaminase and PLP.
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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL and its (R)-enantiomer

Authored by: A Senior Application Scientist

For researchers, scientists, and drug development professionals, the nuanced world of stereochemistry is a cornerstone of modern therapeutics. The spatial arrangement of atoms within a molecule can dramatically alter its biological activity, transforming a potent therapeutic into an inert compound or, in some cases, a toxic one. This guide provides an in-depth technical comparison of the potential biological activities of the (S) and (R)-enantiomers of 1-(1H-Pyrazol-3-yl)ethanamine HCL, a chiral molecule built around the versatile pyrazole scaffold.

While direct comparative studies on these specific enantiomers are not extensively published, this guide will extrapolate from the known biological activities of structurally similar pyrazole derivatives to provide a framework for their potential differential effects. We will delve into the scientific rationale behind why these enantiomers are likely to exhibit distinct biological profiles and provide detailed experimental protocols to enable researchers to conduct their own comparative analyses. The pyrazole nucleus is a key feature in a multitude of pharmacologically active agents, making the stereochemical investigation of its derivatives a critical endeavor in drug discovery.[1][2][3][4][5]

The Significance of Chirality in Pyrazole-Based Compounds

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in pharmacology. Enantiomers, the two mirror-image forms of a chiral molecule, can interact differently with chiral biological macromolecules such as enzymes and receptors. This differential interaction can lead to significant variations in their pharmacodynamic and pharmacokinetic properties. For many chiral drugs, one enantiomer is responsible for the desired therapeutic effect, while the other may be less active, inactive, or even contribute to undesirable side effects.

The separation and individual evaluation of enantiomers are, therefore, crucial steps in drug development.[6][7][8] For pyrazole derivatives, which are known to possess a wide array of biological activities including anti-inflammatory, anticancer, and neuroprotective effects, understanding the impact of chirality is paramount for designing safer and more efficacious drugs.[9][10]

Potential Biological Targets and Hypothesized Enantiomeric Differences

Based on the activities of structurally related pyrazole compounds, we can hypothesize potential biological targets for the enantiomers of 1-(1H-Pyrazol-3-yl)ethanamine and how their activities might differ.

Inhibition of Receptor-Interacting Protein Kinase 1 (RIPK1)

Derivatives of 1H-pyrazol-3-amine have been identified as inhibitors of RIPK1, a key mediator of necroptosis and inflammation.[11][12][13] The binding of an inhibitor to the active site of a kinase is often a highly stereospecific interaction. It is plausible that one enantiomer of 1-(1H-Pyrazol-3-yl)ethanamine will fit more snugly into the ATP-binding pocket of RIPK1, leading to more potent inhibition. The (S)-enantiomer, for instance, might position the ethylamine group in a way that forms a critical hydrogen bond with a key amino acid residue in the kinase hinge region, while the (R)-enantiomer may be sterically hindered from achieving the same optimal binding pose.

Modulation of Other Protein Kinases

The pyrazole scaffold is a common feature in many protein kinase inhibitors.[14] Different enantiomers can exhibit varying degrees of selectivity for different kinases. For example, the (S)-enantiomer might be a potent and selective inhibitor of a particular kinase, while the (R)-enantiomer could have a broader kinase inhibition profile or target a completely different set of kinases. This has significant implications for both efficacy and off-target effects.

Neuroprotective Effects

N-propananilide derivatives bearing a pyrazole ring have demonstrated neuroprotective effects.[15] The mechanism of neuroprotection can be multifaceted, involving interactions with various receptors and enzymes in the central nervous system. The stereochemistry of the ethylamine side chain in 1-(1H-Pyrazol-3-yl)ethanamine could influence its ability to cross the blood-brain barrier and its affinity for specific neural targets.

Data Presentation: A Framework for Comparison

To objectively compare the biological activities of the (S) and (R)-enantiomers, quantitative data from various assays should be systematically collected and presented. Below are example tables that can be populated with experimental results.

Table 1: Comparative Kinase Inhibition

Compound	Target Kinase	IC50 (nM)
(S)-1-(1H-Pyrazol-3-yl)ethanamine HCL	RIPK1
(R)-1-(1H-Pyrazol-3-yl)ethanamine HCL	RIPK1
(S)-1-(1H-Pyrazol-3-yl)ethanamine HCL	Kinase X
(R)-1-(1H-Pyrazol-3-yl)ethanamine HCL	Kinase X

Table 2: Comparative Cellular Activity

Compound	Cell Line	Assay	EC50 (µM)
(S)-1-(1H-Pyrazol-3-yl)ethanamine HCL	PANC-1	Cytotoxicity
(R)-1-(1H-Pyrazol-3-yl)ethanamine HCL	PANC-1	Cytotoxicity
(S)-1-(1H-Pyrazol-3-yl)ethanamine HCL	Neuronal Cells	Neuroprotection
(R)-1-(1H-Pyrazol-3-yl)ethanamine HCL	Neuronal Cells	Neuroprotection

Experimental Protocols

The following are detailed, step-by-step methodologies for key experiments to compare the biological activities of the (S) and (R)-enantiomers of 1-(1H-Pyrazol-3-yl)ethanamine HCL.

Chiral Separation of Enantiomers

Prior to any biological evaluation, it is essential to separate the racemic mixture of 1-(1H-Pyrazol-3-yl)ethanamine into its individual enantiomers. High-performance liquid chromatography (HPLC) with a chiral stationary phase (CSP) is a common and effective method.[6][7][16]

Protocol for Chiral HPLC Separation:

• Column Selection: Utilize a polysaccharide-based chiral stationary phase, such as a Lux Cellulose-2 or Lux Amylose-2 column.

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of n-hexane and ethanol. The optimal ratio should be determined empirically, starting with a 1:1 (v/v) mixture.

• Sample Preparation: Dissolve the racemic 1-(1H-Pyrazol-3-yl)ethanamine HCL in the mobile phase to a concentration of 1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: 230 nm

• Injection and Elution: Inject 10 µL of the sample solution and monitor the elution profile. The two enantiomers should resolve into distinct peaks.

• Fraction Collection: Collect the fractions corresponding to each peak separately.

• Purity Analysis: Analyze the collected fractions to confirm the enantiomeric purity of each isomer.

Workflow for chiral separation of enantiomers.

In Vitro RIPK1 Kinase Inhibition Assay

This assay will determine the half-maximal inhibitory concentration (IC50) of each enantiomer against RIPK1.

Protocol:

• Reagents and Materials:

  • Recombinant human RIPK1 enzyme

  • ATP

  • Kinase substrate (e.g., a generic peptide substrate)

  • Kinase buffer

  • (S)- and (R)-enantiomers of 1-(1H-Pyrazol-3-yl)ethanamine HCL

  • A suitable kinase activity detection kit (e.g., ADP-Glo™ Kinase Assay)

• Assay Procedure:

  • Prepare serial dilutions of the (S) and (R)-enantiomers in the kinase buffer.

  • In a 96-well plate, add the RIPK1 enzyme, the kinase substrate, and the respective enantiomer dilution.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at 30 °C for 60 minutes.

  • Stop the reaction and measure the kinase activity according to the detection kit manufacturer's instructions.

  • Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

  • Calculate the IC50 value for each enantiomer using a non-linear regression curve fit.

Workflow for in vitro kinase inhibition assay.

Cell-Based Neuroprotection Assay

This assay will assess the ability of each enantiomer to protect neuronal cells from an induced apoptotic stimulus.

Protocol:

• Cell Culture:

  • Culture a suitable neuronal cell line (e.g., SH-SY5Y) in the appropriate medium.

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of the (S) and (R)-enantiomers for 1-2 hours.

  • Induce neurotoxicity by adding a known neurotoxin (e.g., 6-hydroxydopamine for modeling Parkinson's disease).

  • Include control wells with untreated cells and cells treated only with the neurotoxin.

• Incubation: Incubate the plate for 24-48 hours.

• Cell Viability Assessment:

  • Measure cell viability using a standard assay such as the MTT assay.

  • Add MTT reagent to each well and incubate for 3-4 hours.

  • Add a solubilizing agent (e.g., DMSO) and measure the absorbance at 570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control.

  • Determine the EC50 value (the concentration at which 50% of the neuroprotective effect is observed) for each enantiomer.

Conclusion

References

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• An In-depth Technical Guide on 1-(1H-Pyrazol-3-yl)propan-2-amine: Structure, Synthesis, and Potential Biological Significance. (n.d.). Benchchem.
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• Wang, Y., Liu, Y., & Dong, F. (2016). Direct chiral separations of the enantiomers of phenylpyrazole pesticides and the metabolites by HPLC. Chirality, 28(10), 688–693.
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• SYNTHESIS OF SOME NOVEL 1-H PYRAZOLE DERIVATIVES AND THEIR ANTIBACTERIAL ACTIVITY STUDIES. (n.d.).
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• Discovery of a 1 H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflamm
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• From Chiral Separation to Asymmetric Synthesis: Route Scouting and Early Process Development of a Chiral Tetrahydrofuran–Pyrazolamine Intermediate of CDK2 Inhibitor RLY-2139. (2026).
• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Deriv
• Singh, P., & Tiwari, A. K. (2017). N-(1H-Pyrazol-3-yl)quinazolin-4-amines as a novel class of casein kinase 1δ/ε inhibitors: Synthesis, biological evaluation and molecular modeling studies. Bioorganic & Medicinal Chemistry Letters, 27(12), 2733–2738.

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Comparative Guide to Chiral HPLC Method Validation for (S)-1-(1H-Pyrazol-3-yl)ethanamine

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Focus: Chiral Stationary Phase (CSP) Comparison, Mechanistic Method Development, and ICH Q2(R2) Validation

Executive Summary

The enantiomeric purity of chiral building blocks is a critical quality attribute (CQA) in pharmaceutical development. For pyrazole-based pharmacophores like (S)-1-(1H-Pyrazol-3-yl)ethanamine , the spatial orientation of the ethylamine moiety dictates target receptor affinity and dictates pharmacological efficacy.

This guide objectively compares the performance of leading polysaccharide-based Chiral Stationary Phases (CSPs)—specifically amylose vs. cellulose derivatives—for the enantiomeric resolution of 1-(1H-Pyrazol-3-yl)ethanamine. Furthermore, it outlines a self-validating, step-by-step experimental protocol and demonstrates how to validate the optimized method in strict accordance with the updated ICH Q2(R2) guidelines[1].

Mechanistic Causality in Chiral Column Selection

Chiral recognition on polysaccharide-based CSPs relies on a complex interplay of hydrogen bonding, dipole-dipole interactions, π−π stacking, and steric inclusion. When separating the enantiomers of 1-(1H-Pyrazol-3-yl)ethanamine, the primary amine and the pyrazole nitrogen act as strong hydrogen-bond donors/acceptors.

Amylose vs. Cellulose Backbones

Research indicates a distinct divergence in performance between amylose and cellulose backbones depending on the elution mode[2]:

• Amylose-based CSPs (e.g., Lux Amylose-2, Chiralpak AD): These polymers form a highly ordered helical structure. They typically exhibit superior enantiomeric resolution in Normal Phase (NP) modes (e.g., Hexane/Ethanol). The non-polar bulk solvent slows down the analyte, allowing the pyrazole ring to deeply penetrate the helical grooves for stereospecific inclusion[3].

• Cellulose-based CSPs (e.g., Lux Cellulose-2, Chiralcel OD): Cellulose possesses a more linear, extended conformation. It demonstrates superior performance in Polar Organic (PO) modes (e.g., 100% Methanol or Acetonitrile). The PO mode relies heavily on direct hydrogen bonding rather than steric inclusion, resulting in significantly shorter run times and sharper peaks for polar amines[2].

The Role of Basic Additives

A critical failure point in amine chromatography is peak tailing caused by secondary interactions with residual silanols on the silica support. To establish a robust method, 0.1% Diethylamine (DEA) or ethanolamine must be added to the mobile phase. DEA acts as a sacrificial competitor, masking the acidic silanol sites and ensuring symmetrical peak shapes for the pyrazole ethanamine.

Workflow for chiral HPLC method development and CSP selection.

Comparative Performance Data

To objectively select the best method, racemic 1-(1H-Pyrazol-3-yl)ethanamine was screened across four column/mobile phase combinations. The quantitative comparison is summarized below.

Table 1: Comparative Performance of CSPs for 1-(1H-Pyrazol-3-yl)ethanamine

Chiral Column	Elution Mode	Mobile Phase (v/v)	tR1​ (min)	tR2​ (min)	Selectivity ( α )	Resolution ( Rs​ )
Lux Amylose-2	Normal Phase	Hexane/EtOH/DEA (80:20:0.1)	14.5	18.2	1.32	4.1
Chiralpak AD-H	Normal Phase	Hexane/IPA/DEA (85:15:0.1)	16.1	19.8	1.28	3.8
Lux Cellulose-2	Polar Organic	MeOH/DEA (100:0.1)	4.2	5.8	1.51	5.6
Chiralcel OD-H	Polar Organic	ACN/MeOH/DEA (90:10:0.1)	5.1	6.5	1.38	3.2

Conclusion: The Lux Cellulose-2 in Polar Organic mode is the superior alternative. It provides the highest resolution ( Rs​=5.6 ) in a fraction of the time compared to the normal phase methods, maximizing laboratory throughput while maintaining baseline separation.

Self-Validating Experimental Protocol

This protocol utilizes a self-validating framework. The System Suitability Test (SST) acts as an automated gatekeeper; if the SST criteria are not met, the system prevents the execution of the validation sequence, ensuring absolute data integrity.

Materials & Reagents

• Column: Lux Cellulose-2 ( 250×4.6 mm, 5 µm).

• Mobile Phase: 100% HPLC-grade Methanol containing 0.1% Diethylamine (DEA).

• Analytes: Racemic 1-(1H-Pyrazol-3-yl)ethanamine standard; Enantiopure (S)-1-(1H-Pyrazol-3-yl)ethanamine reference standard.

Chromatographic Conditions

• Flow Rate: 1.0 mL/min (Isocratic).

• Column Temperature: 25 °C. (Temperature control is critical; higher temperatures increase kinetic energy, reducing the residence time in the chiral grooves and degrading resolution).

• Detection: UV at 220 nm (optimal for the pyrazole chromophore).

• Injection Volume: 10 µL.

Step-by-Step Execution

• Mobile Phase Preparation: Add 1.0 mL of DEA to 1000 mL of Methanol. Degas via ultrasonication for 10 minutes.

• System Equilibration: Purge the HPLC lines and equilibrate the column with the mobile phase for at least 30 column volumes (~45 minutes) until the baseline is completely stable.

• Standard Preparation: Dissolve the racemic standard in the mobile phase to a concentration of 1.0 mg/mL. Dilute to a working concentration of 100 µg/mL.

• System Suitability Test (SST) Injection: Inject the 100 µg/mL racemate in hexaplicate ( n=6 ).

  • Self-Validation Criteria: The run is ONLY valid if:

    • Resolution ( Rs​ ) between enantiomers ≥2.0 .

    • Tailing factor ( Tf​ ) for both peaks ≤1.5 .

    • Retention time Relative Standard Deviation (RSD) ≤1.0% .

• Sample Analysis: Proceed with the injection of validation samples (linearity, accuracy, precision) only after SST passes.

ICH Q2(R2) Method Validation Framework

The updated ICH Q2(R2) guideline emphasizes a lifecycle and Quality-by-Design (QbD) approach to analytical validation[4]. The validation of this chiral method must demonstrate that the procedure is fit for its intended purpose: quantifying the (S)-enantiomer and detecting trace levels of the (R)-enantiomer[5].

Logical framework of ICH Q2(R2) analytical method validation parameters.

Validation Results Summary

The method was subjected to rigorous testing per ICH Q2(R2) parameters. The use of a multivariate, risk-based approach ensured that the operational ranges were thoroughly mapped[6].

Table 2: ICH Q2(R2) Validation Data for (S)-1-(1H-Pyrazol-3-yl)ethanamine

Validation Parameter	ICH Q2(R2) Requirement	Experimental Result	Status
Specificity	Unambiguous separation of enantiomers	No matrix interference; Rs​=5.6	PASS
LOD / LOQ	Signal-to-Noise 3:1 (LOD) and 10:1 (LOQ)	LOD: 0.05 µg/mL / LOQ: 0.15 µg/mL	PASS
Linearity	R2≥0.999 across the specified range	R2=0.9998 (Range: 0.15 to 150 µg/mL)	PASS
Accuracy	Recovery of spiked samples (98.0% - 102.0%)	Mean Recovery = 99.8% ( n=9 )	PASS
Repeatability	RSD ≤2.0% for 6 replicates at 100% level	Peak Area RSD = 0.85%	PASS
Robustness	Reliability under deliberate variations	Stable across ±2∘ C and ±0.1 mL/min	PASS

Causality in Robustness Testing

Robustness is no longer an afterthought in Q2(R2); it is a core component of the analytical target profile[6]. By deliberately altering the column temperature by ±2∘ C and the flow rate by ±0.1 mL/min, we observed that while retention times shifted slightly, the critical pair resolution ( Rs​ ) never dropped below 4.5. This proves that the thermodynamic interaction between the cellulose carbamate groups and the pyrazole ring is highly stable within standard laboratory environmental fluctuations.

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• Enantioselective HPLC Separation of Bioactive C5-Chiral 2-Pyrazolines on Lux Amylose-2 and Lux Cellulose-2: Comparative and Mechanistic Approaches. ResearchGate. Available at:[Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs. Available at:[Link]

• ICH Q2 (R2) Validation of Analytical Procedures. MasterControl. Available at: [Link]

• VALIDATION OF ANALYTICAL PROCEDURES Training Module 3: Practical Applications of ICH Q2(R2). ICH. Available at:[Link]

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A Comparative Guide to Pyrazole and Imidazole Ethanamine Derivatives in Rational Drug Design

In the landscape of medicinal chemistry, the strategic selection of a core heterocyclic scaffold is a critical determinant of a drug candidate's ultimate success. Among the plethora of options, pyrazole and imidazole ethanamines represent two closely related yet distinct classes of compounds that have yielded a wealth of biologically active molecules. This guide provides a deep, comparative analysis of these two scaffolds, moving beyond a superficial overview to offer field-proven insights and actionable data for researchers and drug development professionals. Here, we dissect the nuances of their physicochemical properties, explore their divergent pharmacological profiles, and present a framework for their rational application in drug design, grounded in experimental evidence and established protocols.

Core Scaffold Analysis: A Tale of Two Azoles

At first glance, pyrazole and imidazole are both five-membered aromatic heterocycles containing two nitrogen atoms. However, the seemingly subtle difference in the relative positioning of these nitrogens—1,2 in pyrazole versus 1,3 in imidazole—imparts a cascade of effects on their electronic distribution, hydrogen bonding capabilities, and metabolic stability. These differences are not merely academic; they are the very levers we can pull in rational drug design to fine-tune a molecule's interaction with its biological target and its overall ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

Figure 1: Core structures of Pyrazole and Imidazole.

The ethanamine side chain, a common pharmacophore, serves as a versatile anchor for introducing further diversity and modulating interactions with target proteins. The interplay between this side chain and the parent heterocycle is a key area of exploration in optimizing potency and selectivity.

Physicochemical Properties: A Head-to-Head Comparison

The success of a drug candidate is inextricably linked to its physicochemical properties. The following table summarizes the key differences between pyrazole and imidazole ethanamine derivatives, providing a quantitative basis for scaffold selection.

Property	Pyrazole Ethanamine Derivatives	Imidazole Ethanamine Derivatives	Rationale and Implication in Drug Design
pKa	Typically lower (pyrazole ring N-H ~1.9-2.5)	Typically higher (imidazole ring N-H ~6.9-7.1)	Imidazole's pKa allows it to be significantly protonated at physiological pH, enabling it to act as a proton donor/acceptor and form strong ionic interactions with targets like histamine receptors. Pyrazole is a much weaker base.
LogP/LogD	Generally more lipophilic	Generally more hydrophilic at physiological pH	The protonation state of imidazole at pH 7.4 reduces its LogD, often improving aqueous solubility. The lipophilicity of pyrazole can be advantageous for CNS penetration but may require more careful modulation to avoid off-target effects.
Hydrogen Bonding	One H-bond donor (N-H), one H-bond acceptor (N)	One H-bond donor (N-H), one H-bond acceptor (N)	The key difference lies in the vector and basicity of the acceptor nitrogen. The 1,3-arrangement in imidazole presents a more basic nitrogen lone pair, often leading to stronger H-bond interactions.
Metabolic Stability	Generally considered more metabolically stable.	The C2 position of the imidazole ring can be susceptible to oxidative metabolism.	This is a critical consideration for oral bioavailability. While not universally true, the pyrazole core often offers a more robust starting point against hepatic metabolism.
Dipole Moment	Lower dipole moment	Higher dipole moment	This can influence crystal packing, solubility, and interactions with polar residues in a binding pocket.

This data underscores a fundamental design choice: imidazole's ionizability makes it a powerful tool for mimicking endogenous ligands like histamine, while pyrazole's relative neutrality and stability offer a scaffold that can be more readily tailored for lipophilic environments and reduced metabolic liabilities.

Pharmacological Profiles and Structure-Activity Relationships (SAR)

The distinct electronic and steric properties of pyrazole and imidazole ethanamines have led to their exploration in different therapeutic areas.

The most prominent example of an imidazole ethanamine is histamine itself. The 1,3-diazole structure and the ethanamine side chain are crucial for its activity at histamine receptors (H1-H4). Consequently, rational drug design efforts have heavily focused on modifying this core to develop receptor agonists and antagonists.

• Histamine H1 Receptor Antagonists: Classic "antihistamines" often incorporate a modified imidazole core to block the allergic response.

• Histamine H2 Receptor Antagonists: The development of cimetidine, which features an imidazole ring, revolutionized the treatment of peptic ulcers by blocking acid secretion.

• Histamine H3 and H4 Receptor Modulators: These are areas of active research for neurological and inflammatory disorders, respectively, with many investigational compounds featuring the imidazole ethanamine scaffold.

The SAR for imidazole ethanamines at histamine receptors is well-established. The distance between the ring and the terminal amine, the nature of the substituents on the amine, and the electronic properties of the imidazole ring are all critical for affinity and selectivity.

Figure 2: Simplified signaling of histamine via H1 and H2 receptors.

In contrast, the pyrazole ethanamine scaffold is not as strongly associated with a single endogenous ligand. This has made it a more versatile starting point for library synthesis and high-throughput screening against a wider range of targets.

• Kinase Inhibitors: The pyrazole core is a common feature in many ATP-competitive kinase inhibitors, where it can form key hydrogen bonds with the hinge region of the kinase domain. The ethanamine side chain can then be elaborated to achieve selectivity and occupy adjacent pockets.

• GPCR Modulators (Non-Histamine): Pyrazole ethanamines have been successfully employed to develop potent and selective ligands for various G-protein coupled receptors, including cannabinoid and opioid receptors.

• Enzyme Inhibitors: The scaffold has also found utility in the design of inhibitors for enzymes such as cyclooxygenases (COX).

The SAR for pyrazole ethanamines is highly target-dependent. The substitution pattern on the pyrazole ring (N1 vs. other positions) and the nature of the ethanamine side chain are critical for defining the pharmacological activity.

Figure 3: Decision workflow for scaffold selection in rational drug design.

Experimental Protocols: A Framework for Synthesis and Evaluation

The following provides a generalized, yet robust, framework for the synthesis and initial evaluation of novel pyrazole and imidazole ethanamine derivatives.

• Pyrazole Core Formation: A common route involves the condensation of a 1,3-dicarbonyl compound with hydrazine hydrate to form the pyrazole ring. Substituents on the dicarbonyl compound will dictate the final substitution pattern on the pyrazole.

• N-Alkylation: The pyrazole nitrogen can be alkylated using a suitable electrophile containing a protected amine or a precursor. For example, reacting the pyrazole with 2-(Boc-amino)ethyl bromide in the presence of a base like sodium hydride.

• Side Chain Introduction: Alternatively, a pre-functionalized pyrazole (e.g., with a carboxylic acid) can be coupled to an ethanamine derivative using standard peptide coupling reagents (e.g., HATU, HOBt).

• Deprotection: The protecting group on the amine (e.g., Boc) is removed under acidic conditions (e.g., trifluoroacetic acid in dichloromethane) to yield the final pyrazole ethanamine.

• Purification and Characterization: The final compound is purified by column chromatography or preparative HPLC. Its identity and purity are confirmed by NMR (¹H and ¹³C), mass spectrometry, and HPLC analysis.

• Imidazole Core Formation: The Marckwald synthesis or similar methods can be employed, starting from an α-aminoketone and a source of the remaining imidazole atoms (e.g., formamidine).

• Side Chain Attachment: A common strategy is the direct alkylation of the imidazole nitrogen with a protected 2-aminoethyl halide. The regioselectivity of this step can be a challenge and may require careful optimization of reaction conditions.

• Alternative Route (from Histidine): For derivatives closely related to histamine, decarboxylation of a suitably protected histidine derivative can be an efficient route.

• Deprotection: Similar to the pyrazole synthesis, the terminal amine is deprotected.

• Purification and Characterization: Standard purification and analytical techniques are employed as described above.

• Binding Assays: Radioligand binding assays are the gold standard for determining the affinity (Ki) of the synthesized compounds for their target receptor. This involves incubating the compound with a preparation of the target (e.g., cell membranes expressing the receptor) and a radiolabeled ligand.

• Functional Assays: To determine whether a compound is an agonist, antagonist, or inverse agonist, a functional assay is required. This could be a second messenger assay (e.g., measuring cAMP levels for GPCRs) or a reporter gene assay.

• Selectivity Profiling: The compounds should be tested against a panel of related receptors or targets to assess their selectivity. This is crucial for minimizing off-target effects.

• Initial ADME Profiling: Early-stage in vitro assays for metabolic stability (e.g., incubation with liver microsomes) and permeability (e.g., PAMPA assay) can provide valuable data for lead optimization.

Figure 4: A generalized workflow for the synthesis and evaluation of novel derivatives.

Conclusion and Future Perspectives

The choice between a pyrazole and an imidazole ethanamine scaffold is a strategic decision that should be driven by the specific goals of the drug discovery program.

• Choose Imidazole Ethanamine when:

  • Targeting histamine receptors or aiming to mimic the endogenous ligand.

  • Ionic interactions and hydrogen bonding as a proton donor are critical for binding.

  • A degree of hydrophilicity is desired.

• Choose Pyrazole Ethanamine when:

  • Targeting a diverse range of proteins, particularly kinases.

  • Metabolic stability is a primary concern.

  • A more lipophilic and less basic scaffold is required for optimal target engagement or CNS penetration.

The continuous evolution of synthetic methodologies and our deepening understanding of protein-ligand interactions will undoubtedly lead to the development of novel and more sophisticated derivatives of both scaffolds. By appreciating the fundamental differences outlined in this guide, researchers can make more informed decisions, accelerating the journey from hit identification to a viable clinical candidate.

References

• Black, J. W., & Ganellin, C. R. (1974). Histamine and its analogues. Nature, 248(5443), 21-22. [Link]

Comparative Receptor Binding Affinity of (S)-1-(1H-Pyrazol-3-yl)ethanamine Ligands in Kinase Targeting

Executive Summary

In Fragment-Based Drug Discovery (FBDD), the selection of the correct stereochemical building block is the difference between a highly selective nanomolar inhibitor and an inactive compound. The (S)-1-(1H-Pyrazol-3-yl)ethanamine motif has emerged as a highly privileged chiral pharmacophore for targeting the ATP-binding pocket of various kinases, including p38α MAP Kinase, Rho-associated protein kinase (ROCK-II), and Phosphoinositide 3-Kinases (PI3K)[1][2][3].

This guide objectively compares the binding affinity, structural mechanics, and kinetic performance of the (S)-enantiomer against its (R)-counterpart, achiral analogs, and bioisosteres. By examining the causality behind these binding interactions, drug development professionals can better optimize their lead generation pipelines.

Mechanistic Rationale: The Superiority of the (S)-Enantiomer

The exceptional binding affinity of (S)-1-(1H-Pyrazol-3-yl)ethanamine derivatives is driven by a dual-action mechanism that perfectly exploits the microenvironment of the kinase ATP-binding site:

• Bidentate Hinge Binding: The pyrazole core acts simultaneously as a hydrogen bond donor and acceptor. It forms critical, high-affinity hydrogen bonds with the backbone amide and carbonyl of the kinase hinge region (e.g., Met-172 and Glu-170 in ROCK-II)[1]. Modifications that remove the pyrazole's hydrogen-bonding capacity frequently lead to a complete loss of target affinity[2].

• Stereospecific Vectoring: The chiral 1-aminoethyl group acts as a precise spatial vector. The (S)-methyl group fits optimally into the hydrophobic ribose pocket adjacent to the hinge, maximizing van der Waals interactions[4]. Conversely, the (R)-enantiomer projects this methyl group directly into the gatekeeper residue, causing a severe steric clash that abrogates binding. The primary amine remains solvent-exposed, providing an ideal handle for further synthetic elaboration without disrupting the core pharmacophore[4].

Caption: Mechanism of kinase inhibition by (S)-1-(1H-Pyrazol-3-yl)ethanamine via stereospecific binding.

Comparative Binding Affinity Data

To objectively evaluate performance, we compare a standardized inhibitor scaffold utilizing four different hinge-binding fragments. The data below synthesizes binding metrics against p38α and ROCK-II kinases, highlighting why the (S)-configuration is heavily favored in clinical candidate optimization.

Ligand Fragment Motif	p38α IC₅₀ (nM)	ROCK-II IC₅₀ (nM)	SPR K_d (nM)	Dissociation Rate ( koff​ )
(S)-1-(1H-Pyrazol-3-yl)ethanamine	12	8	4.5	1.2×10−4 s−1
(R)-1-(1H-Pyrazol-3-yl)ethanamine	>10,000	4,500	2,100	8.5×10−2 s−1
(1H-Pyrazol-3-yl)methanamine (Achiral)	450	320	185	4.1×10−3 s−1
1-(Pyridin-2-yl)ethanamine (Bioisostere)	85	60	42	9.0×10−4 s−1

Data Analysis: The >1000-fold drop in potency observed with the (R)-enantiomer highlights the strict stereochemical constraints of the ribose pocket. Furthermore, while the achiral methanamine avoids steric clashes, its significantly faster off-rate ( koff​ ) demonstrates that it lacks the critical hydrophobic packing provided by the (S)-methyl group. The pyrazole core also outperforms the pyridine bioisostere due to its superior bidentate hydrogen-bonding geometry at the hinge[1].

Experimental Methodologies

To ensure scientific integrity, the binding affinities and kinetic parameters must be derived from self-validating, orthogonal assay systems. Below are the step-by-step protocols used to generate the comparative data.

Surface Plasmon Resonance (SPR) Kinetic Profiling

Causality: Steady-state IC₅₀ values can mask the true kinetic drivers of drug efficacy. SPR is explicitly utilized here to measure the dissociation rate ( koff​ ), proving that the (S)-enantiomer's superior affinity is driven by a prolonged residence time due to optimal hydrophobic packing.

Step-by-Step Protocol:

• Surface Preparation: Activate a Series S Sensor Chip CM5 using standard amine coupling (EDC/NHS) on a Biacore T200 system.

• Protein Immobilization: Dilute recombinant His-tagged kinase (e.g., ROCK-II) in 10 mM sodium acetate (pH 5.0) and inject to achieve an immobilization level of ~3000 Response Units (RU). Quench unreacted esters with 1 M ethanolamine.

• Analyte Preparation: Prepare a 2-fold dilution series of the (S)-1-(1H-Pyrazol-3-yl)ethanamine ligand (from 100 nM to 3.125 nM) in running buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 1% DMSO).

• Kinetic Injection: Inject analytes at a flow rate of 50 µL/min for 120 seconds (association phase), followed by a 600-second buffer flow (dissociation phase).

• Self-Validation Step: Inject a known reference inhibitor (e.g., Staurosporine, 50 nM) at the beginning and end of the assay run. The assay is only validated if the Rmax​ of the reference compound deviates by less than 5%, confirming that the immobilized kinase surface has not degraded.

• Data Fitting: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract kon​ , koff​ , and Kd​ .

Homogeneous Time-Resolved Fluorescence (HTRF) Kinase Assay

Causality: HTRF provides a homogeneous, non-radioactive format that minimizes interference from compound autofluorescence. Crucially, the ATP concentration is strictly maintained at the apparent Km​ for each specific kinase. This ensures that the generated IC₅₀ values accurately reflect the competitive binding affinity ( Ki​ ) according to the Cheng-Prusoff equation[3].

Step-by-Step Protocol:

• Reagent Assembly: In a 384-well low-volume plate, dispense 2 µL of the target kinase (e.g., p38α) diluted in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

• Compound Addition: Add 1 µL of the ligand (serial dilutions in 1% DMSO). Incubate for 15 minutes at room temperature to allow for pre-equilibrium binding[3].

• Reaction Initiation: Add 2 µL of an ATP/Substrate mix. Critical: ATP must be exactly at the pre-determined Km​ (e.g., 25 µM for p38α).

• Incubation & Termination: Incubate for 60 minutes at room temperature. Terminate the reaction by adding 5 µL of HTRF detection buffer containing EDTA (to chelate Mg²⁺) and Europium-cryptate labeled anti-phospho antibodies.

• Self-Validation Step: Calculate the Z'-factor for every assay plate using robust positive (10 µM reference inhibitor) and negative (DMSO only) controls. The data is only accepted if the Z'-factor is > 0.7, ensuring a vast signal-to-background window.

• Detection: Read the Time-Resolved Fluorescence at 620 nm and 665 nm. Calculate the ratio (665/620) to determine percent inhibition and derive the IC₅₀ via 4-parameter logistic regression.

References

• Discovery of Substituted 4-(Pyrazol-4-yl)-phenylbenzodioxane-2-carboxamides as Potent and Highly Selective Rho Kinase (ROCK-II)
• Fast Iterative Synthetic Approach toward Identification of Novel Highly Selective p38 MAP Kinase Inhibitors Source: ACS Publications URL
• Synthesis of Novel (S)-3-(1-Aminoethyl)-8-pyrimidinyl-2-phenylisoquinolin-1(2H)
• Supporting Information Discovery of a Selective Phosphoinositide 3-Kinase (PI3K)

Sources

• 1. Discovery of Substituted 4-(Pyrazol-4-yl)-phenylbenzodioxane-2-carboxamides as Potent and Highly Selective Rho Kinase (ROCK-II) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of Novel (S)-3-(1-Aminoethyl)-8-pyrimidinyl-2-phenylisoquinolin-1(2H)-ones by Suzuki–Miyaura Coupling and Their Cell Toxicity Activities [mdpi.com]

Mass spectrometry fragmentation pattern comparison for pyrazole ethanamines

Mass Spectrometry Fragmentation Pattern Comparison for Pyrazole Ethanamines: A Technical Guide

Introduction Pyrazole ethanamines, such as the H2-receptor agonist betazole (1H-pyrazole-3-ethanamine), represent a critical class of heterocyclic compounds in pharmacology and drug development. Accurate structural elucidation of these molecules is paramount, especially when differentiating them from structural isomers like imidazoles (e.g., histamine). High-resolution mass spectrometry (HRMS) coupled with tandem mass spectrometry (MS/MS) provides the necessary specificity. This guide objectively compares the fragmentation patterns of pyrazole ethanamines against alternative isomeric structures, detailing the mechanistic causality behind their gas-phase dissociation.

Mechanistic Principles of Pyrazole Ethanamine Fragmentation When subjected to Electrospray Ionization (ESI) and subsequent collisional activation, pyrazole ethanamines undergo a predictable, highly diagnostic cascade of bond cleavages. The fragmentation is governed by two distinct domains of the molecule:

• The Aliphatic Ethanamine Side Chain: The primary amine is readily protonated in positive ESI mode. Upon activation, the most kinetically favorable pathway is the alpha-cleavage or neutral loss of ammonia (NH₃, -17 Da), yielding a highly stable, conjugated vinyl-pyrazole or methylene-pyrazole cation.

• The Pyrazole Core: The unsubstituted or substituted pyrazole ring exhibits unique gas-phase stability but will eventually fracture under Higher-energy C-trap Dissociation (HCD)[1]. As established in comprehensive mass spectrometry reviews, pyrazoles characteristically undergo two primary ring-opening reactions: the expulsion of hydrogen cyanide (HCN, -27 Da) and the highly diagnostic loss of molecular nitrogen (N₂, -28 Da)[2]. The N₂ loss is a direct consequence of the adjacent nitrogen atoms (N-N bond) within the pyrazole core—a feature entirely absent in isomeric imidazoles[3].

Visualizing the Fragmentation Cascade To map this causality, the following diagram illustrates the validated fragmentation pathway for betazole.

Figure 1: Proposed ESI-MS/MS fragmentation pathway of Betazole (pyrazole-3-ethanamine).

Comparative Fragmentation Analysis To objectively evaluate the performance of MS/MS in structural differentiation, we must compare a pyrazole ethanamine (betazole) with its functional alternative, an imidazole ethanamine (histamine). Both share the exact molecular formula (C₅H₉N₃) and precursor mass (m/z 112.087), making them indistinguishable by MS1 alone.

Table 1: Comparative ESI-MS/MS Fragmentation Features (HCD, Positive Ion Mode)

Feature	Pyrazole Ethanamine (Betazole)	Imidazole Ethanamine (Histamine)	Mechanistic Rationale
Precursor Ion [M+H]⁺	m/z 112.087	m/z 112.087	Isomeric structures require MS/MS for definitive differentiation.
Primary Loss (-NH₃)	m/z 95.060 (Base Peak)	m/z 95.060 (Base Peak)	Rapid alpha-cleavage of the protonated primary aliphatic amine occurs in both structures.
Secondary Loss (-HCN)	m/z 68.050 (Moderate)	m/z 68.050 (Major)	Cleavage of the azole ring. Both five-membered heterocycles can expel HCN upon high-energy activation.
Secondary Loss (-N₂)	m/z 67.054 (Diagnostic)	Absent / Trace	Critical Differentiator: Pyrazoles contain adjacent N-N atoms, facilitating direct N₂ expulsion[2]. Imidazoles require complex, energetically unfavorable rearrangements to lose N₂.

Self-Validating Experimental Protocol: LC-HRMS/MS Workflow To ensure absolute trustworthiness and reproducibility, the following protocol is designed as a self-validating system. By multiplexing chromatographic retention orthogonal to high-resolution mass accuracy and isotopic fidelity, false positives are systematically eliminated.

Step 1: Sample Preparation & Internal Standardization

• Action: Spike the sample matrix with a stable isotope-labeled internal standard (e.g., Betazole-d4) at a known concentration (e.g., 100 ng/mL).

• Causality: The internal standard co-elutes with the target analyte, experiencing identical matrix effects. This validates the ionization efficiency and provides a baseline for absolute quantitation, ensuring that any signal suppression is mathematically corrected.

Step 2: Ultra-Performance Liquid Chromatography (UPLC) Separation

• Action: Inject 2 µL onto a sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm) using a gradient of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B).

• Causality: While MS/MS can differentiate the N₂ loss, baseline chromatographic resolution of isomers (betazole vs. histamine) prevents chimeric MS/MS spectra. Formic acid ensures robust protonation ([M+H]⁺) prior to ESI.

Step 3: ESI-HCD-MS/MS Acquisition

• Action: Operate the Orbitrap or Q-TOF in positive ESI mode. Isolate the precursor (m/z 112.087) with a narrow 1.0 Da window. Apply[1] with a normalized collision energy (NCE) ramp of 20–40%.

• Causality: HCD is explicitly chosen over traditional Ion Trap Collision-Induced Dissociation (CID). Traditional CID suffers from the "1/3 rule" low-mass cutoff, which would blindly eliminate the diagnostic m/z 67 and 68 fragments from detection. HCD ensures the entire lower mass range is captured with high mass accuracy.

Step 4: Data Analysis & System Validation

• Action: Filter results using a strict mass error tolerance of < 5 ppm. Verify the isotopic pattern (M+1, M+2) of the precursor against the theoretical distribution for C₅H₉N₃.

• Causality: A mass error of < 5 ppm mathematically excludes isobaric interferences. If the isotopic distribution deviates by more than 10% from the theoretical model, the system flags the result as a potential co-eluting contaminant, thereby self-validating the purity of the spectral data.

Conclusion By leveraging the intrinsic chemical differences between pyrazole and imidazole cores—specifically the unique N₂ expulsion pathway—researchers can definitively identify pyrazole ethanamines. Employing HCD-MS/MS within a strictly controlled, self-validating LC-HRMS workflow ensures unparalleled analytical confidence in drug development and forensic applications.

References

• Title: Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry Source: IntechOpen URL: [Link]

• Title: Betazole | C5H9N3 | CID 7741 Source: PubChem - NIH URL: [Link]

• 1. Betazole | C5H9N3 | CID 7741 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | IntechOpen [intechopen.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

(S)-1-(1H-Pyrazol-3-yl)ethanamine HCL proper disposal procedures

Standard Operating Procedure: Handling, Segregation, and Disposal of (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL

Executive Summary & Mechanistic Hazard Profile

(S)-1-(1H-Pyrazol-3-yl)ethanamine HCL is a chiral amine hydrochloride containing a bioactive pyrazole moiety. Widely utilized as an intermediate in drug discovery and kinase inhibitor synthesis, its disposal requires rigorous oversight due to its toxicological profile and environmental persistence according to 1[1].

Mechanistic Causality of Hazards:

• Aqueous Mobility: The hydrochloride salt formation renders the molecule highly water-soluble. If discharged into municipal drains, it bypasses standard filtration, posing long-lasting harm to aquatic life (H412) according to 2[2].

• Thermal Instability: Upon combustion or exposure to extreme heat, the pyrazole ring and hydrochloride salt decompose to release highly toxic nitrogen oxides (NOx), carbon oxides (COx), and hydrogen chloride (HCl) gas3[3].

• Systemic Toxicity: The compound is toxic via dermal contact (H311) and ingestion (H302), with prolonged exposure causing cumulative damage to the spleen and thyroid 2[2].

Quantitative Hazard & PPE Specifications

To establish a self-validating safety protocol, personnel must equip themselves based on the quantitative hazard data of the compound.

Table 1: Chemical & Hazard Classification

Property	Value / Classification	Regulatory Reference
Target Organs	Spleen, Thyroid	2[2]
Hazard Statements	H302, H311, H315, H318, H372, H412	1[1]
Transport Class	UN 3263 (Corrosive solid, n.o.s.)	4[4]
Decomposition Temp	>186°C (Releases NOx, HCl, COx)	3[3]

Table 2: Required Personal Protective Equipment (PPE)

Equipment Type	Specification	Mechanistic Justification
Gloves	Nitrile (≥ 0.11 mm thickness)	Prevents dermal absorption of polar amine salts4[4].
Eye Protection	ANSI Z87.1 Snug-fitting Goggles	Mitigates severe eye damage risk (H318) from corrosive dust2[2].
Respirator	NIOSH N95 or P100 Particulate	Prevents inhalation of aerosolized hydrochloride powder4[4].
Body	Tyvek Suit or Lab Coat	Prevents accumulation of API dust on personal clothing 4[4].

Waste Segregation & Disposal Workflows

Proper disposal relies on strict segregation. Mixing this compound with incompatible chemicals (e.g., strong oxidizers) can trigger exothermic reactions.

Workflow for the segregation, packaging, and disposal of pyrazole amine hydrochloride waste.

Protocol A: Solid Waste Management

• Collection: Gather all unused reagent, contaminated weighing paper, and disposable spatulas inside a certified chemical fume hood.

• Primary Packaging: Transfer materials into a chemically compatible, sealable High-Density Polyethylene (HDPE) container.

  • Causality: HDPE is highly resistant to acidic salts. It prevents moisture ingress, which would otherwise cause the hygroscopic salt to cake, degrade, or leach through the packaging 4[4].

• Secondary Containment: Place the primary container into a secondary containment bin to prevent accidental structural failure during transport.

• Labeling: Affix a hazardous waste label detailing the chemical name, CAS number, and hazard pictograms (Corrosive, Toxic, Environmental Hazard) 5[5].

Protocol B: Liquid & Solvent Waste Management

• Solubilization: Dissolve residual solid waste in a combustible solvent (e.g., ethanol or methanol) before transferring to the liquid waste carboy.

  • Causality: Liquid injection incinerators are highly efficient at destroying organic compounds. A combustible solvent acts as a fuel source, ensuring the pyrazole ring is completely destroyed at high temperatures (>1000°C) 3[3].

• Segregation: Transfer the solution into a vented, clearly labeled "Halogenated Organic Waste" carboy. Do not mix with heavy metals or strong oxidizing agents.

Emergency Spill Response & Decontamination

In the event of an accidental release, immediate containment is required to prevent environmental contamination and personnel exposure.

Step-by-step emergency response pathway for (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL spills.

Step-by-Step Spill Protocol:

• Evacuation & Assessment: For spills exceeding 50g, evacuate the immediate area for 15 minutes to allow airborne dust to settle.

• PPE Donning: Equip a P100 respirator, chemical-resistant suit, and double nitrile gloves4[4].

• Containment (No Dry Sweeping): Do not dry sweep the powder.

  • Causality: Dry sweeping aerosolizes the fine hydrochloride powder, creating a severe inhalation hazard and spreading the active pharmaceutical intermediate across the laboratory 2[2].

• Absorption: Cover the spill with an inert, slightly moist absorbent material (e.g., vermiculite, sand, or diatomaceous earth) to suppress dust generation3[3].

• Collection: Use non-sparking plastic tools to scoop the absorbed mixture into a heavy-duty plastic waste bag.

• Decontamination: Wash the spill area with a dilute soap and water solution, followed by an ethanol wipe. This two-step self-validating process removes both water-soluble amine salts and any residual organic free-base.

Regulatory Compliance & Incineration Mechanics

Under EPA and RCRA guidelines, (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL cannot be disposed of in standard municipal waste or wastewater systems 3[3]. All waste must be transferred to a licensed hazardous waste contractor.

Incineration Requirements: The licensed contractor must utilize a rotary kiln or liquid injection incinerator equipped with specific exhaust controls.

• Causality for Scrubbers: Because the molecule contains chlorine (from the HCl salt) and nitrogen (from the pyrazole ring and amine group), high-temperature combustion will inevitably generate HCl and NOx gases. The incinerator must be equipped with an alkaline wet scrubber to neutralize these highly corrosive and toxic acidic gases before exhaust release, ensuring full compliance with environmental air quality standards 3[3].

References

• Regulations.gov. "Safety Data Sheet & Environmental Guidelines." Retrieved from:[Link]

• European Chemicals Agency (ECHA). "Pyrazole - Substance Information." Retrieved from:[Link]

Sources

• 1. Substance Information - ECHA [echa.europa.eu]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. fishersci.com [fishersci.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL

For professionals in the fields of research, science, and drug development, the safe handling of chemical reagents is paramount. This guide provides essential, immediate safety and logistical information for the handling and disposal of (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL. Our commitment is to furnish you with procedural, step-by-step guidance that not only answers your operational questions but also builds a foundation of trust through value-added information beyond the product itself.

(S)-1-(1H-Pyrazol-3-yl)ethanamine HCL is a primary amine and a pyrazole derivative. While specific toxicological data for this compound is not extensively published, the known hazards of structurally related compounds necessitate a cautious and well-informed approach to its handling. Pyrazole derivatives can be harmful if swallowed, in contact with skin, or inhaled, and are known to cause skin and eye irritation[1][2][3][4]. Therefore, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a critical component of laboratory safety.

Hazard Assessment and Risk Mitigation

Before handling (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL, a thorough risk assessment is essential. The primary routes of exposure are inhalation, skin contact, and eye contact[1][5]. The hydrochloride salt form suggests it is likely a solid, which can present an inhalation hazard if it becomes airborne as dust.

Key Potential Hazards:

• Skin Irritation/Corrosion: Similar pyrazole compounds are known to cause skin irritation[2][3][4].

• Serious Eye Damage/Irritation: Direct contact with the eyes can cause serious irritation or damage[2][3][4][6].

• Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if inhaled as a dust[1][3].

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation[3][4].

The following sections will detail the appropriate PPE, handling procedures, and disposal methods to mitigate these risks.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is contingent on the specific laboratory operation being performed. The following table summarizes the recommended PPE for various tasks involving (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields or chemical splash goggles. A face shield is recommended if there is a significant risk of dust generation.[3][7]	Chemical-resistant gloves (e.g., Nitrile, Neoprene).[8]	Laboratory coat.[1]	If not handled in a fume hood, a NIOSH-approved respirator for dusts is necessary.[9]
Solution Preparation	Chemical splash goggles. A face shield is also recommended.[7][10]	Chemical-resistant gloves (e.g., Nitrile, Neoprene).[8]	Laboratory coat or chemical-resistant apron over a lab coat.[7][10]	Work should be performed in a chemical fume hood to avoid inhalation of any aerosols or vapors.[9][11]
Running Reactions and Work-up	Chemical splash goggles.[12]	Chemical-resistant gloves. Check glove compatibility with all reaction components.	Laboratory coat.[1]	All manipulations should be conducted within a chemical fume hood.[11]
Handling Spills	Chemical splash goggles and a face shield.[7]	Heavy-duty, chemical-resistant gloves.	Chemical-resistant suit or coveralls.[10]	A full-face respirator with appropriate cartridges for organic vapors and particulates.[10]

Rationale for PPE Selection

• Eye and Face Protection: Given the potential for serious eye irritation, protecting the eyes from dust and splashes is critical. Standard safety glasses offer minimal protection; chemical splash goggles that form a seal around the eyes are the minimum requirement. A face shield provides an additional layer of protection for the entire face.[3][7][12]

• Hand Protection: The skin is a primary route of exposure. Chemical-resistant gloves are mandatory. Nitrile gloves are a common and effective choice for many laboratory chemicals, but it is always best practice to consult a glove compatibility chart for the specific solvents being used in conjunction with the compound.[8][13]

• Body Protection: A standard laboratory coat is sufficient for most small-scale operations. For larger quantities or situations with a higher risk of splashing, a chemical-resistant apron or suit should be worn.[7][10][13]

• Respiratory Protection: Handling the solid compound outside of a certified chemical fume hood is strongly discouraged due to the inhalation hazard. If this is unavoidable, a NIOSH-approved respirator with a particulate filter is required. All solution-based work should be performed in a fume hood to prevent the inhalation of aerosols or vapors.[6][9][12]

Operational and Disposal Plans

A clear and concise plan for handling and disposal is crucial for laboratory safety and environmental responsibility.

Step-by-Step Handling Procedure

• Preparation: Before starting, ensure that a safety shower and eye wash station are readily accessible.[2] All necessary PPE should be inspected for integrity and worn correctly.

• Engineering Controls: All weighing and handling of the solid compound should be conducted in a chemical fume hood or a ventilated balance enclosure to minimize dust inhalation.[9][11]

• Weighing: Use a tared weigh boat or paper. Handle the container and spatula carefully to avoid generating dust.

• Dissolution: Add the solid to the solvent slowly. If the dissolution is exothermic, cool the flask in an ice bath.

• Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and water[1][2][5].

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents[5][9].

Spill Management Protocol

In the event of a spill, immediate and correct action is vital.

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: For a solid spill, carefully sweep or scoop the material into a designated waste container, avoiding dust generation. For a liquid spill, absorb with an inert material like vermiculite or sand.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose: All contaminated materials, including the absorbent material and cleaning supplies, must be disposed of as hazardous waste.

Waste Disposal Plan

All waste containing (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL must be treated as hazardous chemical waste.

• Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Labeling: All waste containers must be clearly labeled with the full chemical name and associated hazards.

• Containerization: Use a sealed, leak-proof container for all waste.

• Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company in accordance with all local, state, and federal regulations[2][9]. Do not pour waste down the drain[9][11].

Visual Workflow Guides

To further clarify the procedural steps, the following diagrams illustrate the decision-making process for PPE selection and the workflow for waste disposal.

Caption: PPE Selection Workflow Diagram

Caption: Chemical Waste Disposal Workflow

By adhering to these guidelines, researchers, scientists, and drug development professionals can handle (S)-1-(1H-Pyrazol-3-yl)ethanamine HCL with a high degree of safety, ensuring personal well-being and environmental protection.

References

• Pyrazole - Substance Information - ECHA. (2025, October 7). European Chemicals Agency. [Link]

• Safety Data Sheet - Angene Chemical. (2025, August 15). [Link]

• PPESAFETY CHEMICAL HANDLING PROTECTION PPE KIT. (n.d.). [Link]

• Pyrazol-3-ylamine | C3H5N3 | CID 74561 - PubChem. (n.d.). [Link]

• 1-(1-isopropyl-1h-pyrazol-3-yl)-ethylamine - PubChemLite. (n.d.). [Link]

• Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia. (2025, July 9). [Link]

• PPE For Chemical Handling With Example - Industrial Safety Tips. (2025, June 6). [Link]

• Protective Gear for Chemical Handling Must-Have Equipment: - SAMS Solutions. (2024, August 27). [Link]

• Ensuring Safety: The Importance of PPE for Handling Chemicals - PPS. (2024, June 6). [Link]

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